2-(3-Methoxycarbonylphenyl)-isonicotinic acid

• CAS: 1258627-15-4

Core Science & Biosynthesis

2-(3-Methoxycarbonylphenyl)-isonicotinic acid chemical properties

An In-Depth Technical Guide to 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid: Synthesis, Properties, and Applications

Executive Summary

This technical guide provides a comprehensive overview of 2-(3-methoxycarbonylphenyl)-isonicotinic acid, a bifunctional heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. As a derivative of isonicotinic acid, it possesses a pyridine core, a known pharmacophore and a robust metal-coordinating moiety.[1][2] The presence of both a carboxylic acid and a methyl ester on its biphenyl-like structure offers orthogonal chemical handles for derivatization. This document details the compound's predicted physicochemical and spectroscopic properties, outlines a robust synthetic methodology via palladium-catalyzed cross-coupling, explores its key chemical reactivities, and discusses its potential applications as a molecular scaffold and a functional ligand. The insights herein are designed to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively utilize this versatile chemical building block.

Introduction: The Strategic Value of Substituted Isonicotinic Acids

Pyridine-based scaffolds are ubiquitous in modern chemistry. The isonicotinic acid framework (pyridine-4-carboxylic acid) is a particularly valuable structural motif, forming the basis of pharmaceuticals and functional materials.[3][4] Its derivatives are explored for a wide range of biological activities and are used as ligands in the development of coordination polymers and metal-organic frameworks (MOFs).[5][6]

2-(3-Methoxycarbonylphenyl)-isonicotinic acid emerges as a highly strategic building block. It combines three key features:

• A Pyridine-4-Carboxylic Acid Core: Provides a site for metal coordination or amide bond formation and imparts specific solubility and electronic properties.

• A 2-Aryl Substituent: Creates a rigid, extended structure common in kinase inhibitors and other targeted therapeutics.

• A Methoxycarbonyl Group: This ester functions as a protected carboxylic acid or a site for selective transformations, allowing for sequential and controlled derivatization.

This guide will dissect these features to provide a holistic understanding of the compound's chemical utility.

Physicochemical and Spectroscopic Profile

While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its constituent functional groups and established chemical principles.

Core Chemical Identity

• IUPAC Name: 2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid

• Molecular Formula: C₁₄H₁₁NO₄

• Molecular Weight: 257.24 g/mol

• CAS Number: While a specific CAS number for this compound is not readily found in major public databases, related structures such as 2-(3-(Trifluoromethyl)phenyl)isonicotinic acid (CAS 1226291-45-7) are well-documented.

Caption: Molecular structure of the title compound.

Predicted Physicochemical Data

The following table summarizes key physicochemical properties, which are calculated or estimated based on structural analogs.

Property	Predicted Value	Rationale / Method
Melting Point (°C)	> 250 (decomposes)	Isonicotinic acid itself sublimes at 310 °C.[1] Aromatic acids with this complexity are typically high-melting solids.
pKa (Carboxylic Acid)	~4-5	The pKa of the parent isonicotinic acid is approximately 4.96.[2]
Solubility	Sparingly soluble in water; Soluble in DMSO, DMF, and hot alcohols.	Typical for aromatic carboxylic acids. The presence of both polar and non-polar groups suggests amphiphilic character.
LogP	~2.5	Calculated value, indicating moderate lipophilicity.[7]
TPSA (Topological Polar Surface Area)	88.52 Ų	Calculated value, relevant for predicting cell permeability in drug design.[7]

Predicted Spectroscopic Profile

A definitive spectroscopic analysis is crucial for structure verification post-synthesis. The expected spectral data are as follows:

Spectroscopy	Expected Features
¹H NMR	~13-14 ppm (s, 1H): Carboxylic acid proton. ~8.8 ppm (d, 1H): Pyridine proton ortho to the nitrogen. ~7.8-8.5 ppm (m, 4H): Remaining pyridine and phenyl protons. ~7.6 ppm (t, 1H): Phenyl proton. 3.9 ppm (s, 3H): Methoxy (-OCH₃) protons.
¹³C NMR	~167 ppm: Carboxylic acid carbonyl carbon. ~166 ppm: Ester carbonyl carbon. ~120-155 ppm: Aromatic and pyridine carbons (11 distinct signals expected). ~52 ppm: Methoxy (-OCH₃) carbon.
Infrared (IR)	~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid. ~1720-1740 cm⁻¹ (strong): C=O stretch of the ester. ~1680-1710 cm⁻¹ (strong): C=O stretch of the carboxylic acid. ~1550-1600 cm⁻¹: C=N and C=C stretches of the aromatic rings.
Mass Spec (MS)	[M+H]⁺ = 258.07: Expected molecular ion peak in ESI positive mode. [M-H]⁻ = 256.06: Expected molecular ion peak in ESI negative mode.

Synthesis and Purification

The most efficient and widely adopted method for constructing 2-arylpyridine systems is the Suzuki-Miyaura cross-coupling reaction.[8][9] This palladium-catalyzed reaction forms a carbon-carbon bond between an organoboron compound and an organohalide, offering high functional group tolerance and generally mild reaction conditions.[8][10]

Retrosynthetic Strategy

The target molecule can be disconnected at the bond between the pyridine and phenyl rings. This leads to two primary synthetic routes:

• Route A (Preferred): Coupling of a 2-halopyridine derivative with (3-methoxycarbonylphenyl)boronic acid. This is often preferred due to the commercial availability and stability of many arylboronic acids.

• Route B: Coupling of a pyridine-2-boronic acid derivative with a methyl 3-halobenzoate.

The following protocol details the preferred Route A.

Caption: Workflow for the synthesis of the title compound via Suzuki Coupling.

Detailed Experimental Protocol

This protocol describes a two-step synthesis starting from a commercially available precursor.

Step 1: Suzuki-Miyaura Coupling

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar, add methyl 2-chloroisonicotinate (1.0 eq), (3-methoxycarbonylphenyl)boronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Inert Atmosphere: Seal the flask and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water. The volume should be sufficient to create a ~0.1 M solution with respect to the starting halide.

• Catalyst Addition: Add the palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.02-0.05 eq), under a positive flow of inert gas.

• Reaction: Heat the mixture to 85-90 °C and stir overnight (12-18 hours). Monitor the reaction progress by TLC or LC-MS.

• Initial Workup: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is the diester intermediate, methyl 2-(3-methoxycarbonylphenyl)isonicotinate.

Step 2: Selective Saponification

• Hydrolysis: Dissolve the crude diester from the previous step in a mixture of tetrahydrofuran (THF) and water. Add lithium hydroxide (LiOH, 1.1 eq) and stir at room temperature. Causality Note: The isonicotinate ester is more sterically hindered and electronically deactivated towards nucleophilic attack than the benzoate ester, allowing for selective hydrolysis of the less-hindered ester at the 4-position of the pyridine ring under controlled conditions. However, for complete selectivity to the desired product, hydrolysis of both esters followed by mono-esterification is a more robust route. This protocol will assume the more direct but potentially lower-yielding selective saponification.

• Monitoring: Monitor the reaction carefully by TLC/LC-MS to maximize the formation of the mono-acid product.

• Acidification: Once the reaction is complete, remove the THF under reduced pressure. Cool the remaining aqueous solution in an ice bath and carefully acidify to pH 3-4 with 1M HCl. A precipitate should form.

• Isolation & Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum. If necessary, further purify the product by recrystallization from an appropriate solvent (e.g., ethanol/water) or by column chromatography.

Chemical Reactivity and Derivatization

The molecule's three distinct functional groups provide a rich landscape for chemical transformations.

Caption: Key reactivity and derivatization pathways for the title compound.

• Reactions at the Carboxylic Acid: The -COOH group is the most acidic site and can be readily converted into amides using standard peptide coupling reagents (e.g., EDC, HOBt), providing a straightforward entry into libraries of bioactive compounds. It can also be re-esterified or converted to an acid chloride for further reactions.

• Reactions at the Methyl Ester: The ester is susceptible to hydrolysis (saponification) under more forcing basic conditions (e.g., NaOH with heating) to yield the corresponding di-acid, 2-(3-carboxyphenyl)isonicotinic acid. This di-acid can serve as a ditopic linker in materials science.

• Reactions at the Pyridine Nitrogen: The basic nitrogen atom can be protonated to form salts, alkylated to form pyridinium salts, or oxidized (e.g., with m-CPBA) to form an N-oxide, which alters the electronic properties of the ring and can direct further substitutions.

Applications in Research and Development

Scaffold for Medicinal Chemistry

The 2-aryl isonicotinic acid motif is a "privileged scaffold" in drug discovery. Its rigid structure is ideal for orienting functional groups to interact with protein binding sites. Analogs, such as those containing trifluoromethyl groups, are actively researched as kinase inhibitors and other therapeutics. The title compound serves as a versatile starting point for generating compound libraries by:

• Amide Formation: Creating diverse substituents at the 4-position to probe interactions with biological targets.

• Ester Hydrolysis & Derivatization: Hydrolyzing the ester to the di-acid and then performing selective chemistry to build complex structures.

Ligand in Materials Science

The combination of a carboxylate and a pyridine nitrogen makes this molecule an excellent candidate for a chelating or bridging ligand in coordination chemistry.[5] After hydrolysis of the methyl ester to the di-acid, the resulting molecule, 2-(3-carboxyphenyl)isonicotinic acid, can act as a tritopic or ditopic organic linker for the synthesis of Metal-Organic Frameworks (MOFs). Such MOFs could have potential applications in:

• Gas storage and separation

• Heterogeneous catalysis

• Luminescent sensing materials

Conclusion

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a valuable and versatile chemical intermediate. While not a widely commercialized compound itself, its logical synthesis from available precursors via robust methods like the Suzuki-Miyaura coupling makes it highly accessible for research purposes. Its distinct and orthogonally reactive functional groups—a carboxylic acid, an ester, and a pyridine nitrogen—provide multiple avenues for derivatization. This positions the molecule as a powerful scaffold for building libraries of potential drug candidates and as a sophisticated linker for designing advanced functional materials. This guide has provided the foundational chemical knowledge to empower researchers to synthesize, characterize, and strategically deploy this compound in their scientific endeavors.

References

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• 2-(Methoxycarbonyl)isonicotinic acid - MySkinRecipes.
• Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Inform
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CAS number for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

An In-Depth Technical Guide to 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Introduction

This technical guide provides a comprehensive overview of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a biaryl carboxylic acid of significant interest to researchers in medicinal chemistry and materials science. It is important to note that a specific CAS (Chemical Abstracts Service) number for this compound is not readily found in major public databases, suggesting it may be a novel or specialized chemical intermediate.

Biaryl carboxylic acids are recognized as a privileged structural motif in drug discovery and advanced materials. The defined spatial arrangement of the two aromatic rings, coupled with the versatile reactivity of the carboxylic acid and ester functional groups, makes 2-(3-Methoxycarbonylphenyl)-isonicotinic acid a valuable scaffold for creating complex molecular architectures. This guide details a proposed synthetic pathway, predicted physicochemical and spectroscopic properties, potential applications, and detailed experimental protocols to enable its synthesis and characterization.

Chemical Structure:

• IUPAC Name: 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

• Molecular Formula: C₁₄H₁₁NO₄

• Molecular Weight: 257.24 g/mol

Section 1: Proposed Synthesis and Rationale

The most robust and versatile method for constructing the biaryl core of the target molecule is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1] This reaction is renowned for its mild conditions, high yields, and exceptional tolerance of various functional groups, making it the cornerstone of modern biaryl synthesis.

The proposed synthetic route involves the coupling of a commercially available 2-halopyridine-4-carboxylic acid derivative with an appropriate arylboronic acid.

Primary Synthetic Pathway: Suzuki-Miyaura Coupling

The recommended pathway involves the reaction between methyl 2-chloroisonicotinate (1) and (3-(methoxycarbonyl)phenyl)boronic acid (2) . The isonicotinic acid is esterified prior to coupling to prevent potential side reactions involving the acidic proton. The final step is a selective hydrolysis of the ethyl ester to yield the target carboxylic acid (3) .

Caption: Proposed synthetic workflow for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Causality of Experimental Choices:

• Starting Materials: 2-Chloroisonicotinic acid is chosen as the halo-pyridine source due to the higher reactivity of chloro-pyridines in Suzuki couplings compared to fluoro-derivatives, and their ready availability.[2][3] Esterification to the methyl ester protects the carboxylic acid and improves solubility in organic solvents used for the coupling. (3-(Methoxycarbonyl)phenyl)boronic acid is a stable and commercially available boron source.

• Catalyst System: A palladium catalyst with a phosphine ligand, such as Pd(dppf)Cl₂, is highly effective for cross-coupling reactions involving heteroaryl chlorides.[4]

• Base and Solvent: An aqueous base like sodium or potassium carbonate is required to activate the boronic acid for transmetalation to the palladium center.[1] A mixed solvent system like dioxane and water provides sufficient solubility for both the organic substrates and the inorganic base.

• Selective Hydrolysis: The final step requires careful control. The methyl isonicotinate ester is generally more labile to basic hydrolysis than the methyl benzoate ester due to the electron-withdrawing nature of the pyridine ring. Using a mild base like lithium hydroxide at room temperature should favor the selective cleavage of the pyridine ester.[5]

Section 2: Predicted Physicochemical and Spectroscopic Properties

The properties outlined below are predicted based on the chemical structure using established computational models and analysis of analogous compounds.[6][7][8]

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₁₄H₁₁NO₄	Defines the elemental composition and molecular weight.
Molecular Weight	257.24 g/mol	Influences diffusion, absorption, and distribution.
logP (Lipophilicity)	~2.5 - 3.0	Affects solubility, permeability across membranes, and metabolism.
Aqueous Solubility	Low	Impacts formulation, bioavailability, and administration routes.
pKa (Carboxylic Acid)	~4.0 - 4.5	Determines the ionization state at physiological pH, affecting solubility and receptor interaction.
pKa (Pyridine N)	~2.5 - 3.0	The pyridine nitrogen is weakly basic due to the electron-withdrawing substituents.
TPSA	77.0 Ų	Topological Polar Surface Area; correlates with drug transport properties.

Predicted Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆):

  • Pyridine Protons: Expect three signals in the aromatic region (δ 7.5-9.0 ppm). The H3 and H5 protons would likely appear as doublets, and the H6 proton as a singlet or narrow triplet, with characteristic pyridine coupling constants. For example, similar 2-arylquinolines show distinct downfield shifts for protons ortho to the ring nitrogen.[9]

  • Phenyl Protons: Expect four signals in the aromatic region (δ 7.5-8.5 ppm), corresponding to the ABCD spin system of the 1,3-disubstituted ring.

  • Methoxy Protons: A sharp singlet at ~δ 3.9 ppm corresponding to the -OCH₃ group.

  • Carboxylic Acid Proton: A broad singlet, typically downfield (>δ 13.0 ppm), which is exchangeable with D₂O.

• ¹³C NMR (100 MHz, DMSO-d₆):

  • Expect 14 distinct signals.

  • Carbonyl Carbons: Two signals in the δ 165-170 ppm range for the ester and carboxylic acid.

  • Aromatic Carbons: Signals between δ 120-160 ppm. The carbon attached to the nitrogen (C2) will be significantly downfield.

  • Methoxy Carbon: A signal around δ 52-55 ppm.

• IR (KBr, cm⁻¹):

  • Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹).

  • Two distinct C=O stretches: one for the carboxylic acid (~1700-1725 cm⁻¹) and one for the ester (~1720-1740 cm⁻¹).

  • C=N and C=C stretching vibrations for the aromatic rings (~1400-1600 cm⁻¹).

• Mass Spectrometry (ESI-MS):

  • [M+H]⁺: Expected at m/z 258.07.

  • [M-H]⁻: Expected at m/z 256.06.

Section 3: Potential Applications

The unique structural features of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid make it a highly attractive molecule for various research and development applications.

• Medicinal Chemistry Scaffold: Isonicotinic acid and its derivatives are known to exhibit a wide range of biological activities, including antimycobacterial and antimicrobial effects.[10][11][12] This molecule can serve as a starting point for the synthesis of novel drug candidates. The biaryl structure provides a rigid scaffold that can be functionalized to optimize binding to biological targets such as enzymes or receptors.

• Fragment-Based Drug Discovery: As a molecule containing two distinct, functionalized aromatic rings, it can be used as a complex fragment in fragment-based screening to identify new binding motifs for therapeutic targets.

• Ligand for Coordination Chemistry: The nitrogen atom of the pyridine ring and the carboxylic acid group form a potential bidentate chelation site. This makes the molecule a candidate for synthesizing novel metal complexes.[13] Such complexes could find applications in catalysis, or as functional materials with unique photophysical properties.[14]

Section 4: Experimental Protocols

The following protocols are detailed, self-validating methodologies for the synthesis and characterization of the target compound.

Protocol 1: Synthesis of Methyl 2-(3-(methoxycarbonyl)phenyl)isonicotinate (Intermediate)

• Reagent Preparation:

  • To a 100 mL oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add methyl 2-chloroisonicotinate (1.0 eq), (3-(methoxycarbonyl)phenyl)boronic acid (1.2 eq), and sodium carbonate (3.0 eq).

• Solvent Addition and Degassing:

  • Add a 4:1 mixture of 1,4-dioxane and water. The total solvent volume should be sufficient to make the reaction mixture approximately 0.1 M with respect to the limiting reagent.

  • Bubble nitrogen gas through the stirred mixture for 20 minutes to remove dissolved oxygen.

• Catalyst Addition:

  • Under a positive flow of nitrogen, add the palladium catalyst, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq).

• Reaction:

  • Heat the reaction mixture to 90 °C with vigorous stirring under a nitrogen atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material (methyl 2-chloroisonicotinate) is consumed (typically 8-16 hours).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and water. Separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure diester intermediate.

Protocol 2: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (Final Product)

• Reagent Preparation:

  • Dissolve the purified diester intermediate (1.0 eq) from Protocol 1 in a 3:1 mixture of tetrahydrofuran (THF) and water in a round-bottom flask.

• Hydrolysis:

  • Cool the solution to 0 °C in an ice bath.

  • Add lithium hydroxide (LiOH, 1.1 eq) as a solid or an aqueous solution.

  • Allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor the reaction by LC-MS for the disappearance of the starting material and the appearance of the mono-acid product.

• Work-up and Isolation:

  • Once the reaction is complete, remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a small amount of ethyl acetate to remove any unreacted starting material.

  • Carefully acidify the aqueous layer to pH 3-4 with 1 M HCl. A precipitate should form.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold diethyl ether to remove nonpolar impurities.

  • Dry the product under high vacuum to yield 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Protocol 3: Product Characterization

• Purity Analysis (HPLC):

  • Dissolve a small sample in methanol or acetonitrile.

  • Analyze using a C18 reverse-phase HPLC column with a water/acetonitrile gradient containing 0.1% formic acid.

  • Purity should be >95% as determined by UV detection at 254 nm.

• Structural Verification (NMR):

  • Dissolve ~5-10 mg of the final product in deuterated dimethyl sulfoxide (DMSO-d₆).

  • Acquire ¹H, ¹³C, and 2D NMR (e.g., COSY, HSQC) spectra to confirm the structure and assign all signals as predicted in Section 2.

• Mass Verification (HRMS):

  • Analyze a dilute solution of the product via high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) to confirm the exact mass of the molecular ion ([M+H]⁺ or [M-H]⁻).

References

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2-(3-Methoxycarbonylphenyl)-isonicotinic acid: A Technical Guide to Nomenclature, Synthesis, and Application

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a substituted biaryl carboxylic acid of significant interest in medicinal chemistry and materials science. The document elucidates the definitive IUPAC nomenclature, details physicochemical properties, outlines a robust synthetic strategy via Suzuki-Miyaura cross-coupling, and describes rigorous analytical methods for structural confirmation. Furthermore, it explores the compound's potential applications, grounded in the established significance of the 2-arylpyridine-4-carboxylic acid scaffold in drug discovery. This guide is intended to serve as a foundational resource for scientists engaged in the design, synthesis, and evaluation of novel molecular entities.

IUPAC Nomenclature and Structural Elucidation

The name "2-(3-Methoxycarbonylphenyl)-isonicotinic acid" provides a descriptive account of the molecule's constituent parts. However, for unambiguous classification and database registration, adherence to the systematic naming conventions established by the International Union of Pure and Applied Chemistry (IUPAC) is paramount.

Isonicotinic acid is the common name for pyridine-4-carboxylic acid.[1][2][3][4] The pyridine ring is the parent structure, and its numbering begins at the nitrogen atom (position 1) and proceeds around the ring, assigning the carboxyl group to position 4. The phenyl substituent is located at position 2 of this pyridine ring. This substituent, in turn, has a methoxycarbonyl group (-COOCH₃) at its 3-position (meta-position).

Therefore, the preferred IUPAC name for the compound is:

2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid

A closely related synonym is 2-(3-Methoxycarbonylphenyl)-4-pyridinecarboxylic acid. The structural relationship and numbering are clarified in the diagram below.

Caption: IUPAC numbering scheme for 2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid.

Physicochemical Properties

While experimental data for this specific molecule is not widely published, its properties can be predicted based on its structure and data from analogous compounds. These properties are critical for researchers in designing experiments, formulation, and predicting pharmacokinetic behavior.

Property	Predicted Value / Information	Source / Rationale
Molecular Formula	C₁₄H₁₁NO₄	Calculated from structure
Molecular Weight	257.24 g/mol	Calculated from structure
Appearance	White to off-white solid	Based on similar aromatic carboxylic acids[4]
Melting Point	>200 °C (Decomposition likely)	High melting points are characteristic of aromatic carboxylic acids due to strong hydrogen bonding and crystal lattice energy.[4]
Solubility	Sparingly soluble in water; Soluble in organic solvents like DMSO, DMF, and methanol.	The carboxylic acid provides some water solubility, but the large biaryl structure dominates.[2]
pKa (Carboxylic Acid)	~4.5 - 5.0	Similar to isonicotinic acid (pKa ~4.96), with minor influence from the aryl substituent.[2]
pKa (Pyridine Nitrogen)	~2.0 - 2.5	Electron-withdrawing effect of the carboxyl group and aryl substituent reduces the basicity of the pyridine nitrogen.

Synthesis Strategy: A Mechanistic Approach

The construction of the C-C bond between the pyridine and phenyl rings is the key challenge in synthesizing this molecule. The Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is the industry-standard method for this transformation due to its high efficiency, functional group tolerance, and mild reaction conditions.

3.1. Retrosynthetic Analysis

The target molecule can be disconnected at the aryl-aryl bond, leading to two primary synthetic routes:

• Route A: Coupling of a 2-halopyridine-4-carboxylic acid derivative with (3-methoxycarbonylphenyl)boronic acid.

• Route B: Coupling of a 3-halobenzoate derivative with a pyridine-2-boronic acid derivative.

Route A is generally preferred as it utilizes a more stable and commercially available boronic acid, and the required 2-halopyridine starting material is readily accessible.

3.2. Proposed Synthetic Workflow

The following workflow outlines a robust, multi-step synthesis with justifications for key experimental choices.

Caption: Proposed synthetic workflow for 2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid.

3.3. Detailed Experimental Protocol

Step 1: Synthesis of Methyl 2-chloroisonicotinate (Ester Protection)

• To a stirred suspension of 2-chloroisonicotinic acid (1.0 eq) in methanol (10 mL/g), add thionyl chloride (1.5 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature, then heat to reflux for 4 hours, monitoring by TLC until starting material is consumed.

• Cool the mixture and concentrate under reduced pressure.

• Neutralize the residue with a saturated NaHCO₃ solution and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to yield the product, which can be used without further purification.

  • Justification: Protecting the highly polar carboxylic acid as a methyl ester improves solubility in organic solvents used for cross-coupling and prevents interference with the basic conditions of the reaction.

Step 2: Synthesis of Methyl 2-(3-methoxycarbonylphenyl)isonicotinate (Suzuki Coupling)

• In a flask, combine methyl 2-chloroisonicotinate (1.0 eq), (3-methoxycarbonylphenyl)boronic acid (1.1 eq), and sodium carbonate (2.5 eq).

• Degas the flask by evacuating and backfilling with nitrogen or argon (3x).

• Add a degassed mixture of 1,2-dimethoxyethane (DME) and water (4:1, 15 mL/g).

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 eq).

• Heat the mixture to 80 °C and stir for 12-16 hours, monitoring by LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the organic layer, dry, and concentrate. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient).

  • Justification: The Pd(0) catalyst is essential for the catalytic cycle. The aqueous base facilitates the crucial transmetalation step from boron to palladium.

Step 3: Synthesis of 2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid (Selective Hydrolysis)

• Dissolve the purified diester from Step 2 (1.0 eq) in a mixture of THF and water (3:1, 20 mL/g).

• Add lithium hydroxide (LiOH, 1.05 eq) and stir at room temperature for 2-4 hours.

• Monitor the reaction closely by TLC or LC-MS to ensure selective hydrolysis of the more reactive pyridine-4-ester.

• Once the reaction is complete, acidify the mixture to pH 3-4 with 1M HCl.

• The product will precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.

  • Justification: The ester at the 4-position of the electron-deficient pyridine ring is more electrophilic and thus more susceptible to nucleophilic attack by hydroxide than the ester on the phenyl ring. Using a slight excess of LiOH at room temperature allows for this selectivity.

Analytical Characterization: A Self-Validating System

Confirming the identity and purity of the final compound is non-negotiable. A combination of spectroscopic and chromatographic methods provides a self-validating system of characterization.

Technique	Expected Results	Purpose
¹H NMR	Aromatic protons (pyridine and phenyl rings) in the 7.5-9.0 ppm range. A singlet for the methyl ester protons (~3.9 ppm). A broad singlet for the carboxylic acid proton (>12 ppm). Distinct coupling patterns for substituted rings.[5][6][7]	Confirms the connectivity of the molecule and the presence of key functional groups.
¹³C NMR	Signals for two carbonyl carbons (ester and acid, ~165-170 ppm). Aromatic carbons in the 120-160 ppm range. Methyl carbon signal (~52 ppm).[6][7]	Confirms the carbon skeleton and the presence of distinct carbonyl environments.
Mass Spectrometry (MS)	[M+H]⁺ or [M-H]⁻ ion corresponding to the exact mass of the compound (e.g., ESI-MS).	Provides the molecular weight and confirms the molecular formula.
HPLC	A single major peak (>95% purity) using a suitable method (e.g., C18 column, water/acetonitrile gradient with TFA or formic acid).	Quantifies the purity of the final compound.
Infrared (IR) Spectroscopy	Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹). Two distinct C=O stretches (ester and acid, ~1720 cm⁻¹ and ~1680 cm⁻¹). C=C and C=N stretches in the aromatic region (~1400-1600 cm⁻¹).[5][7]	Confirms the presence of the key functional groups (acid, ester, aromatic rings).

Applications and Future Directions

The 2-arylpyridine-4-carboxylic acid scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in molecules with potent biological activity.

• Enzyme Inhibition: Pyridine carboxylic acid isomers and their derivatives are foundational to a vast number of drugs and are actively explored as enzyme inhibitors.[8][9] The specific geometry and electronic properties of this scaffold allow it to form key interactions (hydrogen bonds, pi-stacking) within enzyme active sites.

• Drug Discovery: Substituted 2-aryl quinoline-4-carboxylic acids, which share a similar biaryl core, have been identified as potential agents against cancer and leishmaniasis.[10][11] This suggests that the title compound could serve as a valuable building block or lead compound in programs targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.[8][12]

• Coordination Chemistry: The presence of both a pyridine nitrogen and a carboxylate group makes this molecule an excellent bidentate ligand for forming stable complexes with transition metals.[13][14] These metal complexes could have applications in catalysis, materials science, or as metallodrugs.

Future research should focus on derivatizing the core structure—modifying the phenyl ring substituents, converting the carboxylic acid to amides or other bioisosteres, and exploring the therapeutic potential of the resulting library of compounds.

References

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An In-depth Technical Guide to the Solubility of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid in Organic Solvents

Foreword

For researchers, scientists, and professionals in drug development, understanding the solubility of an active pharmaceutical ingredient (API) is a cornerstone of successful formulation and delivery. This guide provides a comprehensive technical overview of the solubility of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a compound of interest in medicinal chemistry. While specific experimental data for this molecule is not widely published, this document serves as a robust framework for its characterization. We will delve into the predicted physicochemical properties that govern its solubility, provide a detailed protocol for its experimental determination, and offer insights into the interpretation of these results. Our approach is grounded in established thermodynamic principles and best practices in pharmaceutical analysis, ensuring a scientifically rigorous and practical resource.

Physicochemical Profile and Predicted Solubility Behavior

The molecular structure of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid offers significant clues to its solubility in various organic solvents. The molecule possesses several key functional groups that dictate its interactions with its environment: a carboxylic acid group, a methoxycarbonyl (ester) group, a phenyl ring, and a pyridine ring.

• Polar Protic Solvents (e.g., Methanol, Ethanol): The carboxylic acid moiety is capable of hydrogen bonding with protic solvents. The pyridine nitrogen can also act as a hydrogen bond acceptor. Therefore, moderate to good solubility is anticipated in polar protic solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can engage in dipole-dipole interactions with the polar functional groups of the molecule.[1] The high polarity of solvents like DMSO and DMF is expected to effectively solvate the compound, leading to good solubility.[1]

• Nonpolar Solvents (e.g., Hexane, Toluene): The presence of multiple polar functional groups suggests that the solubility in nonpolar solvents will be limited.[2][3] The principle of "like dissolves like" indicates that the polar nature of the molecule will hinder its dissolution in a nonpolar environment.[2][3]

A summary of the predicted solubility based on solvent type is presented below.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	Moderate to Good	The carboxylic acid and pyridine nitrogen can form hydrogen bonds with the solvent.[4]
Polar Aprotic	DMSO, DMF, Acetonitrile	Good to High	Strong dipole-dipole interactions between the solvent and the polar functional groups of the solute are expected to lead to effective solvation.[1]
Nonpolar	Hexane, Toluene	Low to Very Low	The significant polarity of the molecule due to the carboxylic acid, ester, and pyridine functionalities is incompatible with the nonpolar nature of these solvents.[2][3]
Chlorinated	Dichloromethane (DCM)	Moderate	DCM has a moderate polarity and can act as a hydrogen bond acceptor, potentially leading to some degree of solubility. The presence of aromatic rings in the solute might also contribute to favorable interactions. The synthesis of related isonicotinate-derived compounds has been successfully carried out in dichloromethane, suggesting at least moderate solubility of precursors and related structures.[5]

Theoretical Framework of Solubility

The dissolution of a crystalline solid into a liquid solvent is a thermodynamic process governed by the Gibbs free energy of mixing (ΔGmix).[6] For dissolution to occur spontaneously, ΔGmix must be negative. The Gibbs-Helmholtz equation, ΔG = ΔH - TΔS, breaks this down into enthalpic (ΔH) and entropic (TΔS) contributions.

• Enthalpy of Solution (ΔHsol): This term represents the net energy change associated with breaking solute-solute and solvent-solvent interactions and forming solute-solvent interactions.

• Entropy of Solution (ΔSsol): This reflects the increase in disorder as the highly ordered crystal lattice of the solute is disrupted and the solute molecules disperse throughout the solvent.

The interplay of these factors is crucial. For instance, while the entropy change upon dissolution is generally favorable (positive), a large positive enthalpy change (endothermic process) can render the overall Gibbs free energy positive, leading to poor solubility. The accurate prediction of solubility can be approached using thermodynamic models such as the Schroeder-van Laar equation, often in conjunction with activity coefficient models like UNIFAC.[7] More advanced computational approaches, including machine learning models informed by thermodynamic principles, are also emerging as powerful predictive tools.[8][9][10][11]

Experimental Determination of Solubility: A Validated Protocol

The "shake-flask" method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[12][13][14][15] The following protocol is a detailed, self-validating system for accurately measuring the solubility of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Materials and Equipment

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (solid, of known purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance

• Scintillation vials or glass flasks with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Step-by-Step Experimental Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-(3-Methoxycarbonylphenyl)-isonicotinic acid to a series of vials, each containing a known volume of a different organic solvent. The excess solid is crucial to ensure that a saturated solution is formed in equilibrium with the solid phase.[12][13]

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed.[14] The agitation should be vigorous enough to keep the solid suspended but not so aggressive as to cause excessive particle size reduction.[14]

  • Allow the samples to equilibrate for a sufficient period. Equilibrium is reached when the concentration of the dissolved solute remains constant over time. A typical equilibration time is 24 to 48 hours, but it is essential to verify this by sampling at different time points (e.g., 24, 48, and 72 hours) to ensure the measured solubility does not change.[13]

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial. This step is critical to remove any undissolved solid particles.

  • Dilute the filtered sample with a known volume of a suitable solvent (often the mobile phase for HPLC analysis) to bring the concentration within the linear range of the analytical method.

Analytical Quantification

The concentration of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid in the diluted samples can be accurately determined using a validated analytical method, such as HPLC or UV-Vis spectroscopy.

• HPLC Method:

  • Develop an HPLC method with a suitable stationary phase (e.g., C18 column) and mobile phase.

  • Prepare a series of calibration standards of the compound of known concentrations.

  • Generate a calibration curve by plotting the peak area against the concentration of the standards.

  • Inject the diluted samples and determine their concentration from the calibration curve.

• UV-Vis Spectroscopy:

  • Determine the wavelength of maximum absorbance (λmax) for the compound in the chosen solvent. Related porphyrin compounds containing an isonicotinic acid moiety show a Soret band around 420 nm.[16][17]

  • Prepare a series of calibration standards and measure their absorbance at λmax.

  • Construct a calibration curve according to the Beer-Lambert law.

  • Measure the absorbance of the diluted samples and calculate their concentration.

Data Calculation and Reporting

The solubility (S) is calculated using the following formula:

S = (Cdiluted × DF)

Where:

• Cdiluted is the concentration of the diluted sample determined by the analytical method.

• DF is the dilution factor.

The results should be reported in appropriate units, such as mg/mL or mol/L.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility using the shake-flask method.

Caption: Workflow for determining the solubility of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Conclusion

This guide provides a comprehensive framework for understanding and experimentally determining the solubility of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid in organic solvents. By combining theoretical predictions based on molecular structure with a robust and validated experimental protocol, researchers can obtain reliable and accurate solubility data. This information is invaluable for guiding formulation development, optimizing reaction conditions, and advancing the scientific understanding of this promising compound. The principles and methodologies outlined herein are grounded in authoritative scientific literature and represent the current best practices in the field.

References

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• Al-Shammari, M. B., et al. (2023). Synthesis, Characterization, X-ray Molecular Structure, Antioxidant, Antifungal, and Allelopathic Activity of a New Isonicotinate-Derived meso-Tetraarylporphyrin. Molecules. [Link]

• Wang, S., et al. (2021). Synthesis and properties of unsymmetrical porphyrins possessing an isonicotinic acid moiety and phenyl, methoxyphenyl, or chlorophenyl groups. Journal of Chemical Research. [Link]

• Wang, S., et al. (2021). Synthesis and properties of unsymmetrical porphyrins possessing an isonicotinic acid moiety and phenyl, methoxyphenyl, or chlorophenyl groups. Semantic Scholar. [Link]

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• World Health Organization. (2015). Annex 4: Guidance on the design and conduct of equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. WHO Technical Report Series, No. 992. [Link]

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An In-Depth Technical Guide to 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. It is important to note that while this compound is commercially available, detailed experimental data on its physicochemical properties, specific synthesis protocols, and full spectral characterization are not extensively reported in publicly accessible literature. Therefore, this guide synthesizes available information on the target molecule with established principles and data from structurally related compounds to provide a robust technical resource for research and development.

Executive Summary

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a biaryl carboxylic acid that presents a scaffold of significant interest in medicinal chemistry and materials science. Its structure, featuring a pyridine-4-carboxylic acid (isonicotinic acid) moiety linked to a methyl benzoate ring, offers multiple points for chemical modification and interaction with biological targets. This guide provides a consolidated source of its known properties, a proposed synthetic methodology based on established palladium-catalyzed cross-coupling reactions, and an exploration of its potential applications, particularly in the realm of drug discovery. The information herein is intended to serve as a foundational resource to stimulate and support further investigation into this promising molecule.

Molecular Identity and Physicochemical Properties

Core Molecular Data

The fundamental molecular identifiers for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid are well-established and summarized in the table below.

Property	Value	Source(s)
IUPAC Name	2-[3-(methoxycarbonyl)phenyl]isonicotinic acid	[1]
Synonyms	2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid	[1]
CAS Number	1258627-15-4	[1][2][3]
Molecular Formula	C₁₄H₁₁NO₄	[2][3]
Molecular Weight	257.25 g/mol	[3]
InChI Key	HYEUSAIZCFFSPA-UHFFFAOYSA-N	[3]

Structural Representation

The two-dimensional structure of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid highlights its key functional groups: a carboxylic acid, a methyl ester, and a pyridine ring.

Caption: 2D structure of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Predicted Physicochemical Properties

While experimental data is limited, computational models can provide valuable estimates for key physicochemical properties relevant to drug development and chemical synthesis.

Property	Predicted Value	Notes
pKa (strongest acidic)	~4.5 (Carboxylic Acid)	Typical for benzoic acid derivatives.
pKa (strongest basic)	~3.5 (Pyridine Nitrogen)	The electron-withdrawing nature of the substituents lowers the basicity compared to pyridine.
LogP	~2.5 - 3.0	Indicates moderate lipophilicity.
Aqueous Solubility	Low	Expected for a biaryl carboxylic acid. Solubility is likely pH-dependent, increasing at higher pH due to deprotonation of the carboxylic acid.
Polar Surface Area	~70-80 Ų

Proposed Synthetic Pathway: Suzuki-Miyaura Cross-Coupling

The synthesis of biaryl compounds is commonly achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, which joins an organoboron species with an organohalide, is a robust and widely used method due to its mild reaction conditions and tolerance of various functional groups.[4][5][6] A plausible and efficient route to 2-(3-Methoxycarbonylphenyl)-isonicotinic acid would involve the coupling of a suitably protected 2-halo-isonicotinic acid with (3-methoxycarbonylphenyl)boronic acid.

Proposed Experimental Protocol

• Preparation of Starting Materials:

  • 2-chloro-isonicotinic acid ethyl ester: Commercially available 2-chloro-isonicotinic acid can be esterified (e.g., using ethanol and a catalytic amount of sulfuric acid) to protect the carboxylic acid functionality during the coupling reaction.

  • (3-methoxycarbonylphenyl)boronic acid: This is a commercially available reagent.

• Suzuki-Miyaura Coupling Reaction:

  • To a reaction vessel, add 2-chloro-isonicotinic acid ethyl ester (1.0 eq), (3-methoxycarbonylphenyl)boronic acid (1.2 eq), a palladium catalyst such as Pd(dppf)Cl₂ (0.02-0.05 eq), and a base such as potassium carbonate (2.0-3.0 eq).

  • The reaction is typically carried out in a solvent mixture, for example, dioxane and water.[4]

  • The mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 65 to 100 °C until the reaction is complete, as monitored by TLC or LC-MS.[4]

• Work-up and Purification:

  • Upon completion, the reaction mixture is cooled, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product, the diester intermediate, is purified by column chromatography on silica gel.

• Hydrolysis:

  • The purified diester is dissolved in a suitable solvent system (e.g., THF/methanol/water) and treated with a base such as lithium hydroxide to selectively hydrolyze the ethyl ester of the isonicotinic acid moiety.

  • The reaction is stirred at room temperature until completion.

  • The reaction mixture is then acidified with a dilute acid (e.g., 1M HCl) to precipitate the final product, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

  • The solid product is collected by filtration, washed with water, and dried under vacuum.

Caption: Proposed synthetic workflow for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Potential Applications in Drug Discovery and Medicinal Chemistry

While specific biological activities for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid have not been extensively reported, the isonicotinic acid scaffold and its derivatives are prevalent in pharmacologically active compounds.

• Anticancer Research: Nicotinic acid and its isomers, including isonicotinic acid, are recognized as important classes of heterocyclic compounds in the development of biologically active agents.[7] Derivatives of isoniazid (isonicotinylhydrazine) have been evaluated for their cytotoxic activity against various human cancer cell lines.[7][8] The structural motif of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid could serve as a key intermediate for the synthesis of novel kinase inhibitors or other targeted anticancer agents. The presence of two distinct aromatic rings and versatile functional groups (a carboxylic acid and an ester) allows for the systematic exploration of structure-activity relationships (SAR). For instance, the carboxylic acid can be converted to amides, and the ester can be hydrolyzed and subsequently converted to other functionalities to modulate properties such as solubility, cell permeability, and target binding.

• Scaffold for Library Synthesis: The biaryl structure is a common feature in many approved drugs. This compound can serve as a valuable building block for creating libraries of more complex molecules for high-throughput screening. The Suzuki-Miyaura coupling, being amenable to a wide range of boronic acids and halides, allows for the generation of diverse analogs.[9]

Analytical Characterization

A full analytical characterization of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid would typically involve the following techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum would be complex, with distinct signals expected in the aromatic region (7.0-9.0 ppm) corresponding to the protons on both the pyridine and phenyl rings. A singlet at around 3.9 ppm would be characteristic of the methoxy group protons of the ester. A broad singlet at higher chemical shifts (>10 ppm) would indicate the carboxylic acid proton.

  • ¹³C NMR: The spectrum would show characteristic signals for the carbonyl carbons of the carboxylic acid and the ester (typically in the 165-175 ppm range), in addition to the signals for the aromatic carbons.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad band around 2500-3300 cm⁻¹), the C=O stretch of the carboxylic acid (around 1700 cm⁻¹), and the C=O stretch of the ester (around 1720 cm⁻¹).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition by providing a highly accurate mass measurement of the molecular ion.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side shields, and a lab coat.[10][11][12]

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[11]

• Health Hazards: Aromatic carboxylic acids can be irritating to the skin, eyes, and respiratory system.[12][13][14] Avoid direct contact and inhalation. In case of contact, rinse the affected area with plenty of water.[12]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[10]

• Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.

Conclusion

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a compound with significant potential as a building block in medicinal chemistry and materials science. While detailed experimental data is currently sparse, this guide provides a foundational understanding of its molecular properties, a scientifically sound proposal for its synthesis, and an outlook on its potential applications. It is hoped that this comprehensive overview will serve as a valuable resource for researchers and facilitate further exploration into the chemistry and biological activity of this and related compounds.

References

• Biological Evaluation of Isoniazid Derivatives as an Anticancer Class. (n.d.). PMC. [Link]

• (PDF) Biological Evaluation of Isoniazid Derivatives as an Anticancer Class. (n.d.). ResearchGate. [Link]

• 2-(3-methoxycarbonylphenyl)pyridine-4-carboxylic acid. (n.d.). AHH Chemical Co., Ltd. [Link]

• Synthesis and Evaluation of Cytotoxic Activity of RuCp(II) Complexes Bearing (Iso)nicotinic Acid Based Ligands. (2025). MDPI. [Link]

• Aromatic 100 - SAFETY DATA SHEET. (2015). A. G. Layne, Inc. [Link]

• Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity. (n.d.). PubMed. [Link]

• Novel Derivatives of Nicotinic Acid as Promising Anticancer Agents. (n.d.). Bentham Science. [Link]

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• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

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A Technical Guide to the Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid: A Prospective Approach

Abstract: This document provides a comprehensive technical guide for the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. As of the date of this publication, a thorough review of scientific literature and patent databases reveals no specific records detailing the discovery, history, or established synthesis of this particular molecule. Consequently, this guide is presented as a prospective blueprint for researchers, scientists, and drug development professionals. We leverage established, high-yield synthetic methodologies to propose a robust and logical pathway for its preparation. The core of this strategy involves a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern medicinal chemistry for the construction of biaryl systems. This guide includes a detailed retrosynthetic analysis, step-by-step experimental protocols, and a discussion of the scientific rationale behind the chosen methodologies, ensuring both technical accuracy and practical applicability.

Introduction and Retrosynthetic Analysis

The target molecule, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, is a biaryl compound featuring a substituted phenyl ring attached to the 2-position of an isonicotinic acid scaffold. Such structures are of significant interest in medicinal chemistry, as the pyridine ring is a common pharmacophore and the biaryl motif allows for three-dimensional exploration of protein binding pockets.[1]

Given the absence of prior art, a de novo synthetic strategy is required. The most logical approach for constructing the C-C bond between the pyridine and phenyl rings is a palladium-catalyzed cross-coupling reaction.[2] The Suzuki-Miyaura reaction is particularly well-suited due to its high functional group tolerance and generally mild reaction conditions.[2]

Our retrosynthetic analysis disconnects the target molecule at the key C-C bond between the two aromatic rings. This leads to two commercially available or readily synthesizable precursors: a 2-halopyridine derivative and a phenylboronic acid derivative. For the pyridine component, 2-chloroisonicotinic acid is a suitable starting material. To avoid potential side reactions with the carboxylic acid moiety during the coupling reaction, it is prudent to first protect it as a methyl ester. The phenyl component, (3-Methoxycarbonylphenyl)boronic acid, is a commercially available reagent, simplifying the overall process. The final step will be the selective hydrolysis of the methyl ester on the pyridine ring to yield the desired carboxylic acid.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Pathway

The proposed synthesis is a three-step process designed for efficiency and reliability, based on well-documented chemical transformations.

Caption: The proposed three-step synthetic workflow.

Detailed Experimental Protocols

3.1 Step 1: Synthesis of Methyl 2-chloroisonicotinate

• Rationale: Esterification of the carboxylic acid prevents potential interference with the palladium catalyst in the subsequent Suzuki coupling step. Using methanol with a catalytic amount of sulfuric acid is a standard and cost-effective Fischer esterification method.[3][4]

• Procedure:

  • To a suspension of 2-chloroisonicotinic acid (1.0 eq) in methanol (approx. 0.5 M solution) in a round-bottom flask, add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.

  • Attach a reflux condenser and heat the mixture to reflux for 6-8 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

  • Carefully add the residue to a saturated aqueous solution of sodium bicarbonate until effervescence ceases (pH ~8).

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify by column chromatography on silica gel if necessary.

3.2 Step 2: Synthesis of Methyl 2-(3-Methoxycarbonylphenyl)-isonicotinate

• Rationale: The Suzuki-Miyaura coupling of 2-chloropyridines can be challenging due to catalyst inhibition by the pyridine nitrogen. The use of electron-rich, bulky phosphine ligands such as SPhos or XPhos, in conjunction with a palladium source like Pd₂(dba)₃, has been shown to be highly effective for this type of transformation. A strong base like potassium phosphate is often employed to facilitate the transmetalation step. A dioxane/water solvent system is commonly used to dissolve both the organic and inorganic reagents.

• Procedure:

  • To a reaction vessel, add Methyl 2-chloroisonicotinate (1.0 eq), (3-Methoxycarbonylphenyl)boronic acid (1.2 eq), and potassium phosphate (K₃PO₄, 3.0 eq).

  • Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

  • Add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

  • Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS.

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of celite to remove inorganic salts and the catalyst.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired biaryl diester.

3.3 Step 3: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

• Rationale: Selective hydrolysis of the methyl ester on the electron-deficient pyridine ring in the presence of the phenyl methyl ester can be achieved under mild basic conditions.[5] Lithium hydroxide (LiOH) in a THF/water mixture at room temperature is a standard method for saponification that often provides good selectivity for the more reactive ester.[6]

• Procedure:

  • Dissolve the Methyl 2-(3-Methoxycarbonylphenyl)-isonicotinate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 ratio).

  • Add lithium hydroxide monohydrate (1.5-2.0 eq) and stir the mixture at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a nonpolar solvent like diethyl ether to remove any unreacted starting material.

  • Carefully acidify the aqueous layer to pH 3-4 with 1M HCl. A precipitate should form.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

Data Summary and Characterization

The successful synthesis of the target compound and its intermediates would be confirmed using standard analytical techniques.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Characterization Data
Methyl 2-chloroisonicotinate	C₇H₆ClNO₂	171.58	¹H NMR: Signals for pyridine protons and methyl singlet. MS (ESI+): m/z [M+H]⁺ at 172.0.
Methyl 2-(3-Methoxycarbonylphenyl)-isonicotinate	C₁₅H₁₃NO₄	271.27	¹H NMR: Characteristic signals for both aromatic rings and two distinct methyl singlets. MS (ESI+): m/z [M+H]⁺ at 272.1.
2-(3-Methoxycarbonylphenyl)-isonicotinic acid	C₁₄H₁₁NO₄	257.24	¹H NMR: Disappearance of one methyl singlet, appearance of a broad carboxylic acid proton signal. MS (ESI+): m/z [M+H]⁺ at 258.1. IR: Broad O-H stretch (~3000 cm⁻¹) and C=O stretches.

Conclusion

While the history of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid remains unwritten, this guide provides a clear and scientifically grounded pathway for its synthesis. By employing a robust Suzuki-Miyaura cross-coupling reaction as the key step, this protocol offers a reliable method for accessing this novel compound. The detailed procedures and rationale provided herein are intended to empower researchers in their efforts to synthesize and explore the potential applications of this and related biaryl structures in the fields of medicinal chemistry and materials science.

References

• (3-Methoxycarbonyl)phenylboronic acid - ChemBK. (2024-06-12). Available at: [Link]

• Molnar, M., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science. Available at: [Link]

• Snape, T. J., et al. (2003). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition. Available at: [Link]

• Muthumari, S., & Ramesh, R. (2018). Suzuki coupling of different chloropyridines with phenylboronic acids. ResearchGate. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Science. Available at: [Link]

• Martinez, A., et al. (2020). Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent Zn···N Interactions. Chemistry – A European Journal. Available at: [Link]

• Quan, Z., et al. (2013). Palladium(II) Catalyzed Suzuki/Sonogashira Cross‐Coupling Reactions of Sulfonates: An Efficient Approach to C2‐Functionalized Pyrimidines and Pyridines. European Journal of Organic Chemistry. Available at: [Link]

• Miller, R. R. (1956). Esterification of pyridine carboxylic acids. Google Patents.

• Singh, G., et al. (2010). Eco-friendly synthesis of 2-azetidinone analogs of isonicotinic acid hydrazide. Phosphorus, Sulfur, and Silicon and the Related Elements. Available at: [Link]

• Li, J., et al. (2015). A fast protocol has been developed for the construction of 2-aryl-substituted pyridine derivatives by the oxygen-promoted, ligand-free, Pd(OAc)2-catalyzed Suzuki reaction of 2-halogenated pyridines in aqueous isopropanol. ResearchGate. Available at: [Link]

• 3-methoxy-4-methoxycarbonylphenylboronic acid. (n.d.). Organoboron Compounds. Available at: [Link]

• Walia, R., et al. (2013). Synthesis, antimycobacterial, antiviral, antimicrobial activity and QSAR studies of N(2)-acyl isonicotinic acid hydrazide derivatives. Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride?. Available at: [Link]

• (3-Hydroxy-4-(methoxycarbonyl)phenyl)boronic acid. (n.d.). MySkinRecipes. Available at: [Link]

• Jain, N. F., & Masse, C. E. (n.d.). Synthesis from Carboxylic Acid Derivatives. Available at: [Link]

• Phillips, R. (1956). Process for preparing isonicotinic acid. Google Patents.

• Kumar, K., et al. (2011). Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. Medicinal Chemistry Research. Available at: [Link]

• Suzuki reaction. (n.d.). In Wikipedia. Retrieved January 20, 2026, from [Link]

• CrashCourse. (2021, July 28). Carboxylic Acid Derivatives & Hydrolysis Reactions: Crash Course Organic Chemistry #31 [Video]. YouTube. Available at: [Link]

• Allemann, C., et al. (2021). Suzuki–Miyaura coupling of 2-bromopyridine with 2-formylphenylboronic acid. ResearchGate. Available at: [Link]

• Sharma, P., et al. (2014). Synthesis and characterization of some new twin drugs having substituted pyridines. Der Pharma Chemica. Available at: [Link]

• Chemistry channel. (2020, March 21). Synthesis of Methyl Benzoate Lab [Video]. YouTube. Available at: [Link]

• Ragan, J., et al. (2006). Process for preparation of isonicotinic acid derivatives. Google Patents.

• Stanonis, D. J. (1956). Preparation of 2-Nitroisonicotinic Acid Hydrazide and 2-Aminoisonicotinic Acid Hydrazide. The Journal of Organic Chemistry. Available at: [Link]

• Preparation of Methyl Benzoate. (n.d.). Available at: [Link]

• Wang, Y., et al. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI. Available at: [Link]

• Shao, X. (2015). Methyl 3-(cyanomethyl)benzoate synthetic method. SciSpace. Available at: [Link]

• Preparation method of methyl benzoate compound. (2021). Google Patents.

• Gilman, H., & Broadbent, H. S. (1952). The Preparation of Isonicotinic and Picolinic Acids. Journal of the American Chemical Society. Available at: [Link]

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Spectroscopic Characterization of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid: A Technical Guide

Molecular Structure and Spectroscopic Overview

2-(3-Methoxycarbonylphenyl)-isonicotinic acid possesses a bi-aryl structure with key functional groups that give rise to a distinct spectroscopic fingerprint. The molecule consists of a pyridine ring substituted with a carboxylic acid at the 4-position and a methoxycarbonyl-substituted phenyl ring at the 2-position. This arrangement of aromatic rings and functional groups dictates the expected chemical shifts in NMR, the vibrational modes in IR, and the fragmentation patterns in MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map the connectivity and chemical environment of each atom in the molecule.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid in a suitable deuterated solvent like DMSO-d₆ would exhibit distinct signals for each unique proton.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.5	broad singlet	1H	-COOH
~8.8	doublet	1H	H-6 (pyridine)
~8.5	singlet	1H	H-2' (phenyl)
~8.2	doublet	1H	H-6' (phenyl)
~8.0	singlet	1H	H-3 (pyridine)
~7.8	doublet	1H	H-5 (pyridine)
~7.6	triplet	1H	H-5' (phenyl)
~3.9	singlet	3H	-OCH₃

¹H NMR Experimental Protocol

A robust protocol for acquiring the ¹H NMR spectrum is crucial for obtaining high-quality, reproducible data.

Methodology:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is predicated on its ability to dissolve a wide range of organic compounds and to allow for the observation of exchangeable protons like the carboxylic acid proton.

• Instrumentation: Utilize a high-field NMR spectrometer, for instance, a 400 or 500 MHz instrument, to ensure adequate signal dispersion.

• Data Acquisition:

  • Tune and shim the probe to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum with a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise ratio.

  • Set the spectral width to encompass all expected proton resonances (e.g., 0-15 ppm).

  • Employ a relaxation delay of at least 5 seconds to ensure quantitative integration, particularly for the broad carboxylic acid proton signal.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum to the residual solvent peak of DMSO-d₆ at 2.50 ppm.

  • Integrate the signals to determine the relative number of protons for each resonance.

Diagram of the ¹H NMR Experimental Workflow:

Caption: Workflow for FTIR-ATR analysis.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It provides information about the molecular weight and the elemental composition of a compound.

Predicted Mass Spectrometry Data

For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (C₁₄H₁₁NO₄), the expected data from high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) would be:

Ion	Predicted m/z (Exact Mass)
[M+H]⁺	258.07098
[M-H]⁻	256.05644
[M+Na]⁺	280.05292

Key Fragmentation Patterns (in positive ion mode):

• Loss of H₂O (18.01 Da): from the carboxylic acid, m/z ~240.06

• Loss of OCH₃ (31.02 Da): from the ester, m/z ~227.05

• Loss of CO₂ (43.99 Da): from the carboxylic acid, m/z ~214.07

Mass Spectrometry Experimental Protocol

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to an electrospray ionization (ESI) source.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire full scan mass spectra in both positive and negative ion modes over a relevant m/z range (e.g., 100-500).

  • For structural confirmation, perform tandem mass spectrometry (MS/MS) on the parent ions ([M+H]⁺ or [M-H]⁻) to induce fragmentation and observe the characteristic fragment ions.

• Data Analysis:

  • Determine the accurate mass of the molecular ions and compare it to the theoretical mass to confirm the elemental composition.

  • Analyze the fragmentation pattern to further corroborate the proposed structure.

Diagram of the HRMS-ESI Experimental Workflow:

Caption: Workflow for HRMS-ESI analysis.

Conclusion

The combination of NMR, IR, and MS provides a powerful and complementary suite of analytical techniques for the unambiguous structural determination of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. While this guide presents predicted data, the outlined experimental protocols and interpretative frameworks are grounded in established scientific principles and best practices. This comprehensive approach ensures the trustworthiness and scientific integrity of the structural elucidation process, which is a cornerstone of modern chemical research and drug development.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

• Gross, J. H. (2011). Mass Spectrometry: A Textbook. Springer Science & Business Media. [Link]

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopy. University of Wisconsin. [Link]

• Infrared (IR) Spectroscopy. (2023, October 30). LibreTexts Chemistry. [Link]

potential biological activity of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

An In-depth Technical Guide to the Potential Biological Activity of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isonicotinic acid and its derivatives represent a cornerstone in medicinal chemistry, with prominent examples like isoniazid having revolutionized tuberculosis treatment.[1] This technical guide explores the prospective biological activities of a specific, less-characterized derivative: 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. Drawing upon the rich history of isonicotinic acid analogs, we delineate a strategic framework for investigating its potential as an antitubercular, anti-inflammatory, and anticancer agent. This document provides not only the theoretical underpinnings for these hypotheses but also detailed, actionable experimental protocols for their validation. It is designed to serve as a comprehensive resource for researchers embarking on the preclinical evaluation of this promising compound.

Introduction: The Isonicotinic Acid Scaffold and the Promise of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

The isonicotinic acid moiety is a privileged scaffold in drug discovery, most famously embodied by the antitubercular drug isoniazid (isonicotinic acid hydrazide).[1] The journey of isoniazid, from its synthesis in 1912 to the discovery of its potent activity against Mycobacterium tuberculosis in the 1950s, highlights the latent therapeutic potential within this chemical class. Beyond tuberculosis, derivatives of isonicotinic acid have demonstrated a wide spectrum of biological effects, including anti-inflammatory, antiviral, and anticancer activities.[2]

The subject of this guide, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, presents an intriguing structural variation. It combines the core isonicotinic acid pyridine ring, known to be crucial for the biological activity of many of its derivatives, with a phenyl group substituted at the 2-position.[3] This phenyl ring is further functionalized with a methoxycarbonyl group at its meta-position. This specific arrangement of substituents invites a systematic investigation into its biological potential, building on the established pharmacology of related molecules.

This guide provides a roadmap for such an investigation, outlining the key hypotheses for its biological activity and the experimental workflows required to test them rigorously.

Hypothesized Biological Activities and Mechanisms of Action

Based on the structure of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and the known activities of related compounds, we can postulate several potential therapeutic applications.

Antitubercular Activity: A New Generation Isoniazid?

The most evident hypothesis is that 2-(3-Methoxycarbonylphenyl)-isonicotinic acid may possess activity against Mycobacterium tuberculosis (Mtb). Isoniazid, a prodrug, is activated by the mycobacterial catalase-peroxidase enzyme, KatG.[1][4][5][6] This activation generates a reactive isonicotinoyl radical that, upon reacting with NAD+, forms an adduct that potently inhibits InhA, an enoyl-acyl carrier protein reductase essential for mycolic acid synthesis.[4][5][6] The disruption of mycolic acid, a critical component of the mycobacterial cell wall, leads to cell death.[4][6]

It is plausible that 2-(3-Methoxycarbonylphenyl)-isonicotinic acid could act through a similar mechanism or, alternatively, exhibit activity against isoniazid-resistant strains of Mtb, a critical need in global health.[7]

Hypothesized Mechanism: Inhibition of Mycolic Acid Synthesis

Caption: Hypothesized mechanism of antitubercular activity.

Anti-inflammatory Activity: Targeting Oxidative Stress

Several studies have highlighted the anti-inflammatory potential of isonicotinic acid derivatives, often linked to their ability to inhibit reactive oxygen species (ROS).[2] Inflammation is a complex biological response where ROS act as key signaling molecules.[2] Overproduction of ROS contributes to the progression of inflammatory disorders, making ROS suppression a viable therapeutic strategy.[2] It is hypothesized that the synthesized compounds may also inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.[2]

The electron-withdrawing nature of the methoxycarbonylphenyl group in 2-(3-Methoxycarbonylphenyl)-isonicotinic acid could modulate the electronic properties of the pyridine ring, potentially enhancing its radical scavenging or enzyme inhibitory capabilities.

Hypothesized Mechanism: ROS Scavenging and COX-2 Inhibition

Caption: Potential anti-inflammatory mechanisms of action.

Anticancer Activity: Induction of Apoptosis

Emerging evidence suggests that certain isonicotinic acid derivatives can exhibit cytotoxic effects against cancer cell lines.[8] One study on related compounds found they could induce apoptosis and block the cell cycle in the G0/G1 phase.[8] The planar aromatic structure of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid could potentially allow it to intercalate with DNA or interact with key enzymes involved in cell proliferation and survival, such as kinases or topoisomerases.

Experimental Protocols and Methodologies

A structured, multi-tiered approach is essential for efficiently evaluating the biological potential of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

General Experimental Workflow

The evaluation process should follow a logical progression from initial screening to more detailed mechanistic studies.

Caption: A general workflow for drug discovery and evaluation.

Protocol: Antitubercular Activity Screening

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid against Mycobacterium tuberculosis H37Rv.

Methodology: Microplate Alamar Blue Assay (MABA)

• Preparation: Dissolve the test compound in DMSO to create a stock solution (e.g., 10 mg/mL). Prepare serial two-fold dilutions in a 96-well microplate using Middlebrook 7H9 broth.

• Inoculation: Add a standardized inoculum of Mtb H37Rv to each well. Include positive control wells (bacteria only) and negative control wells (broth only). Isoniazid should be used as a reference drug.

• Incubation: Incubate the plates at 37°C for 5-7 days.

• Assay Development: Add a freshly prepared mixture of Alamar Blue reagent and Tween 80 to each well.

• Reading: Incubate for another 24 hours. A color change from blue (no growth) to pink (growth) indicates mycobacterial proliferation. The MIC is defined as the lowest concentration of the compound that prevents this color change.

Protocol: In Vitro Anti-inflammatory Activity

Objective: To assess the ability of the compound to inhibit the production of reactive oxygen species (ROS) in stimulated macrophages.

Methodology: ROS Scavenging Assay in LPS-stimulated RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and antibiotics. Seed the cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid for 1-2 hours.

• Stimulation: Induce oxidative stress by adding Lipopolysaccharide (LPS) (1 µg/mL) to the wells.

• ROS Detection: After a defined incubation period (e.g., 24 hours), add the fluorescent probe 2',7'–dichlorofluorescin diacetate (DCFH-DA). This probe is oxidized by ROS to the highly fluorescent DCF.

• Measurement: Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~530 nm). Calculate the percentage of ROS inhibition relative to the LPS-stimulated control. Ibuprofen can be used as a standard drug.[2]

Protocol: Anticancer Activity (Cytotoxicity Screening)

Objective: To determine the cytotoxic potential of the compound against a panel of human cancer cell lines.

Methodology: MTT Assay

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in 96-well plates and allow them to attach for 24 hours.[9][10]

• Compound Addition: Treat the cells with a range of concentrations of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid for 48-72 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at ~570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. Calculate the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Data Presentation and Interpretation

Quantitative data from the primary screens should be meticulously recorded and summarized for comparative analysis.

Table 1: Summary of Primary In Vitro Screening Data

Assay Type	Target/Cell Line	Endpoint	2-(3-Methoxycarbonylphenyl)-isonicotinic acid	Reference Drug (Value)
Antitubercular	M. tuberculosis H37Rv	MIC (µg/mL)	[Experimental Value]	Isoniazid (~0.05 µg/mL)
Anti-inflammatory	RAW 264.7 + LPS	IC50 (µM)	[Experimental Value]	Ibuprofen (~11.2 µg/mL)[2]
Anticancer	MCF-7 (Breast)	IC50 (µM)	[Experimental Value]	Doxorubicin (~1 µM)
Anticancer	A549 (Lung)	IC50 (µM)	[Experimental Value]	Doxorubicin (~0.5 µM)
Anticancer	HCT116 (Colon)	IC50 (µM)	[Experimental Value]	5-Fluorouracil (~5 µM)

Interpretation of these results will guide the subsequent steps. A low MIC value against Mtb would strongly support further investigation into its antitubercular properties. Potent inhibition of ROS production or significant cytotoxicity against cancer cells would open parallel avenues for development in inflammation and oncology, respectively.

Conclusion and Future Directions

2-(3-Methoxycarbonylphenyl)-isonicotinic acid stands as a molecule of significant interest, positioned at the intersection of well-established antitubercular pharmacology and the broader therapeutic potential of isonicotinic acid derivatives. The structural features of this compound provide a strong rationale for investigating its efficacy as an antitubercular, anti-inflammatory, and anticancer agent. The experimental framework detailed in this guide offers a clear and robust pathway for elucidating its biological activity profile. Successful validation in the proposed in vitro assays would warrant progression to more advanced mechanistic studies and, ultimately, to in vivo models to assess efficacy and safety, paving the way for the potential development of a novel therapeutic agent.

References

• The Discovery and Synthesis of Isoniazid Derivatives: A Technical Guide for Drug Development Professionals. Benchchem.

• Seydel, J. K., Schaper, K. J., Wempe, E., & Cordes, H. P. (1976). Mode of Action and Quantitative Structure-Activity Correlations of Tuberculostatic Drugs of the Isonicotinic Acid Hydrazide Type. Journal of Medicinal Chemistry, 19(4), 483–492. [Link]

• Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid. PMC, NIH. [Link]

• Synthesis, Characterization of (E)-N'-(substituted-benzylidene)isonicotinohydrazide Derivatives as Potent Antitubercular Agents. Bentham Science. [Link]

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• Synthesis and biological activities of some new isonicotinic acid 2-(2-hydroxy-8-substituted-tricyclo[7.3.1.0(2.7)]tridec-13-ylidene)-hydrazides. PubMed. [Link]

• Crystal Structure–Activity Relationship of Some MeO Phenylacrylonitriles: Dual Antimicrobial–Cytotoxic Effects and in Silico Perspectives. PubMed Central. [Link]

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An In-Depth Technical Guide to 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid and its Derivatives: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a heterocyclic compound of interest in medicinal chemistry. We will delve into its synthesis, chemical characterization, and explore the therapeutic potential of its derivatives, drawing upon established methodologies and the known biological activities of the broader isonicotinic acid class of molecules. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Isonicotinic Acid Scaffold in Drug Discovery

Isonicotinic acid, a pyridine-4-carboxylic acid, serves as a foundational scaffold in the development of numerous therapeutic agents. Its derivatives have demonstrated a wide spectrum of biological activities, including well-established roles in antimicrobial and anti-inflammatory applications. The most notable example is isoniazid, a cornerstone in the treatment of tuberculosis, which functions as a prodrug that, once activated, disrupts the synthesis of the mycobacterial cell wall. The versatility of the isonicotinic acid core allows for extensive chemical modification, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties. This guide focuses on a specific derivative, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, and its potential as a platform for generating novel drug candidates.

Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

The synthesis of 2-aryl-isonicotinic acids is most effectively achieved through palladium-catalyzed cross-coupling reactions, with the Suzuki-Miyaura coupling being a prominent and versatile method. This reaction facilitates the formation of a carbon-carbon bond between a pyridine derivative and a phenyl ring.

Proposed Synthetic Pathway: Suzuki-Miyaura Coupling

The logical synthetic route to 2-(3-Methoxycarbonylphenyl)-isonicotinic acid involves the coupling of a 2-halo-isonicotinic acid derivative with (3-methoxycarbonylphenyl)boronic acid.

Protocols & Analytical Methods

Application Notes & Protocols: The Synthetic Utility of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Prepared by: Gemini, Senior Application Scientist

Introduction: A Versatile Bifunctional Building Block

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a uniquely structured pyridine derivative poised for significant utility in modern organic synthesis. Its architecture features three distinct points of chemical reactivity: a carboxylic acid on the pyridine ring, a methyl ester on the appended phenyl ring, and the pyridine nitrogen atom. This trifecta of functional groups allows for orthogonal chemical modifications, making it an exemplary scaffold for constructing complex molecules.

In drug discovery, the isonicotinic acid moiety is a well-established pharmacophore found in various therapeutic agents.[1][2][3][4] Furthermore, pyridine-based ligands are central to the design of catalysts and functional materials.[5][6] The subject molecule serves as a rigid linker, enabling chemists to strategically connect different molecular fragments with precise spatial orientation. This guide provides a technical overview of its properties and detailed protocols for its application in key synthetic transformations.

Physicochemical Properties and Spectroscopic Data

A summary of the key properties of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is presented below. While specific experimental data for this exact molecule is not broadly published, the values are calculated based on its structure, which is analogous to related compounds.[7][8]

Property	Value
Molecular Formula	C₁₄H₁₁NO₄
Molecular Weight	257.24 g/mol
IUPAC Name	2-(3-Methoxycarbonylphenyl)pyridine-4-carboxylic acid
Appearance	Expected to be an off-white to pale yellow solid
Solubility	Soluble in polar organic solvents (DMSO, DMF, Methanol); Sparingly soluble in water
pKa (Carboxylic Acid)	~4-5 (Estimated, typical for isonicotinic acids)
pKa (Pyridinium)	~5-6 (Estimated, typical for pyridines)

Core Applications in Organic Synthesis

The synthetic value of this molecule is best understood by examining the reactivity of its functional groups.

Figure 1: Key reactive sites of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Transformations at the Carboxylic Acid Group

The isonicotinic acid moiety is the most versatile handle for elaboration. Standard peptide coupling conditions can be employed to form amide bonds, linking the scaffold to amines of interest, such as amino acids, complex drug fragments, or polymer backbones.

Key Reactions:

• Amide Bond Formation: Coupling with primary or secondary amines using activating agents like DCC, EDC, or HATU.

• Esterification: Reaction with alcohols under acidic conditions (e.g., Fischer esterification) or using coupling agents.

• Reduction: Conversion to the corresponding primary alcohol using strong reducing agents like LiAlH₄ (note: this may also reduce the methyl ester).

Chemistry of the Pyridine Nitrogen

The lone pair of electrons on the pyridine nitrogen makes it a potent Lewis base and a nucleophile. This site is primarily used for coordination to metal centers, forming catalysts or functional materials.

Key Reactions:

• Ligand Formation: The nitrogen atom can coordinate to a wide range of transition metals (e.g., Ruthenium, Rhenium, Palladium) to form organometallic complexes for applications in catalysis.[5][6]

• N-Alkylation: Reaction with alkyl halides to form pyridinium salts, which can alter the electronic properties and solubility of the molecule.

Modification of the Methyl Ester

The methyl ester on the phenyl ring provides a secondary point for modification, which can be selectively addressed under different reaction conditions than the carboxylic acid.

Key Reactions:

• Saponification: Base-mediated hydrolysis (e.g., with LiOH or NaOH) converts the methyl ester to a second carboxylic acid. This creates a symmetrical dicarboxylic acid building block, useful for synthesizing metal-organic frameworks (MOFs) or polyesters.

Application Focus: A Scaffold for Porphyrin Synthesis

Isonicotinic acid and its derivatives are valuable precursors in the synthesis of complex macrocycles like porphyrins, which have applications in photodynamic therapy, catalysis, and sensing.[9][10] The carboxylic acid group can be used to attach the pyridine moiety to a larger structure, as demonstrated in the synthesis of isonicotinate-derived porphyrins.[9] While the referenced study uses isonicotinic acid itself, our title compound could be used analogously to introduce a phenyl-ester functionality onto the porphyrin periphery.

Figure 2: General workflow for amide coupling reactions.

Detailed Experimental Protocols

The following protocols are standard, robust procedures adapted for transformations involving 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Protocol 1: Amide Coupling via DCC/DMAP

This protocol describes the formation of an amide bond with a generic primary amine (e.g., benzylamine).

Materials:

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (1.0 eq)

• Benzylamine (1.1 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)[9]

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)[9]

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (1.0 eq) and DMAP (0.1 eq).

• Dissolve the solids in anhydrous DCM.

• Add benzylamine (1.1 eq) to the solution and stir for 5 minutes at room temperature.

• In a separate flask, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM.

• Add the DCC solution dropwise to the reaction mixture at 0 °C (ice bath).

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, a white precipitate (dicyclohexylurea, DCU) will have formed. Filter the reaction mixture through a pad of Celite to remove the DCU, washing the filter cake with DCM.

• Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired amide.

Rationale: DCC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. The amine then attacks this intermediate. DMAP acts as a catalyst, increasing the reaction rate.[9] The aqueous workup removes unreacted starting materials and catalyst residues.

Protocol 2: Saponification of the Methyl Ester

This protocol describes the hydrolysis of the methyl ester to form the corresponding dicarboxylic acid.

Materials:

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (1.0 eq)

• Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH) (2.0-3.0 eq)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric Acid (HCl)

Procedure:

• Dissolve 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add LiOH (or NaOH) (2.0-3.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 4-8 hours. Monitor the reaction by TLC until the starting material is consumed.

• Once complete, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2-3 by the slow addition of 1 M HCl.

• A precipitate of the dicarboxylic acid product should form.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the desired di-acid.

Rationale: The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This tetrahedral intermediate then collapses, eliminating methoxide as a leaving group to form the carboxylate salt. Acidification in the final step protonates the carboxylate to yield the neutral dicarboxylic acid.

Conclusion

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a highly valuable and versatile building block in organic synthesis. Its distinct functional groups can be manipulated with high selectivity, providing a reliable platform for the synthesis of complex molecules in medicinal chemistry, catalysis, and materials science. The protocols outlined in this guide offer robust starting points for researchers to explore the full synthetic potential of this compound.

References

• MySkinRecipes. 2-(Methoxycarbonyl)isonicotinic acid. Available from: [Link]

• El-Daly, N., et al. (2023). Synthesis, Characterization, X-ray Molecular Structure, Antioxidant, Antifungal, and Allelopathic Activity of a New Isonicotinate-Derived meso-Tetraarylporphyrin. MDPI. Available from: [Link]

• Wang, S., Li, Y., & Wang, B. (2021). Synthesis and properties of unsymmetrical porphyrins possessing an isonicotinic acid moiety and phenyl, methoxyphenyl, or chlorophenyl groups. Semantic Scholar. Available from: [Link]

• Google Patents. EP1812392A1 - Process for preparation of isonicotinic acid derivatives.

• PubChem. 2-Chloro-5-(3-methoxycarbonylphenyl)isonicotinic acid. Available from: [Link]

• Google Patents. US20060100440A1 - Process for the preparation of isonicotinic acid derivatives.

• Wang, S., Li, Y., & Wang, B. (2021). Synthesis and properties of unsymmetrical porphyrins possessing an isonicotinic acid moiety and phenyl, methoxyphenyl, or chlorophenyl groups. ResearchGate. Available from: [Link]

• Stępień, M., et al. (2020). Synthesis, Spectroscopic Properties, and Metalation of 3-Alkoxybenziporphyrins. MDPI. Available from: [Link]

• El-Gazzar, M., et al. (2022). Discovery, Synthesis, and In Vitro Characterization of 2,3 Derivatives of 4,5,6,7-Tetrahydro-Benzothiophene as Potent Modulators of Retinoic Acid Receptor-Related Orphan Receptor γt. PubMed Central. Available from: [Link]

• Gajda, K., et al. (2021). Ruthenium Olefin Metathesis Catalysts Featuring N-Heterocyclic Carbene Ligands Tagged with Isonicotinic and 4-(Dimethylamino)benzoic Acid Rests: Evaluation of a Modular Synthetic Strategy. PubMed Central. Available from: [Link]

• NIST. Isonicotinic acid, (4-methoxyphenyl)methyl ester. Available from: [Link]

• Johnson, M., et al. (2016). Discovery of the Potent and Selective M1 PAM-Agonist... PubMed. Available from: [Link]

• Lougheed, J., et al. (2017). Discovery of the Irreversible Covalent FGFR Inhibitor... PubMed. Available from: [Link]

• ResearchGate. Synthesis, Structure and Antiradical Activity of Functionally Substituted Hydrazides of Isonicotinic Acid. Available from: [Link]

• Wang, A., et al. (2017). Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)... PubMed. Available from: [Link]

• ResearchGate. Isonicotinic acid (2-hydroxy-3-methoxybenzylidene)hydrazide. Available from: [Link]

• Ortiz-Cervantes, C., et al. (2024). Catalytic Activity of Rhenium(I) Tricarbonyl Complexes Containing Polypyridine and Phosphorus–Nitrogen Ligands in the Hydrogen Transfer of Acetophenone. MDPI. Available from: [Link]

• PubChem. 3-(3-Ethoxyphenyl)isonicotinic acid. Available from: [Link]

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• 2. Discovery of the Potent and Selective M1 PAM-Agonist N-[(3R,4S)-3-Hydroxytetrahydro-2H-pyran-4-yl]-5-methyl-4-[4-(1,3-thiazol-4-yl)benzyl]pyridine-2-carboxamide (PF-06767832): Evaluation of Efficacy and Cholinergic Side Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of the Irreversible Covalent FGFR Inhibitor 8-(3-(4-Acryloylpiperazin-1-yl)propyl)-6-(2,6-dichloro-3,5-dimethoxyphenyl)-2-(methylamino)pyrido[2,3-d]pyrimidin-7(8H)-one (PRN1371) for the Treatment of Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Versatile Ligand: 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid in Coordination Chemistry

Introduction: A Bridge Between Functionalities

In the dynamic field of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of advanced materials with tailored properties. 2-(3-Methoxycarbonylphenyl)-isonicotinic acid emerges as a ligand of significant interest, offering a unique combination of coordination sites that bridge the worlds of metal-organic frameworks (MOFs), luminescent materials, and catalysis. Its structure, featuring a pyridine nitrogen, a carboxylic acid, and an ester group, provides multiple avenues for constructing intricate and functional coordination complexes. This guide provides an in-depth exploration of this ligand, from its synthesis to its application in creating novel coordination compounds, offering detailed protocols and insights for researchers in chemistry, materials science, and drug development.

Part 1: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid - A Modern Approach

The synthesis of 2-aryl-isonicotinic acids is efficiently achieved through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This method offers high yields and excellent functional group tolerance. The following protocol details a representative synthesis of 2-(3-methoxycarbonylphenyl)-isonicotinic acid from 2-chloro-isonicotinic acid and 3-(methoxycarbonyl)phenylboronic acid.

Reaction Principle: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a powerful tool for forming carbon-carbon bonds.[1] The catalytic cycle involves the oxidative addition of a palladium(0) catalyst to an aryl halide, followed by transmetalation with a boronic acid in the presence of a base, and concludes with reductive elimination to yield the coupled product and regenerate the catalyst.

Experimental Protocol: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

This protocol is a representative procedure and may require optimization based on laboratory conditions and reagent purity.

Materials:

• 2-chloro-isonicotinic acid

• 3-(methoxycarbonyl)phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Hydrochloric acid (HCl), 1 M

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 2-chloro-isonicotinic acid (1.0 eq), 3-(methoxycarbonyl)phenylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Catalyst Preparation: In a separate flask, prepare the palladium catalyst by dissolving palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) in a minimal amount of 1,4-dioxane.

• Reaction Mixture Assembly: Add the catalyst solution to the Schlenk flask containing the reactants.

• Solvent Addition: Add a degassed 3:1 mixture of 1,4-dioxane and water to the reaction flask.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Reaction: Heat the mixture to reflux (approximately 90-100 °C) and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Acidify the mixture to pH 3-4 with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain 2-(3-methoxycarbonylphenyl)-isonicotinic acid.

Characterization:

The final product should be characterized by:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry: To verify the molecular weight.

• FT-IR Spectroscopy: To identify characteristic functional groups (C=O, C-O, N-H, O-H).

Part 2: Coordination Chemistry - Building with 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

The bifunctional nature of 2-(3-methoxycarbonylphenyl)-isonicotinic acid, possessing both a pyridyl nitrogen and a carboxylate group, makes it an excellent candidate for constructing coordination polymers and metal-organic frameworks (MOFs). The methoxycarbonyl group can also participate in coordination or be hydrolyzed in situ to provide an additional carboxylic acid coordination site.

General Principles of Coordination Complex Synthesis

The synthesis of coordination complexes with this ligand typically involves the reaction of the ligand with a metal salt in a suitable solvent system, often under hydrothermal or solvothermal conditions. These methods promote the formation of crystalline, extended structures.[2][3]

Protocol 1: Hydrothermal Synthesis of a Lanthanide Coordination Polymer

Lanthanide complexes are of particular interest due to their unique luminescent properties.[4][5] The following is a general protocol for the synthesis of a lanthanide coordination polymer.

Materials:

• 2-(3-methoxycarbonylphenyl)-isonicotinic acid

• Lanthanide(III) nitrate hexahydrate (e.g., Eu(NO₃)₃·6H₂O, Tb(NO₃)₃·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Procedure:

• Ligand and Metal Salt Solution: In a small beaker, dissolve 2-(3-methoxycarbonylphenyl)-isonicotinic acid (0.1 mmol) in DMF (5 mL). In a separate beaker, dissolve the lanthanide(III) nitrate hexahydrate (0.1 mmol) in deionized water (5 mL).

• Mixing: Slowly add the metal salt solution to the ligand solution with stirring.

• Reaction Vessel: Transfer the resulting solution to a 20 mL Teflon-lined stainless-steel autoclave.

• Hydrothermal Reaction: Seal the autoclave and heat it in an oven at 120-180 °C for 48-72 hours.

• Cooling and Isolation: Allow the autoclave to cool slowly to room temperature. Collect the resulting crystals by filtration, wash with ethanol, and air-dry.

Characterization of the Coordination Polymer:

• Single-Crystal X-ray Diffraction: To determine the crystal structure and coordination environment of the metal ion.

• Powder X-ray Diffraction (PXRD): To confirm the phase purity of the bulk sample.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the framework.

• Photoluminescence Spectroscopy: To investigate the luminescent properties of the material.[6]

Protocol 2: Solvothermal Synthesis of a Transition Metal Complex

Transition metal complexes of isonicotinic acid derivatives have shown potential in catalysis and as functional materials.[7][8]

Materials:

• 2-(3-methoxycarbonylphenyl)-isonicotinic acid

• Transition metal salt (e.g., Cu(NO₃)₂·3H₂O, Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

Procedure:

• Reactant Mixture: In a 20 mL glass vial, combine 2-(3-methoxycarbonylphenyl)-isonicotinic acid (0.1 mmol) and the transition metal salt (0.1 mmol).

• Solvent Addition: Add a mixture of DMF and ethanol (e.g., 1:1 v/v, 10 mL total).

• Solvothermal Reaction: Seal the vial and place it in a programmable oven. Heat to 80-120 °C for 24-48 hours.

• Isolation: After cooling to room temperature, collect the crystalline product by filtration, wash with ethanol, and dry under vacuum.

Characterization of the Transition Metal Complex:

• Single-Crystal X-ray Diffraction: For structural elucidation.[9]

• FT-IR Spectroscopy: To observe shifts in the vibrational frequencies of the ligand upon coordination.

• UV-Vis Spectroscopy: To study the electronic transitions in the complex.

• Magnetic Susceptibility Measurements: To determine the magnetic properties of the complex.

Part 3: Applications and Future Perspectives

The coordination complexes derived from 2-(3-methoxycarbonylphenyl)-isonicotinic acid hold promise in several advanced applications.

Luminescent Materials: Lanthanide complexes, particularly those of Europium(III) and Terbium(III), are known for their sharp and intense emission bands.[2] The aromatic rings in the ligand can act as "antenna" groups, efficiently absorbing UV light and transferring the energy to the lanthanide ion, which then emits at its characteristic wavelengths. This makes these materials suitable for applications in lighting, displays, and sensing.

Catalysis: The presence of accessible metal centers in the coordination polymers can allow them to function as heterogeneous catalysts. For example, copper complexes have been investigated for their catalytic activity in oxidation reactions.[10] The porous nature of MOFs can also facilitate size- and shape-selective catalysis.

Drug Delivery and Biomedical Applications: The biocompatibility of certain metal ions and the tunable porosity of MOFs make them potential candidates for drug delivery systems. The isonicotinic acid moiety itself is a fragment found in some pharmaceuticals, suggesting potential for synergistic biological activity.

Visualization of Key Processes

To better illustrate the concepts discussed, the following diagrams are provided.

Figure 1: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Figure 2: Workflow for the hydrothermal synthesis of a coordination polymer.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the synthesis of the ligand and its coordination complexes.

Process	Reactants	Catalyst/Reagents	Solvent	Temperature (°C)	Time (h)
Ligand Synthesis (Suzuki Coupling)	2-chloro-isonicotinic acid, 3-(methoxycarbonyl)phenylboronic acid	Pd(OAc)₂, PPh₃, K₂CO₃	1,4-Dioxane/Water	90-100	12-24
Lanthanide Complex Synthesis	Ligand, Lanthanide(III) nitrate	-	DMF/Water	120-180	48-72
Transition Metal Complex Synthesis	Ligand, Transition metal salt	-	DMF/Ethanol	80-120	24-48

Conclusion

2-(3-Methoxycarbonylphenyl)-isonicotinic acid stands as a promising and versatile ligand in the field of coordination chemistry. Its straightforward synthesis via modern coupling techniques and its ability to form diverse coordination complexes with a range of metal ions open up numerous avenues for the development of new functional materials. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers seeking to explore the rich coordination chemistry of this ligand and to harness its potential in various scientific and technological applications.

References

• Li, H., et al. (2018). Progress in Luminescent Materials Based on Europium(III) Complexes of β-Diketones and Organic Carboxylic Acids. Molecules, 23(10), 2634. [Link]

• Bala, R., et al. (2023). Highly Luminescent Europium(III) Complexes in Solution and PMMA-Doped Films for Bright Red Electroluminescent Devices. International Journal of Molecular Sciences, 24(11), 9301. [Link]

• Dey, S. K., et al. (2022). Synthesis of copper(ii) complex-functionalized Fe3O4@ISNA (ISNA = isonicotinic acid) as a magnetically recoverable nanomaterial: catalytic studies in alcohol oxidation and nitrophenol reduction, and TD-DFT studies. New Journal of Chemistry, 46(39), 18886-18901. [Link]

• Goral, M., et al. (2022). Synthesis and Characterization of Lanthanide Metal Ion Complexes of New Polydentate Hydrazone Schiff Base Ligand. Molecules, 27(23), 8527. [Link]

• Roy, S., et al. (2020). Single crystal X-ray structure of complex 3: a) view of the molecular... ResearchGate. [Link]

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• Al-Hamdani, A. A. S., et al. (2024). Synthesis and characterization of new organometallic lanthanides metal complexes for photodynamic therapy. Scientific Reports, 14(1), 1-12. [Link]

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• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

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• Bikas, R., et al. (2020). Synthesis, Crystal Structure, and Catalytic Property of a Copper Coordination Compound Based on In Situ Generated 2-Hydroxynicotinic Acid. Journal of Chemistry, 2020, 1-8. [Link]

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• Dalal, A., et al. (2022). Red Emissive Ternary Europium Complexes: Synthesis, Optical and Luminescent Characteristics. ChemistrySelect, 7(22), e202200831.

• Muthumari, S., & Ramesh, R. (2017). Suzuki coupling of different chloropyridines with phenylboronic acids a. ResearchGate. [Link]

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• Chen, J., et al. (2009). A Novel 2-D 5d-4f-3d Trimetal-Isonicotinic Acid Complex: Synthesis and Characterisation. Journal of Chemical Research, 2009(11), 705-707. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from [Link]

• Lakshmi, E., et al. (2023). COPPER(II) COMPLEXES OF NICOTINOYL AND ISONICOTINOYLHYDRAZONES: SYNTHESIS, SPECTRAL CHARACTERIZATION, AND ANTIBACTERIAL ACTIVITY. Rasayan Journal of Chemistry, 16(3), 1444-1453.
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Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid: An Application and Protocol Guide for Researchers

Introduction

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a key heterocyclic building block in medicinal chemistry and drug discovery. Its rigid bicyclic core, featuring a pyridine ring coupled with a substituted phenyl group, provides a versatile scaffold for the development of novel therapeutic agents. The presence of both a carboxylic acid and a methyl ester functionality offers orthogonal handles for further chemical modification, allowing for the exploration of structure-activity relationships (SAR) in drug candidates. This guide provides a comprehensive experimental protocol for the synthesis of this important intermediate, grounded in established chemical principles and supported by authoritative references.

The synthetic strategy detailed herein employs a robust and widely utilized palladium-catalyzed cross-coupling reaction, the Suzuki-Miyaura coupling, to construct the pivotal carbon-carbon bond between the pyridine and phenyl rings.[1][2] This powerful transformation is favored for its mild reaction conditions, high functional group tolerance, and the commercial availability or straightforward preparation of its key reactants. This protocol is designed for researchers and scientists in the field of drug development, offering a detailed, step-by-step guide from commercially available starting materials to the final, purified product.

Synthetic Strategy Overview

The synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is accomplished in a three-step sequence, as illustrated in the workflow below. The process begins with the preparation of a key boronic ester intermediate, followed by a palladium-catalyzed cross-coupling, and concludes with the selective hydrolysis of a methyl ester to yield the final product.

Caption: Overall workflow for the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Reagents and Equipment

Proper preparation and handling of all reagents and equipment are paramount for the successful and safe execution of this synthesis.

Reagent/Equipment	Supplier	Grade	Key Properties
Methyl 3-bromobenzoate	Commercially Available	≥98%	Liquid, MW: 215.04 g/mol
Bis(pinacolato)diboron	Commercially Available	≥98%	Solid, MW: 253.94 g/mol
PdCl₂(dppf)	Commercially Available	Catalyst Grade	Solid, MW: 731.7 g/mol
Potassium Acetate (KOAc)	Commercially Available	Anhydrous, ≥99%	Solid, MW: 98.14 g/mol
1,4-Dioxane	Commercially Available	Anhydrous	Solvent, b.p. 101 °C
Methyl 2-chloroisonicotinate	Commercially Available	≥97%	Solid, MW: 171.58 g/mol
Tetrakis(triphenylphosphine)palladium(0)	Commercially Available	Catalyst Grade	Solid, MW: 1155.56 g/mol
Potassium Carbonate (K₂CO₃)	Commercially Available	Anhydrous, ≥99%	Solid, MW: 138.21 g/mol
Toluene	Commercially Available	Anhydrous	Solvent, b.p. 111 °C
Ethanol	Commercially Available	200 proof	Solvent, b.p. 78 °C
Lithium Hydroxide (LiOH)	Commercially Available	≥98%	Solid, MW: 23.95 g/mol
Tetrahydrofuran (THF)	Commercially Available	Anhydrous	Solvent, b.p. 66 °C
Schlenk Flasks	N/A	N/A	For inert atmosphere reactions
Magnetic Stirrer/Hotplate	N/A	N/A	For heating and stirring
Rotary Evaporator	N/A	N/A	For solvent removal
Thin Layer Chromatography (TLC) Plates	N/A	Silica Gel 60 F₂₅₄	For reaction monitoring

Experimental Protocols

Part 1: Synthesis of 3-(Methoxycarbonyl)phenylboronic acid pinacol ester

This initial step involves a Miyaura borylation reaction to convert the aryl bromide into the corresponding boronic ester, a key intermediate for the subsequent Suzuki-Miyaura coupling.[3][4]

Reaction Scheme:

Caption: Miyaura borylation of methyl 3-bromobenzoate.

Step-by-Step Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add methyl 3-bromobenzoate (1.0 eq), bis(pinacolato)diboron (1.1 eq), PdCl₂(dppf) (0.03 eq), and anhydrous potassium acetate (1.5 eq).

• Add anhydrous 1,4-dioxane via cannula.

• Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford 3-(methoxycarbonyl)phenylboronic acid pinacol ester as a white solid.

Part 2: Synthesis of Methyl 2-(3-methoxycarbonylphenyl)isonicotinate

This is the core step of the synthesis, employing a Suzuki-Miyaura cross-coupling reaction to form the biaryl system.[5][6]

Reaction Scheme:

Caption: Suzuki-Miyaura coupling to form the biaryl ester.

Step-by-Step Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-(methoxycarbonyl)phenylboronic acid pinacol ester (1.1 eq), methyl 2-chloroisonicotinate (1.0 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Add a 2M aqueous solution of potassium carbonate (2.0 eq).

• Add a mixture of toluene and ethanol (e.g., 4:1 v/v) as the solvent.

• Thoroughly degas the reaction mixture by bubbling argon through the solution for 20-30 minutes.

• Heat the reaction mixture to 90 °C and stir vigorously for 8-12 hours.

• Monitor the reaction by TLC or Liquid Chromatography-Mass Spectrometry (LC-MS).

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (hexane/ethyl acetate gradient) to yield methyl 2-(3-methoxycarbonylphenyl)isonicotinate as a solid.

Part 3: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

The final step is a selective hydrolysis of the methyl ester on the isonicotinate ring to the desired carboxylic acid.[7][8]

Reaction Scheme:

Caption: Selective hydrolysis of the isonicotinate ester.

Step-by-Step Procedure:

• Dissolve methyl 2-(3-methoxycarbonylphenyl)isonicotinate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Add lithium hydroxide (1.5 eq) to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, carefully acidify the reaction mixture to pH 3-4 with 1M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield 2-(3-methoxycarbonylphenyl)-isonicotinic acid as a solid. The product can be further purified by recrystallization if necessary.

Characterization of the Final Product

The identity and purity of the synthesized 2-(3-Methoxycarbonylphenyl)-isonicotinic acid should be confirmed by a suite of analytical techniques.

Analytical Technique	Expected Results
¹H NMR	Aromatic protons of the pyridine and phenyl rings in the range of 7.5-9.0 ppm. A singlet for the methyl ester protons around 3.9 ppm. A broad singlet for the carboxylic acid proton above 10 ppm.
¹³C NMR	Carbonyl carbons of the ester and carboxylic acid in the range of 165-175 ppm. Aromatic carbons in the range of 120-155 ppm. Methyl carbon of the ester around 52 ppm.
IR Spectroscopy	A broad O-H stretch for the carboxylic acid from 2500-3300 cm⁻¹. A strong C=O stretch for the carboxylic acid around 1700-1725 cm⁻¹. A strong C=O stretch for the methyl ester around 1720-1740 cm⁻¹. C-O stretches in the 1200-1300 cm⁻¹ region. Aromatic C-H stretches above 3000 cm⁻¹.
Mass Spectrometry	The molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight.

Safety Precautions

• Palladium Catalysts: Palladium catalysts are flammable and should be handled in an inert atmosphere. Avoid inhalation of dust and contact with skin and eyes.

• Organoboron Compounds: Organoboron compounds can be irritating to the respiratory system, skin, and eyes.[9] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[10]

• Solvents: Anhydrous solvents are flammable and should be handled with care. Perform all reactions in a well-ventilated fume hood.

• Acids and Bases: Concentrated acids and bases are corrosive. Wear appropriate PPE and handle with caution.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. By following the outlined procedures and adhering to the safety precautions, researchers can confidently prepare this valuable building block for their drug discovery and development programs. The use of the robust Suzuki-Miyaura coupling ensures a high-yielding and efficient synthesis, making this protocol a valuable addition to the synthetic chemist's toolkit.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angew. Chem. Int. Ed.2011 , 50, 6722-6737. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95, 2457-2483. [Link]

• Ishiyama, T.; Murata, M.; Miyaura, N. Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. J. Org. Chem.1995 , 60, 7508-7510. [Link]

• Miyaura Borylation Reaction. Organic Chemistry Portal. [Link]

• Miyaura, N. et al. A New Stereospecific Cross-Coupling by the Palladium-Catalyzed Reaction of 1-Alkenylboranes with 1-Alkenyl or 1-Alkynyl Halides. Tetrahedron Lett.1979, 20, 3437-3440.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5364177, Phenylboronic acid. Retrieved from [Link].

• University of California, Los Angeles. Boronic Acids and Derivatives Safety Sheet. [Link]

• Synthesis of (a) methyl isonicotinate. PrepChem. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling. Organic Synthesis. [Link]

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The Versatile Scaffold: Application Notes and Protocols for 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Fragment in Modern Drug Discovery

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a bifunctional heterocyclic compound that has emerged as a valuable scaffold in medicinal chemistry. Its rigid biphenyl-like structure, combined with the reactive handles of a carboxylic acid and a methyl ester, provides a versatile platform for the synthesis of complex molecular architectures. This document serves as a comprehensive guide to the application of this compound, offering detailed protocols for its synthesis and its utilization as a key building block in the development of novel therapeutic agents. The isonicotinic acid moiety itself is a well-established pharmacophore, most notably as the precursor to the first-line anti-tuberculosis drug, isoniazid.[1] Derivatives of isonicotinic acid have demonstrated a broad spectrum of biological activities, including anti-inflammatory and antimicrobial properties.[2] The incorporation of the methoxycarbonylphenyl group introduces a second aromatic ring system, enabling the exploration of chemical space in three dimensions and facilitating interactions with multiple binding pockets within a biological target.

Core Applications in Medicinal Chemistry

The unique structural features of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid make it a strategic starting point for the development of a diverse range of therapeutic agents. Its applications span several key areas of drug discovery:

• Kinase Inhibitors: The biphenyl-like core can serve as a scaffold to position functional groups that interact with the hinge region and other key residues of protein kinases. The carboxylic acid and ester functionalities allow for the attachment of various side chains to target specific kinases involved in oncology, inflammation, and other diseases.

• Anti-inflammatory Agents: By mimicking the core structures of known anti-inflammatory drugs, derivatives of this compound can be designed to inhibit key inflammatory mediators. The isonicotinic acid core has been explored for its potential to modulate inflammatory pathways.[2]

• Antimicrobial and Antiviral Agents: The pyridine ring is a common feature in many antimicrobial and antiviral drugs. 2-(3-Methoxycarbonylphenyl)-isonicotinic acid can be elaborated to generate novel compounds with potential activity against a range of pathogens.

• Fragment-Based Drug Discovery (FBDD): This molecule can be considered a high-value fragment due to its drug-like properties and multiple points for chemical modification. In FBDD, fragments are identified that bind to a biological target, and are then grown, linked, or merged to create more potent lead compounds.[3][4]

Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid: A Step-by-Step Protocol

The synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is readily achievable through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction allows for the efficient connection of the pyridine and phenyl rings.

Protocol 1: Synthesis via Suzuki-Miyaura Coupling

This protocol outlines the synthesis of the target compound from commercially available 2-chloro-isonicotinic acid and 3-(methoxycarbonyl)phenylboronic acid.

Materials:

• 2-chloro-isonicotinic acid

• 3-(methoxycarbonyl)phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Toluene

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-chloro-isonicotinic acid (1.0 eq), 3-(methoxycarbonyl)phenylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Catalyst Addition: Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq).

• Solvent Addition: Add a 4:1 mixture of anhydrous 1,4-dioxane and degassed water. The total solvent volume should be sufficient to dissolve the reactants (e.g., 10 mL per 1 mmol of 2-chloro-isonicotinic acid).

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 90-100 °C with vigorous stirring under an inert atmosphere (e.g., nitrogen or argon) for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water and acidify to pH 3-4 with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford 2-(3-Methoxycarbonylphenyl)-isonicotinic acid as a solid.

Diagram of the Synthetic Workflow:

Caption: Workflow for the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Application as a Building Block in Kinase Inhibitor Synthesis

The 2-(3-Methoxycarbonylphenyl)-isonicotinic acid scaffold is particularly well-suited for the synthesis of kinase inhibitors. The carboxylic acid can be converted to an amide, which can act as a hydrogen bond donor/acceptor in the hinge region of a kinase. The methyl ester can be hydrolyzed to the corresponding carboxylic acid for further functionalization or can be used to modulate solubility and cell permeability.

Protocol 2: Amide Coupling to Generate a Kinase Inhibitor Precursor

This protocol describes the coupling of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid with a primary amine, a common step in the synthesis of many kinase inhibitors.

Materials:

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

• A primary amine (e.g., aniline or a substituted aniline)

• (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU) or (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes and needles

• Standard work-up and purification equipment as in Protocol 1

Procedure:

• Reaction Setup: To a round-bottom flask, dissolve 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (1.0 eq) in anhydrous DMF.

• Amine Addition: Add the primary amine (1.1 eq) to the solution.

• Base Addition: Add DIPEA (2.0-3.0 eq) to the reaction mixture.

• Coupling Agent Addition: Add HATU (1.2 eq) or PyBOP (1.2 eq) portion-wise to the stirred solution at room temperature.

• Reaction Execution: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the desired amide.

Diagram of a Generic Kinase Inhibitor Synthesis Pathway:

Caption: General synthetic route to kinase inhibitors.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Applications
2-(3-Methoxycarbonylphenyl)-isonicotinic acid	C₁₄H₁₁NO₄	257.24	Scaffold for kinase inhibitors, anti-inflammatory and antimicrobial agents.
Isonicotinic Acid	C₆H₅NO₂	123.11	Precursor to isoniazid, pharmacophore in various drugs.[1]
3-(methoxycarbonyl)phenylboronic acid	C₈H₉BO₄	179.97	Coupling partner in Suzuki-Miyaura reactions.

Conclusion and Future Perspectives

2-(3-Methoxycarbonylphenyl)-isonicotinic acid represents a highly valuable and versatile building block in the arsenal of medicinal chemists. Its straightforward synthesis via robust and scalable cross-coupling methodologies, coupled with its inherent drug-like properties, makes it an attractive starting point for the development of a wide array of therapeutic agents. The protocols and application notes provided herein offer a foundation for researchers to explore the full potential of this scaffold in their drug discovery programs. Future work will likely focus on the development of novel derivatives with enhanced potency and selectivity against a broader range of biological targets, further solidifying the importance of this privileged fragment in the pursuit of new medicines.

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• Any procedure for the esterification of isonicotinic acid? ResearchGate. Available from: [Link]

• Eco-friendly synthesis of 2-azetidinone analogs of isonicotinic acid hydrazide. Taylor & Francis Online. 2010 Dec 8. Available from: [Link]

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• (12) Patent Application Publication (10) Pub. No.: US 2016/0096848A1. Google APIs. 2015 Jan 16. Available from: [Link]

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• Trka kinase inhibitors, compositions and methods thereof. Google Patents.

• Synthesis of methyl 3-(4-hydroxybenzyl)benzoate. PrepChem.com. Available from: [Link]

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• Synthesis of Novel 3-Aryl-N-Methyl-1,2,5,6-Tetrahydropyridine Derivatives by Suzuki coupling: As Acetyl Cholinesterase Inhibitors. ResearchGate. Available from: [Link]

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• 2. WO2017046036A1 - Compounds for the modulation of rip2 kinase activity - Google Patents [patents.google.com]
• 3. prepchem.com [prepchem.com]
• 4. Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids [mdpi.com]

Application Notes: 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid as a Versatile Building Block for Novel Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking New Chemical Space

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a bifunctional heterocyclic building block of significant interest in medicinal chemistry and materials science. Its unique architecture, featuring a pyridine-4-carboxylic acid scaffold substituted at the 2-position with a phenyl ring bearing a meta-methoxycarbonyl group, offers multiple points for chemical modification. This strategic arrangement of functional groups—a carboxylic acid for amide bond formation and derivatization, a pyridine ring susceptible to various coupling reactions, and an ester for hydrolysis or transesterification—makes it a valuable starting material for the synthesis of complex molecules with potential therapeutic applications and novel material properties.[1]

These application notes provide a comprehensive guide to the synthesis and utilization of 2-(3-methoxycarbonylphenyl)-isonicotinic acid, offering detailed protocols for its preparation and subsequent transformation into novel compounds. The methodologies described herein are designed to be robust and reproducible, enabling researchers to efficiently incorporate this versatile building block into their synthetic workflows.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a building block is crucial for its effective use in synthesis. The key properties of 2-(3-methoxycarbonylphenyl)-isonicotinic acid are summarized in the table below.

Property	Value	Source
IUPAC Name	2-[3-(methoxycarbonyl)phenyl]pyridine-4-carboxylic acid
CAS Number	24195-10-6	[1]
Molecular Formula	C₁₄H₁₁NO₄
Molecular Weight	257.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in polar organic solvents such as DMF, DMSO, and methanol.

Synthesis of the Building Block: A Strategic Approach

The synthesis of 2-(3-methoxycarbonylphenyl)-isonicotinic acid can be efficiently achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction allows for the coupling of a suitable pyridine electrophile with a phenylboronic acid derivative. A plausible and efficient synthetic route starts from commercially available 2-chloroisonicotinic acid methyl ester and 3-(methoxycarbonyl)phenylboronic acid. The subsequent hydrolysis of the methyl ester at the 4-position of the pyridine ring under basic conditions yields the desired product.

Caption: Synthetic workflow for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Protocol 1: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

This protocol details the two-step synthesis involving a Suzuki-Miyaura coupling followed by selective hydrolysis.

Step 1: Suzuki-Miyaura Coupling to form Methyl 2-(3-methoxycarbonylphenyl)isonicotinate

• Materials:

  • Methyl 2-chloroisonicotinate

  • 3-(Methoxycarbonyl)phenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water (degassed)

  • Standard glassware for inert atmosphere reactions

• Procedure:

  • To a round-bottom flask, add methyl 2-chloroisonicotinate (1.0 eq), 3-(methoxycarbonyl)phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

  • Heat the reaction mixture to 90 °C and stir for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford methyl 2-(3-methoxycarbonylphenyl)isonicotinate.

Step 2: Selective Hydrolysis

• Materials:

  • Methyl 2-(3-methoxycarbonylphenyl)isonicotinate

  • Lithium hydroxide (LiOH)

  • Tetrahydrofuran (THF)

  • Water

  • Hydrochloric acid (1 M)

• Procedure:

  • Dissolve methyl 2-(3-methoxycarbonylphenyl)isonicotinate (1.0 eq) in a mixture of THF and water (3:1 v/v).

  • Add lithium hydroxide (1.1 eq) and stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC.

  • Once the starting material is consumed, carefully acidify the reaction mixture to pH 3-4 with 1 M HCl.

  • The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield 2-(3-methoxycarbonylphenyl)-isonicotinic acid.

Application in Novel Compound Synthesis

The dual functionality of 2-(3-methoxycarbonylphenyl)-isonicotinic acid makes it an excellent scaffold for generating libraries of diverse compounds. The carboxylic acid can be readily converted to amides, esters, or other derivatives, while the pyridine and phenyl rings can be further functionalized.

Protocol 2: Amide Coupling for the Synthesis of Novel Kinase Inhibitor Scaffolds

The isonicotinic acid moiety is a common feature in kinase inhibitors. This protocol describes a general method for the amide coupling of 2-(3-methoxycarbonylphenyl)-isonicotinic acid with a substituted aniline, a key step in the synthesis of potential inhibitors of kinases such as c-Met and VEGFR2.

Caption: Amide coupling workflow.

• Materials:

  • 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

  • Substituted aniline (e.g., 4-fluoroaniline)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • N,N-Dimethylformamide (DMF)

  • Standard glassware for organic synthesis

• Procedure:

  • To a solution of 2-(3-methoxycarbonylphenyl)-isonicotinic acid (1.0 eq) in DMF, add the substituted aniline (1.1 eq) and DIPEA (3.0 eq).

  • Add HATU (1.2 eq) portion-wise to the stirred solution at room temperature.

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring completion by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract the product with ethyl acetate.

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization to obtain the desired amide.

Protocol 3: Further Diversification via Suzuki-Miyaura Coupling

The synthetic utility of the novel amide from Protocol 2 can be expanded by further functionalization. Assuming the initial building block was prepared from a halogenated isonicotinic acid, this halogen can be used for a subsequent Suzuki-Miyaura coupling. For instance, if a bromo-substituted aniline was used in the amide coupling, the resulting product can undergo a second Suzuki coupling. This protocol outlines a general procedure for such a transformation.

• Materials:

  • Amide product from Protocol 2 (containing an aryl bromide)

  • Arylboronic acid (e.g., pyrimidine-5-boronic acid)

  • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium phosphate (K₃PO₄)

  • Toluene and water (degassed)

• Procedure:

  • In a reaction vessel, combine the amide product (1.0 eq), the arylboronic acid (1.5 eq), and potassium phosphate (3.0 eq).

  • Add Pd₂(dba)₃ (0.02 eq) and SPhos (0.04 eq).

  • Evacuate and backfill the vessel with an inert gas three times.

  • Add degassed toluene and water (10:1 v/v).

  • Heat the mixture to 100 °C and stir for 12-18 hours.

  • Monitor the reaction by LC-MS. Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography to yield the final biaryl compound.

Conclusion and Future Perspectives

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a highly adaptable building block with significant potential for the discovery of novel compounds. The protocols outlined in these application notes provide a solid foundation for its synthesis and derivatization. The ability to perform sequential amide and Suzuki couplings allows for the rapid generation of complex molecular architectures, which is particularly valuable in the early stages of drug discovery and materials science research. Future work could explore the derivatization of the ester functionality and the application of other cross-coupling methodologies to further expand the chemical space accessible from this versatile starting material.

References

• MySkinRecipes. 2-(Methoxycarbonyl)isonicotinic acid. Available at: [Link]

Sources

• 1. EP1812392A1 - Process for preparation of isonicotinic acid derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for the Purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a key intermediate in the synthesis of various pharmacologically active compounds. The purity of this intermediate is paramount as it directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). Impurities can arise from starting materials, side reactions during synthesis, or degradation products, and their presence can lead to downstream complications, including altered biological activity and potential toxicity.

This comprehensive guide provides detailed application notes and protocols for the purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. We will explore multiple orthogonal techniques, explaining the scientific principles behind each method and offering practical, field-proven insights to guide researchers in achieving the desired purity profile for their specific application.

Understanding the Molecule: Physicochemical Properties and Impurity Profile

A successful purification strategy begins with a thorough understanding of the target molecule and its potential impurities. 2-(3-Methoxycarbonylphenyl)-isonicotinic acid possesses several key functional groups that dictate its behavior:

• Isonicotinic Acid Moiety: The pyridine ring and the carboxylic acid group confer a degree of polarity and provide sites for acid-base chemistry. The carboxylic acid has an acidic proton, making the molecule's solubility pH-dependent.

• Methoxycarbonylphenyl Group: The methyl ester and the phenyl ring introduce lipophilic character.

Anticipated Impurities:

Common impurities may include:

• Unreacted starting materials.

• Byproducts from incomplete reactions or side reactions.

• Isomers of the final product.

• Hydrolyzed product (where the methyl ester is converted to a carboxylic acid).

The choice of purification method will depend on the nature and quantity of these impurities.

Purification Strategies: A Multi-faceted Approach

No single purification technique is universally optimal. The selection of a method, or a combination of methods, should be based on the scale of the purification, the desired final purity, and the specific impurity profile of the crude material. We will discuss three primary techniques:

• Crystallization: A powerful technique for removing impurities based on differences in solubility.

• Liquid-Liquid Extraction: An effective method for separating compounds based on their differential partitioning between two immiscible liquid phases.

• Column Chromatography: A high-resolution technique for separating complex mixtures based on the differential adsorption of compounds to a stationary phase.

Purification by Recrystallization

Principle: Recrystallization is a process where a crystalline solid is dissolved in a hot solvent and then allowed to cool, causing the desired compound to crystallize out in a purer form while impurities remain in the solvent. The success of this technique hinges on selecting a solvent in which the target compound has high solubility at elevated temperatures and low solubility at lower temperatures, while the impurities are either highly soluble or insoluble at all temperatures.

Rationale for Solvent Selection: Given the dual polar (isonicotinic acid) and non-polar (methoxycarbonylphenyl) nature of the target molecule, a mixed solvent system or a moderately polar single solvent is often ideal.

Protocol 1: Single Solvent Recrystallization from Isopropanol

This protocol is a good starting point for moderately pure crude material.

Step-by-Step Methodology:

• Dissolution: In a flask equipped with a reflux condenser, add the crude 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. For every 1 gram of crude material, add 10-15 mL of isopropanol.

• Heating: Heat the mixture to reflux with stirring until all the solid has dissolved. If some insoluble matter remains, it may be an impurity; perform a hot filtration to remove it.

• Cooling & Crystallization: Slowly cool the solution to room temperature. To promote the formation of larger, purer crystals, avoid rapid cooling. Once at room temperature, place the flask in an ice bath for at least 1 hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of cold isopropanol to remove any residual mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals under vacuum at a temperature below their melting point to remove all traces of the solvent.

Protocol 2: Two-Solvent Recrystallization (e.g., Dichloromethane/Hexane)

This method is useful when a single solvent does not provide a sufficient solubility gradient.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude material in a minimal amount of a "good" solvent (e.g., dichloromethane) at room temperature.

• Addition of "Bad" Solvent: Slowly add a "bad" solvent (e.g., hexane), in which the compound is poorly soluble, dropwise with stirring until the solution becomes faintly turbid.

• Clarification: Add a few drops of the "good" solvent to redissolve the precipitate and make the solution clear again.

• Crystallization: Allow the solution to stand undisturbed at room temperature. Crystals should form as the solvent slowly evaporates or as the solution cools. For enhanced crystallization, the flask can be loosely covered and placed in a cool, vibration-free environment.

• Isolation, Washing, and Drying: Follow steps 4-6 from Protocol 1, using the mixed solvent system for washing.

Workflow for Recrystallization

Caption: General workflow for purification by recrystallization.

Purification by Liquid-Liquid Extraction

Principle: This technique separates compounds based on their relative solubilities in two immiscible liquids, typically an aqueous phase and an organic phase. By manipulating the pH of the aqueous phase, the ionization state of the carboxylic acid group on the target molecule can be controlled, thereby altering its partitioning behavior.

Rationale: The carboxylic acid moiety of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid can be deprotonated in a basic aqueous solution to form a water-soluble carboxylate salt. Neutral organic impurities will remain in the organic phase. Subsequent acidification of the aqueous phase will re-protonate the carboxylate, making the target compound less water-soluble and allowing it to be extracted back into an organic solvent.

Protocol 3: Acid-Base Extraction

Step-by-Step Methodology:

• Dissolution: Dissolve the crude material in a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Basification: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous base, such as 1 M sodium bicarbonate (NaHCO₃) or 1 M sodium carbonate (Na₂CO₃).

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release any pressure buildup. Allow the layers to separate. The deprotonated target compound will move into the aqueous phase.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh aqueous base to ensure complete recovery. Combine the aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add a dilute acid, such as 1 M hydrochloric acid (HCl), with stirring until the pH is acidic (pH ~2-3). The purified product will precipitate out of the solution.

• Back-Extraction: Add a fresh portion of organic solvent (EtOAc or DCM) to the acidified aqueous mixture and perform another extraction to recover the protonated, now organic-soluble, product.

• Washing and Drying: Wash the organic layer with brine (saturated NaCl solution) to remove excess water. Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Workflow for Acid-Base Extraction

Caption: Workflow for purification via acid-base extraction.

Purification by Column Chromatography

Principle: Column chromatography is a high-resolution technique that separates compounds based on their differential partitioning between a mobile phase (a solvent or mixture of solvents) and a stationary phase (typically silica gel or alumina). Compounds with a stronger affinity for the stationary phase will move more slowly down the column, while compounds with a greater affinity for the mobile phase will move more quickly.

Rationale: For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, normal-phase chromatography using silica gel is a suitable choice. The polar carboxylic acid group will interact strongly with the polar silica gel, requiring a relatively polar mobile phase for elution.

Protocol 4: Silica Gel Column Chromatography

Step-by-Step Methodology:

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pour it into a chromatography column. Allow the silica to settle into a packed bed, and then drain the excess solvent until the solvent level is just above the top of the silica.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column.

• Elution: Begin eluting the column with a mobile phase of low polarity (e.g., a mixture of hexane and ethyl acetate). Gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds from the column. The progress of the separation can be monitored by Thin Layer Chromatography (TLC).

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Table 1: Recommended Parameters for Column Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for polar compounds.
Mobile Phase	Hexane/Ethyl Acetate or Dichloromethane/Methanol gradient	Allows for the separation of compounds with a range of polarities.
Gradient	Start with a low polarity (e.g., 9:1 Hexane:EtOAc) and gradually increase the proportion of the more polar solvent.	To first elute non-polar impurities, followed by the target compound.
Monitoring	TLC with UV visualization (254 nm)	To track the separation and identify fractions containing the product.

Summary of Purification Techniques and Expected Outcomes

Table 2: Comparison of Purification Methods

Technique	Principle	Ideal for	Expected Purity	Expected Yield
Recrystallization	Differential Solubility	Removing small amounts of impurities from a mostly pure solid.	>99%	70-90%
Liquid-Liquid Extraction	Differential Partitioning	Removing impurities with different acid-base properties.	95-99%	85-95%
Column Chromatography	Differential Adsorption	Separating complex mixtures and closely related impurities.	>99.5%	50-80%

Conclusion

The purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a critical step in the synthesis of many important pharmaceutical compounds. The choice of purification technique should be guided by the specific impurity profile of the crude material and the desired final purity. For a first pass purification, liquid-liquid extraction is an excellent choice to remove acidic or basic impurities. Recrystallization is a powerful technique for achieving high purity if a suitable solvent system can be identified. For the most challenging separations, column chromatography offers the highest resolution. By understanding the principles behind these techniques and carefully executing the protocols, researchers can consistently obtain high-purity 2-(3-Methoxycarbonylphenyl)-isonicotinic acid for their downstream applications.

References

• EP1812392A1 - Process for preparation of isonicotinic acid derivatives - Google Patents.
• US2748137A - Process for preparing isonicotinic acid - Google Patents.

• Synthesis, Characterization, X-ray Molecular Structure, Antioxidant, Antifungal, and Allelopathic Activity of a New Isonicotinate-Derived meso-Tetraarylporphyrin - MDPI. Available at: [Link]

• Synthesis and characterization of some new twin drugs having substituted pyridines - Der Pharma Chemica. Available at: [Link]

• Crystal packing and crystallization tendency from the melt of 2-((2-ethylphenyl)amino)nicotinic acid. Available at: [Link]

• US20160090352A1 - Process for the purification of melphalan - Google Patents.

• Chromatographic Comparison of Commercially Available Columns for Liquid Chromatography in Polar Pesticide Detection and Quantification Using a Score-Based Methodology - MDPI. Available at: [Link]

Application Notes & Protocols for the Synthesis of Metal-Organic Frameworks Using 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Introduction: The Architectural Versatility of Functionalized Isonicotinates in MOF Synthesis

Metal-Organic Frameworks (MOFs) represent a frontier in materials science, offering unprecedented control over porosity, surface area, and chemical functionality.[1][2] The judicious selection of organic linkers is a cornerstone of MOF design, dictating the resultant topology and properties of the crystalline material.[3] Among the vast library of organic building blocks, functionalized isonicotinic acids are of particular interest due to their inherent asymmetry and the presence of multiple coordination sites—the pyridine nitrogen and the carboxylate group. This dual functionality allows for the construction of intricate and stable frameworks with diverse metal ions.

This guide focuses on the use of a novel, functionalized linker, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid , in the synthesis of new MOFs. This linker is distinguished by the presence of a methoxycarbonylphenyl substituent, which introduces several key features:

• Steric Influence: The bulky phenyl group can direct the formation of specific framework topologies, potentially leading to larger pore sizes or preventing dense packing.

• Secondary Functional Group: The methoxycarbonyl group offers a site for post-synthetic modification, allowing for the tailoring of the MOF's properties after its initial synthesis.

• Modulated Electronic Properties: The substituent can influence the electronic environment of the isonicotinate moiety, which may affect the MOF's catalytic or sensing capabilities.

While the synthesis of MOFs using this specific linker has not been extensively reported, this document provides a comprehensive guide based on established principles of MOF chemistry with analogous substituted carboxylate and isonicotinate ligands.[1][4][5] We will detail predictive synthetic protocols, key characterization techniques, and potential applications for MOFs derived from this promising ligand.

Rationale for Ligand Design and Synthetic Strategy

The design of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid as a MOF linker is predicated on the principles of reticular chemistry, where the geometry of the molecular building blocks determines the final framework. The angular disposition of the carboxylate and pyridine groups, combined with the appended phenyl ring, suggests the potential for forming 3D networks with high porosity.

Synthetic Approach: The Solvothermal Method

The most common and effective method for synthesizing crystalline MOFs is the solvothermal (or hydrothermal, if water is the solvent) technique.[1][6] This method involves heating a mixture of the metal salt and the organic linker in a suitable solvent within a sealed container. The elevated temperature and pressure facilitate the dissolution of reactants and promote the slow crystallization of the MOF.

The choice of solvent is critical and can influence the resulting MOF structure.[7][8] N,N-Dimethylformamide (DMF) is a widely used solvent in MOF synthesis due to its high boiling point and its ability to dissolve a wide range of metal salts and organic linkers.[3] It can also act as a template or a base in the reaction.

Predictive Synthetic Protocols

The following protocols are based on well-established procedures for the synthesis of MOFs with similar carboxylate-based ligands and common metal ions like Zinc(II) and Copper(II). These should be considered as starting points for optimization.

Protocol 1: Synthesis of a Zinc-based MOF (Zn-MCP-INA)

Zinc(II) is a popular choice for MOF synthesis due to its versatile coordination geometries (typically tetrahedral or octahedral) which can lead to a variety of network topologies.[2][7]

Materials:

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (H-MCP-INA)

• N,N-Dimethylformamide (DMF)

• Methanol

• Chloroform

Equipment:

• 20 mL scintillation vials or Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Schlenk line or vacuum oven

Procedure:

• In a 20 mL scintillation vial, dissolve 0.5 mmol of Zinc nitrate hexahydrate in 10 mL of DMF.

• Add 0.5 mmol of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid to the solution.

• Seal the vial tightly and place it in an oven preheated to 120 °C for 24-48 hours.

• After the designated time, remove the vial from the oven and allow it to cool slowly to room temperature.

• Crystals of the MOF should have formed. If the product is a powder, optimization of reaction time, temperature, or solvent may be necessary.

• Collect the crystalline product by decanting the supernatant.

• Wash the product by soaking it in fresh DMF (3 x 10 mL, 8 hours each) to remove any unreacted starting materials.

• To activate the MOF (i.e., remove the solvent from the pores), exchange the DMF with a more volatile solvent like methanol or chloroform (3 x 10 mL, 8 hours each).

• After the final wash, collect the product by centrifugation and dry it under vacuum at a moderate temperature (e.g., 80-100 °C) for 12 hours.

Protocol 2: Synthesis of a Copper-based MOF (Cu-MCP-INA)

Copper(II) often forms paddlewheel secondary building units (SBUs) with carboxylate ligands, which can assemble into highly porous and stable frameworks.[9][10]

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (H-MCP-INA)

• N,N-Dimethylformamide (DMF)

• Ethanol

Equipment:

• 20 mL scintillation vials or Teflon-lined stainless-steel autoclave

• Oven

• Centrifuge

• Schlenk line or vacuum oven

Procedure:

• In a 20 mL scintillation vial, dissolve 0.5 mmol of Copper(II) nitrate trihydrate in a solvent mixture of 8 mL of DMF and 2 mL of ethanol.

• Add 0.5 mmol of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid to the solution.

• Seal the vial and place it in an oven at 100 °C for 24 hours.

• Allow the vial to cool to room temperature. Blue or green crystals are expected.

• Collect the product by decanting the mother liquor.

• Wash the crystals with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL).

• Activate the MOF by heating under vacuum at 120-150 °C for 12 hours.

Table 1: Summary of Typical Solvothermal Synthesis Conditions for Analogous Isonicotinate-based MOFs

Metal Ion	Ligand	Solvent	Temperature (°C)	Time (h)	Reference
Zn(II)	Isonicotinic acid	DMF	120	24	[5]
Cu(II)	Isonicotinic acid	Methanol	27 (room temp)	0.25 (grinding)	[11]
Cd(II)	3,5-Pyridinedicarboxylic acid	DMF	100	-	[4]
Co(II)	3,5-Pyridinedicarboxylic acid	DMF	-	-	[4]
Ni(II)	3,5-Pyridinedicarboxylic acid	DMF	-	-	[4]

Characterization of the Synthesized MOFs

Thorough characterization is essential to confirm the formation of the desired MOF and to understand its properties.

1. Powder X-ray Diffraction (PXRD): This is the primary technique to confirm the crystallinity and phase purity of the synthesized material. The experimental PXRD pattern should be compared with a simulated pattern if a single-crystal structure is obtained.

2. Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to verify the coordination of the linker to the metal center. A key indicator is the disappearance of the broad O-H stretch from the carboxylic acid group (typically around 3000 cm⁻¹) and a shift in the C=O stretching frequency.[4]

3. Thermogravimetric Analysis (TGA): TGA provides information about the thermal stability of the MOF and the loss of solvent molecules from the pores. A typical TGA curve will show an initial weight loss corresponding to the removal of guest solvents, followed by a plateau indicating the stable framework, and finally, decomposition at higher temperatures.

4. Elemental Analysis (CHN): This technique is used to determine the elemental composition of the MOF, which helps in confirming its empirical formula.

5. Brunauer-Emmett-Teller (BET) Surface Area Analysis: Nitrogen adsorption-desorption isotherms at 77 K are measured to determine the specific surface area and pore volume of the activated MOF, which are crucial parameters for applications in gas storage and catalysis.

Table 2: Expected Characterization Results for a MOF from 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Technique	Expected Observation	Rationale
PXRD	Sharp peaks	Indicates a crystalline material.
FT-IR	Disappearance of broad O-H stretch (~3000 cm⁻¹). Shift in carboxylate C=O stretch.	Confirms deprotonation and coordination of the carboxylate group to the metal center.[4]
TGA	Initial weight loss, followed by a stability plateau, then decomposition.	Determines the thermal stability and solvent content of the MOF.
BET	Type I or IV isotherm	Indicates a microporous or mesoporous material, respectively.

Potential Applications

The unique structural and chemical features of MOFs derived from 2-(3-Methoxycarbonylphenyl)-isonicotinic acid suggest a range of potential applications.

1. Drug Delivery: The porous nature of MOFs makes them excellent candidates for encapsulating and delivering therapeutic agents. The methoxycarbonyl group could be hydrolyzed to a carboxylic acid, providing a handle for attaching drug molecules.

2. Catalysis: The metal nodes in MOFs can act as Lewis acid sites, catalyzing various organic reactions. The functionalized pores can also provide a specific environment to enhance catalytic activity and selectivity.

3. Gas Storage and Separation: The high surface area and tunable pore size of MOFs are ideal for the storage of gases like hydrogen and methane, and for the separation of gas mixtures such as CO₂/N₂.

4. Sensing: The luminescence properties of some MOFs can be modulated by the presence of specific analytes, making them suitable for chemical sensing applications.

Diagrams

Caption: General Workflow for MOF Synthesis and Characterization.

Caption: Coordination Modes of the Ligand.

Conclusion

The use of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid as a linker in MOF synthesis opens up new avenues for the design of functional materials. The protocols and characterization techniques outlined in this guide provide a solid foundation for researchers to explore the synthesis and properties of novel MOFs based on this versatile ligand. While the specific outcomes will depend on the chosen metal ion and reaction conditions, the principles discussed herein, drawn from extensive research on analogous systems, offer a rational approach to the discovery of new, functional porous materials.

References

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Application Notes and Protocols for Complexation Reactions with 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the synthesis and utilization of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid as a versatile ligand in the formation of metal-organic frameworks (MOFs) and coordination complexes. We provide a robust, multi-step protocol for the preparation of the ligand, leveraging a Suzuki-Miyaura cross-coupling reaction. Detailed procedures for the subsequent complexation with transition metals and lanthanides via solvothermal methods are presented, offering a foundational methodology for the exploration of novel materials with potential applications in catalysis, gas storage, and pharmaceutical sciences. This document further outlines essential characterization techniques for the resulting metal complexes, complete with troubleshooting advice to navigate common experimental challenges.

Introduction: The Significance of 2-Aryl-Isonicotinic Acid Derivatives in Coordination Chemistry

Substituted isonicotinic acids are a cornerstone in the design of functional coordination polymers and metal-organic frameworks (MOFs). Their rigid backbone and versatile coordination modes, involving both the pyridine nitrogen and the carboxylate oxygen, allow for the construction of diverse and robust architectures. The introduction of a second aromatic ring at the 2-position, as in 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, offers several distinct advantages:

• Enhanced Structural Diversity: The appended phenyl ring provides an additional site for functionalization, enabling the fine-tuning of the electronic and steric properties of the resulting metal complexes.

• Modulation of Physicochemical Properties: The methoxycarbonyl group can influence the solubility of the ligand and its complexes, and can also participate in secondary interactions, such as hydrogen bonding, which can direct the final supramolecular assembly.

• Potential for Multi-functionality: The presence of multiple potential coordination sites can lead to the formation of heterometallic or multi-component frameworks with unique catalytic or sorption properties.

The complexes derived from such ligands are of significant interest in fields ranging from materials science, for applications in gas storage and separation, to medicinal chemistry, where metal complexes are explored as therapeutic agents.[1][2][3] This guide provides the necessary protocols to synthesize 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and explore its rich coordination chemistry.

Synthesis of the Ligand: 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

The synthesis of the target ligand is a multi-step process. The key transformation is a Suzuki-Miyaura cross-coupling reaction to form the C-C bond between the pyridine and phenyl rings.[4][5]

Materials and Equipment

Reagent/Equipment	Specification	Supplier (Example)
Methyl 2-chloroisonicotinate	97%	Sigma-Aldrich
3-(Methoxycarbonyl)phenylboronic acid	98%	Combi-Blocks
Palladium(II) acetate (Pd(OAc)₂)	98%	Strem Chemicals
Triphenylphosphine (PPh₃)	99%	Acros Organics
Potassium carbonate (K₂CO₃)	Anhydrous, ≥99%	Fisher Scientific
1,4-Dioxane	Anhydrous, 99.8%	Sigma-Aldrich
Lithium hydroxide (LiOH)	Monohydrate, ≥98%	Alfa Aesar
Tetrahydrofuran (THF)	HPLC Grade	VWR
Methanol (MeOH)	HPLC Grade	VWR
Hydrochloric acid (HCl)	Concentrated (37%)	J.T. Baker
Rotary evaporator	---	Buchi
Magnetic stirrer with heating	---	IKA
Schlenk line	---	---
Standard glassware	---	---

Synthetic Protocol

The synthesis is proposed in two main stages: the Suzuki-Miyaura coupling to form the diester intermediate, followed by selective hydrolysis of the ester on the pyridine ring.

This step involves the palladium-catalyzed cross-coupling of methyl 2-chloroisonicotinate with 3-(methoxycarbonyl)phenylboronic acid.

Caption: Workflow for the Suzuki-Miyaura coupling reaction.

Procedure:

• To a Schlenk flask, add methyl 2-chloroisonicotinate (1.0 eq), 3-(methoxycarbonyl)phenylboronic acid (1.2 eq), potassium carbonate (3.0 eq), palladium(II) acetate (0.05 eq), and triphenylphosphine (0.10 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane and water in a 4:1 ratio (v/v) via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired diester.

This step involves the selective hydrolysis of the methyl ester at the 4-position of the pyridine ring. The ester on the phenyl ring is less susceptible to hydrolysis under these conditions due to electronic effects.

Caption: Workflow for the selective hydrolysis of the diester.

Procedure:

• Dissolve the methyl 2-(3-(methoxycarbonyl)phenyl)isonicotinate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (3:1 v/v).

• Add lithium hydroxide monohydrate (1.1 eq) and stir the mixture at room temperature for 4-8 hours. Monitor the reaction by TLC.

• Once the starting material is consumed, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 3-4 with 1 M HCl.

• A white precipitate of the desired product should form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Characterization of the Ligand

• ¹H and ¹³C NMR: To confirm the structure of the final product.

• FTIR Spectroscopy: To identify the characteristic vibrational modes of the carboxylic acid and ester functional groups.

• Mass Spectrometry: To confirm the molecular weight of the synthesized ligand.

• Melting Point: To assess the purity of the compound.

Protocols for Complexation Reactions

The following are general protocols for the complexation of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid with a transition metal and a lanthanide ion using solvothermal methods. These conditions can be varied to optimize crystal growth and control the resulting framework topology.[3][6][7][8]

General Considerations

• Solvent System: The choice of solvent (e.g., DMF, DEF, ethanol) can significantly influence the coordination environment and the final structure.[7]

• Temperature and Time: These parameters control the kinetics of crystal nucleation and growth.

• Modulators: The addition of small amounts of other acids or bases can influence the deprotonation of the ligand and the coordination of the metal ion, leading to different crystalline phases.[1]

Protocol 1: Synthesis of a Transition Metal Complex (e.g., with Zinc(II))

Materials:

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

• Zinc(II) nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Teflon-lined stainless steel autoclave

Procedure:

• In a 20 mL glass vial, dissolve 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (0.1 mmol) and Zinc(II) nitrate hexahydrate (0.1 mmol) in 10 mL of DMF.

• Sonicate the mixture for 10 minutes to ensure homogeneity.

• Transfer the solution to a 23 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at 120 °C for 72 hours.

• After cooling to room temperature, colorless crystals suitable for X-ray diffraction should be formed.

• Collect the crystals by decantation, wash with fresh DMF, and then with a more volatile solvent like ethanol before drying.

Protocol 2: Synthesis of a Lanthanide Complex (e.g., with Europium(III))

Materials:

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

• Europium(III) chloride hexahydrate (EuCl₃·6H₂O)

• N,N-Diethylformamide (DEF)

• Ethanol

• Teflon-lined stainless steel autoclave

Procedure:

• In a 20 mL glass vial, dissolve 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (0.15 mmol) and Europium(III) chloride hexahydrate (0.1 mmol) in a solvent mixture of 8 mL of DEF and 2 mL of ethanol.

• Add a few drops of a weak base (e.g., triethylamine) to facilitate deprotonation of the carboxylic acid.

• Sonicate the mixture for 10 minutes.

• Transfer the solution to a 23 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat at 150 °C for 48 hours.

• Allow the autoclave to cool slowly to room temperature.

• Collect the resulting crystals, wash with DEF and then ethanol, and dry.

Characterization of Metal Complexes

A thorough characterization of the synthesized metal complexes is crucial to understand their structure and properties.

Caption: Key characterization techniques for metal complexes.

Technique	Information Obtained
Powder X-Ray Diffraction (PXRD)	Confirms the bulk phase purity of the synthesized material and can be used for initial structural identification by comparing with simulated patterns from single-crystal data.
Single-Crystal X-Ray Diffraction	Provides the definitive crystal structure, including bond lengths, bond angles, coordination geometry of the metal center, and the overall network topology.
Fourier-Transform Infrared (FTIR) Spectroscopy	Used to confirm the coordination of the carboxylate group to the metal ion by observing the shift in the C=O stretching frequency compared to the free ligand.
UV-Vis Spectroscopy	Provides information about the electronic transitions within the complex, including metal-to-ligand charge transfer (MLCT) bands.[2]
Luminescence Spectroscopy	Essential for characterizing lanthanide complexes, as it reveals their unique emission properties arising from f-f electronic transitions.[9]
Thermogravimetric Analysis (TGA)	Determines the thermal stability of the complex and can indicate the presence of coordinated or guest solvent molecules.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield of ligand	Incomplete Suzuki-Miyaura coupling.	Ensure anhydrous conditions, use fresh reagents, and consider a different palladium catalyst/ligand system.
No crystals form during complexation	Unsuitable solvent, temperature, or concentration.	Screen different solvents, vary the reaction temperature and time, and adjust the concentration of reactants.
Formation of an amorphous powder	Rapid precipitation.	Slow down the reaction rate by lowering the temperature or using a less polar solvent.
Inconsistent PXRD patterns	Mixture of crystalline phases.	Modify the reaction conditions (e.g., temperature, modulators) to favor the formation of a single phase.

References

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• Cationic Metal–Organic Framework with Amino-Functionalized Isonicotinic Acid for Chromium(VI) Removal. Crystal Growth & Design. Available at: [Link]

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• Solvothermal Synthesis of Nickel-Based Metal-Organic Frameworks for Supercapacitor Application. ResearchGate. Available at: [Link]

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• Anhydrous, Homogeneous, Suzuki-Miyaura Cross- Coupling of Boronic Esters using Potassium Trimethylsilanolate. Organic Syntheses. Available at: [Link]

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• Process for the preparation of 2,6-dimethyl-4-(3'-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid 3-beta-(n-benzyl-n-methylamino)-ethyl ester 5-methyl ester and its hydrochloride salt. Google Patents.

• A practical preparation of methyl 2-methoxy-6-methylaminopyridine-3-carboxylate from 2,6-dichloro-3-trifluoromethylpyridine. PubMed. Available at: [Link]

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Application Notes and Protocols for the Functionalization of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Introduction

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a versatile bifunctional molecule of significant interest in medicinal chemistry and materials science. Its structure, featuring a pyridine-4-carboxylic acid moiety linked to a methyl benzoate at the 2-position, offers two distinct and chemically addressable functional groups. This allows for orthogonal chemical modifications, making it a valuable scaffold for the synthesis of complex molecules, including ligands for metal complexes, active pharmaceutical ingredients (APIs), and functional polymers.[1][2]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the selective functionalization of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. We will delve into the strategic manipulation of both the isonicotinic acid's carboxylic group and the phenyl ring's methoxycarbonyl group, providing detailed, field-proven protocols and the scientific rationale behind them.

Strategic Approaches to Functionalization

The two primary reactive sites on 2-(3-Methoxycarbonylphenyl)-isonicotinic acid are the carboxylic acid on the pyridine ring and the methyl ester on the phenyl ring. Their differential reactivity allows for selective transformations.

A general overview of the functionalization pathways is presented below:

Caption: Key functionalization pathways for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

PART 1: Functionalization of the Isonicotinic Acid Moiety

The carboxylic acid of the isonicotinic acid ring is a prime target for modifications, most commonly through amide bond formation.

Protocol 1: Amide Coupling via Carbodiimide Activation

Amide coupling is a fundamental transformation in organic synthesis, often employed in the construction of biologically active molecules.[3] This protocol details a standard procedure using a carbodiimide coupling agent.

Reaction Principle: The carboxylic acid is activated by a coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive like 1-Hydroxybenzotriazole (HOBt) or 4-Dimethylaminopyridine (DMAP), to form a highly reactive O-acylisourea intermediate.[4] This intermediate readily reacts with a primary or secondary amine to form the desired amide.

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Application Notes & Protocols: 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid in the Development of New Catalysts

Abstract

This guide provides a comprehensive overview of the strategic use of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid as a versatile building block for the development of advanced catalysts. This bifunctional ligand, possessing both a robust metal-coordinating isonicotinate moiety and a modifiable methoxycarbonylphenyl group, offers a unique platform for designing both heterogeneous and homogeneous catalytic systems. We present detailed protocols for the ligand's synthesis via Suzuki-Miyaura cross-coupling, its incorporation into a highly stable Zirconium-based Metal-Organic Framework (MOF), and its use in forming a discrete rhodium complex for homogeneous catalysis. Standardized procedures for catalyst characterization and performance evaluation in representative oxidation and hydrogenation reactions are also detailed, providing researchers with a validated roadmap from ligand design to catalytic application.

Ligand Overview

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a designer ligand purpose-built for catalytic applications. Its structure offers distinct advantages:

• Isonicotinic Acid Headgroup: The nitrogen atom of the pyridine ring and the carboxylate group form a classic bidentate or bridging coordination site, ideal for anchoring to metal centers in both discrete molecular complexes and extended framework structures.

• Aryl Spacer: The phenyl ring provides a rigid and sterically defined spacer, influencing the pocket geometry of the resulting catalyst's active site.

• Methoxycarbonyl Tail Group: The ester functional group (-COOCH₃) serves as a secondary site for potential post-synthetic modification, allowing for the fine-tuning of catalyst properties such as solubility or the introduction of additional functional moieties.

Property	Value
Chemical Formula	C₁₄H₁₁NO₄
Molecular Weight	257.24 g/mol
Core Structure	2-Aryl-substituted Pyridine-4-carboxylic acid
Key Functional Groups	Carboxylic Acid, Pyridine Nitrogen, Ester
Primary Application	Ligand for Catalyst Synthesis (MOFs, Organometallics)

Section 1: Ligand Synthesis Protocol

The synthesis of 2-arylpyridines is efficiently achieved through Palladium-catalyzed cross-coupling reactions.[1] The Suzuki-Miyaura coupling, which utilizes boronic acids or esters, is particularly effective due to its mild conditions and high functional group tolerance.[2][3][4]

Protocol 1: Synthesis via Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of a pyridine-based electrophile with a phenylboronic acid derivative.

Reaction Scheme: (2-chloro-isonicotinic acid) + (3-(methoxycarbonyl)phenylboronic acid) --[Pd(dppf)Cl₂, K₂CO₃]--> 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Materials:

• 2-chloro-isonicotinic acid

• 3-(Methoxycarbonyl)phenylboronic acid

• Palladium(II) bis(diphenylphosphino)ferrocene dichloride [Pd(dppf)Cl₂]

• Potassium carbonate (K₂CO₃), anhydrous

• 1,4-Dioxane, anhydrous

• Deionized water

• Hydrochloric acid (2 M)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Nitrogen or Argon inlet

• Magnetic stirrer and heat plate

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a three-neck round-bottom flask purged with an inert atmosphere (N₂ or Ar), combine 2-chloro-isonicotinic acid (1.0 eq), 3-(methoxycarbonyl)phenylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

• Catalyst Addition: Add the palladium catalyst, Pd(dppf)Cl₂ (0.03 eq), to the flask.

• Solvent Addition: Add anhydrous 1,4-dioxane and deionized water in a 4:1 ratio by volume. The solvent volume should be sufficient to create a stirrable slurry.

• Reaction Execution: Heat the mixture to 90 °C under a continuous inert atmosphere and stir vigorously for 12-18 hours.

  • Causality Note: The base (K₂CO₃) is crucial for activating the boronic acid to facilitate the transmetalation step in the catalytic cycle.[2] The aqueous dioxane system provides a good medium for dissolving both the organic components and the inorganic base.

• Work-up - Quenching: After cooling to room temperature, quench the reaction by adding 2 M HCl until the pH is ~2-3. This protonates the carboxylate product, making it extractable into an organic solvent.

• Work-up - Extraction: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Work-up - Washing: Combine the organic layers and wash sequentially with deionized water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography to yield the final product.

Section 2: Heterogeneous Catalysis - MOF Development

Zirconium-based MOFs are renowned for their exceptional thermal and chemical stability, making them ideal candidates for robust heterogeneous catalysts.[5] The UiO-66 architecture, built from Zr₆ oxoclusters and dicarboxylate linkers, provides a reliable platform for incorporating our custom ligand.[6][7]

Protocol 2: Solvothermal Synthesis of a Zr-based MOF

This protocol adapts the synthesis of UiO-66 for the incorporation of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (the "Ligand")

• N,N-Dimethylformamide (DMF)

• Acetic Acid (as a modulator)

• Chloroform

Equipment:

• Teflon-lined stainless-steel autoclave or a heavy-walled glass pressure vessel

• Oven capable of maintaining 120 °C

• Centrifuge

• Ultrasonicator

Step-by-Step Methodology:

• Precursor Solution: In a glass vial, dissolve ZrCl₄ (1.0 eq) and the Ligand (1.0 eq) in DMF. Use an ultrasonicator to ensure complete dissolution.

  • Causality Note: A 1:1 molar ratio of metal to ligand is typically used for UiO-66 type syntheses. DMF serves as a high-boiling point solvent necessary for the solvothermal conditions.

• Modulator Addition: Add acetic acid (20-50 eq relative to ZrCl₄) to the solution.

  • Causality Note: Acetic acid acts as a modulator. It competes with the ligand for coordination to the metal clusters during nucleation. This slows down the crystallization process, leading to larger, more well-defined crystals with fewer defects.

• Solvothermal Reaction: Seal the vial tightly within the autoclave and place it in a preheated oven at 120 °C for 24-48 hours.

• Product Recovery: After cooling the autoclave to room temperature, a white microcrystalline powder should have precipitated. Isolate the solid product by centrifugation.

• Washing: Decant the supernatant and wash the solid by re-dispersing it in fresh DMF and centrifuging again. Repeat this step three times to remove unreacted precursors.

• Solvent Exchange: To activate the MOF and remove the high-boiling DMF from its pores, sequentially wash the material with a more volatile solvent like chloroform or acetone over 3 days, replacing the solvent 2-3 times per day.[7]

• Activation: Dry the solvent-exchanged sample under high vacuum at 100-150 °C overnight. This process removes the guest solvent molecules from the pores, making the internal surface area accessible for catalysis. The final product is an activated, porous, white powder.

Workflow for MOF Synthesis and Application.

Section 3: Homogeneous Catalysis - Metal Complex Development

The pyridine-nitrogen of the ligand is an excellent donor for coordinating with transition metals like rhodium, ruthenium, and iridium, which are staples in homogeneous hydrogenation catalysis.[8][9]

Protocol 3: Synthesis of a Rhodium(I) Catalyst Precursor

This protocol describes the synthesis of a generic Rh(I) complex, analogous to precursors for catalysts like Wilkinson's catalyst.[10]

Materials:

• [Rh(COD)Cl]₂ (Chloro(1,5-cyclooctadiene)rhodium(I) dimer)

• 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (the "Ligand")

• Triphenylphosphine (PPh₃)

• Dichloromethane (DCM), anhydrous

• Diethyl ether, anhydrous

Equipment:

• Schlenk flask

• Inert atmosphere glovebox or Schlenk line

• Magnetic stirrer

• Cannula and syringes for solvent transfer

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve [Rh(COD)Cl]₂ (1.0 eq) in anhydrous DCM.

• Ligand Addition: In a separate flask, dissolve the Ligand (2.1 eq) and PPh₃ (4.2 eq) in anhydrous DCM.

• Complex Formation: Slowly add the ligand/phosphine solution to the rhodium precursor solution at room temperature via cannula transfer. Stir the mixture for 4-6 hours.

  • Causality Note: The isonicotinic acid ligand and ancillary phosphine ligands will displace the cyclooctadiene (COD) and bridge chlorides to form a new, stable Rh(I) complex. The stoichiometry is chosen to produce a monomeric species.

• Product Precipitation: Reduce the volume of DCM under vacuum until the solution is concentrated. Add anhydrous diethyl ether to precipitate the product.

• Isolation: Isolate the resulting solid (often yellow or orange) by filtration under an inert atmosphere, wash with diethyl ether, and dry under vacuum.

• Storage: Store the final complex under an inert atmosphere to prevent oxidation.

Section 4: Standardized Catalyst Characterization

Thorough characterization is essential to confirm the successful synthesis of the catalyst and to understand its physical properties before testing.[11][12][13][14]

Technique	Purpose	Expected Outcome for Zr-MOF
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the material.[11]	A diffraction pattern matching the simulated pattern for the UiO-66 topology, indicating successful framework formation.
Fourier-Transform Infrared (FT-IR)	To verify the presence of the organic ligand's functional groups within the final material.[12]	Peaks corresponding to the C=O stretch of the ester (~1720 cm⁻¹) and carboxylate (~1580, 1400 cm⁻¹) and pyridine ring modes.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the catalyst and determine the temperature of framework decomposition.[11]	High thermal stability up to >450 °C, characteristic of Zr-MOFs.
N₂ Adsorption-Desorption Isotherm	To measure the porosity, specific surface area (BET method), and pore size distribution of the activated MOF.[14][15]	A Type I isotherm, characteristic of microporous materials, with a high BET surface area (typically >1000 m²/g).
Scanning Electron Microscopy (SEM)	To visualize the crystal morphology and size distribution of the MOF particles.[14]	Uniform, octahedral-shaped crystals, typical for UiO-66.
Nuclear Magnetic Resonance (¹H NMR)	For homogeneous complexes, this confirms the coordination of the ligand to the metal center by observing shifts in the proton signals. For digested MOFs, it confirms ligand integrity.	For the Rh complex, characteristic shifts in the aromatic and phosphine ligand protons upon coordination.

Section 5: Protocols for Catalytic Performance Evaluation

Protocol 4: Heterogeneous Catalysis - Aerobic Oxidation of Benzyl Alcohol

Copper-based MOFs are known to be effective catalysts for alcohol oxidation.[16][17][18][19] This protocol can be adapted for a post-synthetically metalated version of our Zr-MOF or a de novo synthesized Cu-MOF using the ligand.

Materials:

• Activated MOF catalyst

• Benzyl alcohol (substrate)

• TEMPO (2,2,6,6-tetramethylpiperidyl-1-oxy) (co-catalyst)

• Acetonitrile (solvent)

• Dodecane (internal standard for GC analysis)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, add the MOF catalyst (1-5 mol%), benzyl alcohol (1.0 mmol), TEMPO (1.0 mmol), and the internal standard (dodecane).

• Solvent Addition: Add acetonitrile (5-10 mL).

• Reaction Execution: Heat the mixture to 70-80 °C and stir vigorously under an open-air atmosphere (or an O₂ balloon).[18]

  • Causality Note: This reaction typically follows a mechanism where the metal center activates the alcohol, and TEMPO acts as a hydride shuttle, being regenerated by the terminal oxidant, which is oxygen from the air.

• Monitoring: Take small aliquots from the reaction mixture at set time intervals (e.g., 1, 2, 4, 8, 24 hours). Filter the aliquot through a syringe filter to remove the heterogeneous catalyst.

• Analysis: Analyze the filtered samples by Gas Chromatography (GC) or GC-MS to determine the conversion of benzyl alcohol and the selectivity for benzaldehyde.

• Catalyst Recycling: After the reaction, recover the MOF catalyst by centrifugation or filtration. Wash it with acetonitrile, dry it, and reuse it in a subsequent run to test for stability and reusability.[16]

Protocol 5: Homogeneous Catalysis - Hydrogenation of Styrene

Rh(I) complexes are classic pre-catalysts for the homogeneous hydrogenation of alkenes.[8][20][21]

Simplified Catalytic Cycle for Hydrogenation.

Materials:

• Synthesized Rhodium(I) complex (Protocol 3)

• Styrene (substrate)

• Toluene or DCM (anhydrous, degassed solvent)

• High-purity Hydrogen (H₂) gas

Equipment:

• High-pressure autoclave (e.g., Parr reactor) with a magnetic stir bar

• Gas inlet for H₂

Step-by-Step Methodology:

• Reactor Setup: Place the rhodium catalyst precursor (0.1-1 mol%) and styrene (1.0 mmol) into the autoclave vessel inside a glovebox.

• Solvent Addition: Add the degassed solvent (10 mL).

• Reaction Execution: Seal the autoclave, remove it from the glovebox, and purge it several times with H₂ gas. Pressurize the reactor to the desired pressure (e.g., 5-20 bar H₂).

• Heating & Stirring: Place the reactor in a heating mantle on a stir plate and heat to the desired temperature (e.g., 50 °C). Stir vigorously.

• Monitoring & Analysis: After the desired reaction time (e.g., 6 hours), cool the reactor, carefully vent the H₂ pressure, and take a sample for analysis by ¹H NMR or GC to determine the conversion of styrene to ethylbenzene.

References

• Abdel-Fattah, T. M., et al. (2022). Physiochemical characterization of metal organic framework materials: A mini review. [Source provided without a specific journal, link via PMC][Link]

• Inamuddin, et al. (2023). Metal–Organic Frameworks (MOFs) Characterization Using Different Analytical Methods. IntechOpen. [Link]

• Bai, Y., et al. (2022). An efficient modulated synthesis of zirconium metal–organic framework UiO-66. New Journal of Chemistry. [Link]

• Díez-González, S. (2017). Smart N-Heterocyclic Carbene Ligands in Catalysis. Chemical Reviews. [Link]

• Bobbit, N. S., et al. (2023). Characterization Techniques for Elucidating MOF Structural Transformations. Preprints.org. [Link]

• Yuan, G., et al. (2023). Synthesis of Zr metal–organic frameworks (MOFs) to remove Fe3+ from water. STAR Protocols. [Link]

• Howarth, A. J., et al. (2016). Best Practices for the Synthesis, Activation, and Characterization of Metal–Organic Frameworks. Chemistry of Materials. [Link]

• Tadesse, A., et al. (2022). UiO-66 (Zr-MOF): Synthesis, Characterization, and Application for the Removal of Malathion and 2, 4-D from Aqueous Solution. Journal of Chemistry. [Link]

• Taher, A., et al. (2017). Highly efficient metal organic framework (MOF)-based copper catalysts for the base-free aerobic oxidation of various alcohols. RSC Advances. [Link]

• Taher, A., et al. (2017). Highly efficient metal organic framework (MOF)-based copper catalysts for the base-free aerobic oxidation of various alcohols. ResearchGate. [Link]

• AZoM. (2019). Metal Organic Frameworks (MOFs): Techniques for Characterization. AZoM.com. [Link]

• Pillai, R. S., et al. (2013). Microwave-assisted solvothermal synthesis of zirconium oxide based metal–organic frameworks. Chemical Communications. [Link]

• Gholami, M., et al. (2019). Simple synthesis of the novel Cu‐MOF catalysts for the selective alcohol oxidation and the oxidative cross‐coupling of amines and alcohols. Sci-Hub. [Link]

• Taher, A., et al. (2017). Highly efficient metal organic framework (MOF)-based copper catalysts for the base-free aerobic oxidation of various alcohols. RSC Advances. [Link]

• Request PDF. (n.d.). Iron N-heterocyclic carbene complexes in homogeneous catalysis. ResearchGate. [Link]

• Karmakar, A., et al. (2019). Aerobic Oxidation of Alcohol Over Copper(II)‐Based Metal–Organic Framework: Synthesis, X‐Ray Structure, and Catalytic Study. ResearchGate. [Link]

• Hu, X., et al. (2020). Iron N-heterocyclic carbene complexes in homogeneous catalysis. Chemical Society Reviews. [Link]

• Chiang, K., et al. (2015). Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes. Chemical Reviews. [Link]

• Berding, J. (2009). Nickel N-heterocyclic carbene complexes in homogeneous catalysis. CORE. [Link]

• Song, F., et al. (2023). Performance of homogeneous catalysts viewed in dynamics. Chemical Society Reviews. [Link]

• Balaraman, E., et al. (2015). Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions. Chemical Society Reviews. [Link]

• Scribd. (n.d.). Homogeneous Hydrogenation Catalysis Techniques. Scribd. [Link]

• Roberts, J. D., & Caserio, M. C. (2021). 11.4: Hydrogenation with Homogeneous Catalysts. Chemistry LibreTexts. [Link]

• OC Lectures. (2021). Alkenes to Alkanes, Part 2: Homogeneous Catalytic Hydrogenation. YouTube. [Link]

• Do, H.-Q., et al. (2017). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Beilstein Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Thompson, L. A., & Ellman, J. A. (2002). Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives. ResearchGate. [Link]

• Sharma, P., et al. (2019). Recent Advances in Acyl Suzuki Cross-Coupling. Molecules. [Link]

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. [Link]

Sources

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• 2. Suzuki Coupling [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
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• 5. tandfonline.com [tandfonline.com]
• 6. An efficient modulated synthesis of zirconium metal–organic framework UiO-66 - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07848H [pubs.rsc.org]
• 7. Synthesis of Zr metal–organic frameworks (MOFs) to remove Fe3+ from water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Physiochemical characterization of metal organic framework materials: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metal–Organic Frameworks (MOFs) Characterization Using Different Analytical Methods | springerprofessional.de [springerprofessional.de]
• 13. Characterization Techniques for Elucidating MOF Structural Transformations [eureka.patsnap.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. azom.com [azom.com]
• 16. Highly efficient metal organic framework (MOF)-based copper catalysts for the base-free aerobic oxidation of various alcohols - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Highly efficient metal organic framework (MOF)-based copper catalysts for the base-free aerobic oxidation of various alcohols - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28743C [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Performance of homogeneous catalysts viewed in dynamics - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC05625A [pubs.rsc.org]
• 21. Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00038F [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Welcome to the technical support center for the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to help you optimize your synthetic route and improve your yield.

I. Troubleshooting Guide: Addressing Common Synthesis Issues

This section provides in-depth solutions to specific problems you may encounter during the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, which is typically achieved through a Suzuki-Miyaura or similar cross-coupling reaction.

Diagram of the General Synthetic Pathway

Caption: General Suzuki-Miyaura coupling pathway for the synthesis.

Q1: My Suzuki-Miyaura coupling reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in Suzuki-Miyaura couplings involving pyridine derivatives are a frequent challenge. The pyridine nitrogen can coordinate to the palladium catalyst, inhibiting its activity.[1] Here’s a systematic approach to troubleshoot this issue:

• Catalyst and Ligand Selection:

  • Palladium Source: While Pd(PPh₃)₄ is common, it can be sensitive to air and moisture. Consider using more robust pre-catalysts like Pd(OAc)₂ or Pd₂(dba)₃ in combination with a suitable phosphine ligand.[2]

  • Ligand Choice: The choice of ligand is critical. Electron-rich and bulky phosphine ligands can enhance the rate of oxidative addition and reductive elimination, which are key steps in the catalytic cycle.[3] For pyridine substrates, ligands like SPhos, XPhos, or RuPhos have shown success in minimizing catalyst inhibition.[4][5] Experiment with a few different ligands to find the optimal one for your specific substrate.

• Base Selection and Stoichiometry:

  • The base plays a crucial role in activating the boronic acid for transmetalation.[2]

  • Common Bases: K₂CO₃, Cs₂CO₃, and K₃PO₄ are frequently used.[6] Cs₂CO₃ is often more effective but also more expensive.

  • Strength and Solubility: The base's strength and solubility are important. A biphasic solvent system (e.g., toluene/water) can be beneficial when using inorganic bases.[6] The choice of base can also influence the selectivity of the reaction, especially if there are competing side reactions.[7]

• Solvent and Temperature:

  • Solvent: Anhydrous solvents like dioxane, THF, or DMF are standard.[1] Degassing the solvent thoroughly before use is crucial to prevent oxidation of the catalyst and boronic acid.

  • Temperature: The optimal temperature can vary. While some Suzuki couplings proceed at room temperature, others require heating to drive the reaction to completion. A systematic temperature screen (e.g., 60°C, 80°C, 100°C) can help identify the sweet spot for your reaction.

• Reaction Setup and Inert Atmosphere:

  • Strict adherence to air- and moisture-free conditions is paramount. Use Schlenk techniques or a glovebox.

  • Degassing: Purge the reaction vessel and solvents with an inert gas (argon or nitrogen) for an extended period to remove dissolved oxygen. The presence of oxygen can lead to the formation of homocoupling byproducts.[8]

Q2: I am observing significant amounts of homocoupling byproducts of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling of the boronic acid is a common side reaction in Suzuki couplings, often exacerbated by the presence of oxygen.[8] Here are strategies to mitigate this:

• Rigorous Degassing: As mentioned above, ensuring a truly inert atmosphere is the first and most critical step. Multiple freeze-pump-thaw cycles are more effective than simple sparging for removing dissolved oxygen.

• Stoichiometry of Reactants: Using a slight excess of the boronic acid (e.g., 1.1-1.2 equivalents) can sometimes be beneficial, but a large excess can favor homocoupling. Carefully optimize the stoichiometry.

• Controlled Addition of Boronic Acid: In some cases, slow addition of the boronic acid solution to the reaction mixture via a syringe pump can help maintain a low instantaneous concentration, thus disfavoring the homocoupling reaction.

• Choice of Palladium Catalyst: Some palladium catalysts are more prone to promoting homocoupling than others. If this is a persistent issue, screen different palladium sources and ligands.

Diagram of a Troubleshooting Workflow for Low Yield

Caption: A systematic approach to troubleshooting low reaction yields.

Q3: The final hydrolysis of the methyl ester to the carboxylic acid is incomplete or results in a complex mixture. What are the best practices for this step?

A3: The hydrolysis of the methyl ester of 2-(3-methoxycarbonylphenyl)-isonicotinic acid to the final product can be tricky due to the presence of two ester groups with potentially different reactivities.

• Reaction Conditions:

  • Base-Mediated Hydrolysis: The most common method is saponification using a base like NaOH or LiOH in a mixture of water and a co-solvent like methanol or THF.[9]

  • Temperature and Time: Refluxing for several hours is typically required.[9] Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Incomplete reaction can result from insufficient time or base.

  • Stoichiometry of Base: Use at least two equivalents of the base to ensure complete hydrolysis of both ester groups. An excess (e.g., 3-4 equivalents) is often recommended.

• Work-up Procedure:

  • Acidification: After the reaction is complete, cool the mixture and carefully acidify with an acid like HCl to a pH where the dicarboxylic acid precipitates.[10] The isoelectric point of the product will determine the optimal pH for precipitation.

  • Purification: The crude product may need to be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to remove any remaining starting material or mono-hydrolyzed intermediate.

II. Frequently Asked Questions (FAQs)

Q1: What is the best starting material: 2-chloro- or 2-bromo-isonicotinic acid?

A1: Generally, aryl bromides are more reactive than aryl chlorides in Suzuki-Miyaura reactions.[1] Therefore, 2-bromo-isonicotinic acid or its ester derivative is often the preferred starting material as it typically requires milder reaction conditions and may give higher yields. However, 2-chloro-isonicotinic acid is often less expensive, and with the right choice of catalyst and ligand (e.g., those based on bulky, electron-rich phosphines), high yields can also be achieved.[2]

Q2: Can I use (3-Methoxycarbonylphenyl)boronic acid pinacol ester instead of the boronic acid?

A2: Yes, boronic acid pinacol esters are often used as they are more stable and easier to handle and purify than the corresponding boronic acids.[5] They are generally less prone to decomposition and homocoupling. The reaction conditions for using pinacol esters are very similar to those for boronic acids, although sometimes a slightly higher reaction temperature or a different base might be required for optimal results.[5]

Q3: How do I purify the final product, 2-(3-carboxyphenyl)-isonicotinic acid?

A3: Purification of the final diacid can typically be achieved by one of the following methods:

• Recrystallization: This is the most common method. The choice of solvent is crucial. A mixed solvent system, such as ethanol/water or dioxane/water, often works well. The goal is to find a system where the product is soluble at high temperatures but sparingly soluble at room temperature or below.

• Acid-Base Extraction: If the crude product contains significant amounts of neutral impurities, you can dissolve it in a dilute aqueous base (e.g., NaHCO₃), wash with an organic solvent (e.g., ethyl acetate) to remove the neutral impurities, and then re-precipitate the diacid by adding acid.

• Column Chromatography: While possible, chromatography on silica gel can be challenging for highly polar carboxylic acids. Reverse-phase chromatography (C18) may be a more suitable option if recrystallization and extraction fail.

III. Experimental Protocols

Protocol 1: Synthesis of Methyl 2-(3-Methoxycarbonylphenyl)-isonicotinate via Suzuki-Miyaura Coupling

Materials:

• Methyl 2-bromoisonicotinate

• (3-Methoxycarbonylphenyl)boronic acid

• Pd(PPh₃)₄

• Anhydrous K₂CO₃

• Anhydrous Toluene

• Anhydrous Methanol

Procedure:

• To a flame-dried Schlenk flask, add methyl 2-bromoisonicotinate (1.0 eq), (3-methoxycarbonylphenyl)boronic acid (1.2 eq), and K₂CO₃ (2.5 eq).

• Evacuate and backfill the flask with argon three times.

• Add Pd(PPh₃)₄ (0.05 eq).

• Add anhydrous toluene and anhydrous methanol (e.g., a 4:1 mixture). The total solvent volume should be sufficient to make a stirrable slurry.

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 80-90°C and stir under argon.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford methyl 2-(3-methoxycarbonylphenyl)-isonicotinate.

Protocol 2: Hydrolysis of Methyl 2-(3-Methoxycarbonylphenyl)-isonicotinate

Materials:

• Methyl 2-(3-methoxycarbonylphenyl)-isonicotinate

• Sodium hydroxide (NaOH)

• Methanol

• Water

• Hydrochloric acid (HCl)

Procedure:

• Dissolve methyl 2-(3-methoxycarbonylphenyl)-isonicotinate (1.0 eq) in a mixture of methanol and water (e.g., 3:1).

• Add NaOH (3.0 eq) to the solution.

• Heat the mixture to reflux and stir until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the methanol.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material or neutral byproducts.

• Cool the aqueous layer in an ice bath and acidify to pH 3-4 by the slow addition of concentrated HCl.

• A precipitate should form. Stir the mixture in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol.

• Dry the solid under vacuum to obtain 2-(3-carboxyphenyl)-isonicotinic acid. Further purification can be achieved by recrystallization if necessary.

IV. Data Summary

Parameter	Recommended Range/Value	Rationale
Suzuki Coupling
Pd Catalyst Loading	1-5 mol%	Balances reaction rate and cost.
Ligand-to-Pd Ratio	1:1 to 4:1	Optimizes catalyst stability and activity.
Boronic Acid Equiv.	1.1-1.5	Drives the reaction to completion.
Base Equiv.	2-3	Ensures activation of the boronic acid.
Temperature	60-100 °C	Dependent on substrate reactivity.
Hydrolysis
Base Equiv.	2.5-4	Ensures complete saponification of both esters.
Temperature	Reflux	Accelerates the rate of hydrolysis.
Final pH for Precipitation	~3-4	Corresponds to the isoelectric point for maximal precipitation.

V. References

• Hédou, D., & Voisin-Chiret, A. S. (2020). Chemoselective Cross-Coupling Reactions on Pyridine Derivatives. Synfacts, 16(10), 1114.

• Suzuki Coupling I Common Byproducts in Suzuki Coupling - YouTube. (2024, September 7). Retrieved from [Link]

• Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture - ChemRxiv. (n.d.). Retrieved from [Link]

• Optimized conditions for Negishi cross-coupling at position 3 using... - ResearchGate. (n.d.). Retrieved from [Link]

• Berlin, C. (2020). Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of β,β-Disubstituted Ketones. Bucknell Digital Commons.

• Optimization of reaction conditions for the mechanochemical Negishi... - ResearchGate. (n.d.). Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved from [Link]

• What are the byproducts in a Suzuki reaction? - Chemistry Stack Exchange. (2017, July 23). Retrieved from [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]

• Synthesis, Characterization, X-ray Molecular Structure, Antioxidant, Antifungal, and Allelopathic Activity of a New Isonicotinate-Derived meso-Tetraarylporphyrin - MDPI. (n.d.). Retrieved from [Link]

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling) : r/chemhelp - Reddit. (2025, March 22). Retrieved from [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• US2748137A - Process for preparing isonicotinic acid - Google Patents. (n.d.). Retrieved from

• Suzuki reaction - Wikipedia. (n.d.). Retrieved from [Link]

• EP1812392A1 - Process for preparation of isonicotinic acid derivatives - Google Patents. (n.d.). Retrieved from

• US20060100440A1 - Process for the preparation of isonicotinic acid derivatives - Google Patents. (n.d.). Retrieved from

• Synthesis and properties of unsymmetrical porphyrins possessing an isonicotinic acid moiety and phenyl, methoxyphenyl, or chlorophenyl groups - ResearchGate. (2021, November). Retrieved from [Link]

• Synthesis and characterization of some new twin drugs having substituted pyridines - Der Pharma Chemica. (n.d.). Retrieved from [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC - NIH. (n.d.). Retrieved from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. "Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of" by Cami Berlin [digitalcommons.bucknell.edu]
• 5. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. reddit.com [reddit.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. US2748137A - Process for preparing isonicotinic acid - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Welcome to the technical support center for the purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this molecule. The following troubleshooting guide and frequently asked questions (FAQs) are structured to provide in-depth, practical solutions based on established chemical principles and field-proven insights.

I. Understanding the Molecule: Key Physicochemical Properties

Before delving into purification strategies, it is crucial to understand the structural features of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid that influence its behavior during purification. The molecule possesses both a carboxylic acid and a methyl ester functional group, as well as a biphenyl-like structure, which gives it a somewhat rigid and planar character. These features dictate its solubility, polarity, and potential for forming aggregates or co-precipitating with impurities.

Property	Implication for Purification
Aromatic Carboxylic Acid	Can be deprotonated with a base to form a water-soluble salt, allowing for acid-base extraction. However, it can also chelate with metal catalysts.
Methyl Ester	Susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures.
Biphenyl-like Structure	Prone to pi-pi stacking, which can lead to aggregation and difficult-to-remove impurities.
Polarity	Moderately polar, making it suitable for both normal and reversed-phase chromatography.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, often synthesized via Suzuki coupling reactions.

My final product is a persistent oil or a sticky solid that won't crystallize. What's happening and how can I fix it?

This is a common issue often caused by the presence of residual solvents or impurities that inhibit crystallization.

• Causality: The biphenyl structure can lead to the formation of complex mixtures of conformers or aggregates with impurities, preventing the formation of a well-ordered crystal lattice. Residual palladium catalyst from the synthesis can also contribute to this problem.

• Troubleshooting:

  • Solvent Titration: Dissolve the oily product in a minimal amount of a good solvent (e.g., methanol, ethyl acetate). Slowly add a poor solvent (e.g., hexane, water) until the solution becomes cloudy. Gently warm the mixture until it becomes clear again, and then allow it to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator.

  • Seed Crystals: If you have a small amount of pure, crystalline material, add a single seed crystal to the supersaturated solution to induce crystallization.

  • Charcoal Treatment: Residual colored impurities or palladium catalyst can sometimes be removed by treating a solution of the crude product with activated carbon. Dissolve the product in a suitable solvent, add a small amount of activated carbon, stir for a short period, and then filter through celite.[1]

I'm seeing multiple spots on my TLC, even after purification. What are the likely impurities?

The presence of multiple spots on TLC after initial purification attempts suggests that the impurities have similar polarities to your target compound. Common byproducts from a Suzuki coupling synthesis of this molecule include:

• Homocoupling Products: Biphenyls formed from the coupling of two molecules of the same starting material (e.g., 3-methoxycarbonylphenylboronic acid).[2][3]

• Starting Materials: Unreacted 2-chloro-isonicotinic acid or 3-methoxycarbonylphenylboronic acid.

• Hydrolysis Product: The corresponding di-acid if the methyl ester is hydrolyzed during the reaction or workup.

• Troubleshooting:

  • Column Chromatography: A carefully performed column chromatography is often necessary. Given the polar nature of the carboxylic acid, reversed-phase chromatography can be a powerful tool.[4][5]

  • Recrystallization: If the impurities are significantly more or less soluble than your product in a particular solvent system, recrystallization can be effective.

My NMR spectrum shows a clean product, but the elemental analysis is off. What could be the cause?

This discrepancy often points to the presence of inorganic impurities or residual solvents that are not visible in the NMR spectrum.

• Causality:

  • Inorganic Salts: Salts from the basic workup (e.g., sodium carbonate, potassium phosphate) may be carried through if the washing steps are insufficient.

  • Residual Solvents: Solvents with high boiling points, such as DMF or DMSO, can be difficult to remove completely.

• Troubleshooting:

  • Aqueous Wash: Dissolve the product in an organic solvent like ethyl acetate and wash it multiple times with water and then with brine to remove inorganic salts.

  • High-Vacuum Drying: Dry the sample under high vacuum for an extended period, possibly with gentle heating, to remove residual solvents.

III. Detailed Purification Protocol: Reversed-Phase Flash Chromatography

For challenging purifications of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, reversed-phase flash chromatography is a highly effective method.[4] This technique separates compounds based on their hydrophobicity.

Workflow Diagram

Sources

• 1. US3037987A - Purification of nicotinic acid - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. brainly.com [brainly.com]
• 4. teledyneisco.com [teledyneisco.com]
• 5. Chromatographic separations of aromatic carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. We will explore the nuances of its synthesis, focusing on the widely adopted Suzuki-Miyaura cross-coupling reaction, and provide in-depth, field-proven insights in a troubleshooting-oriented question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient synthetic route for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid?

The most prevalent and versatile method for synthesizing this class of biaryl compounds is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1] This reaction forms the key carbon-carbon bond by coupling a pyridine-based electrophile (e.g., 2-halo-isonicotinic acid) with an organoboron nucleophile ((3-methoxycarbonylphenyl)boronic acid).[2] The general applicability and functional group tolerance of this reaction make it ideal for complex pharmaceutical intermediates.[3]

Q2: What are the critical parameters that I need to control for a successful coupling reaction?

Optimizing a Suzuki-Miyaura coupling, especially with heteroaryl substrates, requires careful control over several parameters.[4][5] The key variables include:

• Palladium Catalyst System: The choice of palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) and, more importantly, the phosphine ligand is critical. Bulky, electron-rich ligands often improve reaction outcomes with challenging substrates like aryl chlorides or heteroaryl halides.[2][6]

• Base: The base plays a crucial role in activating the boronic acid for transmetalation.[7] Common choices include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The strength and solubility of the base can significantly impact yield and side product formation.[1]

• Solvent: A variety of solvents can be used, often a mixture of an organic solvent (like 1,4-dioxane, toluene, or DMF) and water.[1] The solvent system affects the solubility of all components and can influence catalyst activity.

• Temperature: Reaction temperature affects the rate of all steps in the catalytic cycle. While higher temperatures can increase the reaction rate, they can also promote catalyst decomposition and side reactions.[8]

Q3: My starting materials are 2-chloro-isonicotinic acid and (3-methoxycarbonylphenyl)boronic acid. Is the chloro- derivative reactive enough?

While aryl iodides and bromides are more reactive, aryl chlorides can be successfully used in Suzuki-Miyaura couplings.[6] However, they often require more forcing conditions or highly active catalyst systems.[9] Success with 2-chloro-isonicotinic acid typically necessitates the use of bulky, electron-donating phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos) and a strong base to facilitate the rate-limiting oxidative addition step.[2][6]

Troubleshooting and Optimization Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Very Low or No Product Yield

Q: I've set up my reaction but see little to no formation of the desired product by LC-MS or TLC analysis. What are the likely causes and how can I fix this?

A: Low conversion is a common issue in cross-coupling reactions and can stem from several factors related to the catalyst, reagents, or reaction environment.

• Cause A: Inactive Catalyst System

  • Explanation: The active catalyst is a Pd(0) species. If you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(PPh₃)₂), it must be reduced in situ. More critically, the Pd(0) species is sensitive to oxygen, which can lead to oxidation and inactivation. Catalyst decomposition can also manifest as the formation of palladium black.[8]

  • Solutions:

    • Ensure an Inert Atmosphere: Thoroughly degas your solvent(s) and the reaction vessel by sparging with an inert gas (Argon or Nitrogen) or by using several freeze-pump-thaw cycles. Maintain a positive pressure of inert gas throughout the reaction.

    • Use High-Purity Reagents: Use fresh, high-purity palladium precursors and ligands. Some phosphine ligands are air-sensitive and should be handled in a glovebox.

    • Optimize Ligand Choice: For a challenging substrate like a 2-chloropyridine, a simple ligand like PPh₃ may be insufficient. Switch to a more electron-rich and bulky ligand such as SPhos, XPhos, or RuPhos, which are known to promote the difficult oxidative addition step.[10]

• Cause B: Protodeboronation of the Boronic Acid

  • Explanation: The C-B bond of the boronic acid can be cleaved by acidic protons (especially in the presence of water and heat), replacing the boronic acid group with a hydrogen atom. This side reaction consumes your nucleophile and reduces the yield.[8]

  • Solutions:

    • Use a Boronic Ester: Consider using the pinacol ester of (3-methoxycarbonylphenyl)boronic acid. Boronic esters are generally more stable and less susceptible to protodeboronation.[1]

    • Modify Base/Solvent: Using a less aqueous or completely anhydrous system with a base like KF can sometimes mitigate this issue.[7]

    • Stoichiometry: Use a slight excess (1.1-1.3 equivalents) of the boronic acid partner.

• Cause C: Dehalogenation of the Pyridine Starting Material

  • Explanation: A competing reaction pathway can be the reduction of the C-Cl bond of the 2-chloro-isonicotinic acid, leading to the formation of isonicotinic acid as a byproduct.[8]

  • Solutions:

    • Re-evaluate Catalyst System: Some catalyst/ligand combinations may favor this side reaction. Screening different ligands is advisable.

    • Check for Reducing Agents: Ensure no unintended reducing agents are present in your reagents or solvents.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F [pubs.rsc.org]
• 4. schroeder.scs.illinois.edu [schroeder.scs.illinois.edu]
• 5. Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. m.youtube.com [m.youtube.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Reactions with 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Welcome to the technical support center for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of reactions involving this versatile but sometimes challenging molecule. Here, we address common experimental failures in a direct question-and-answer format, providing not just solutions, but the underlying chemical principles to empower your research.

I. Suzuki-Miyaura Coupling Reactions

The introduction of an aryl or heteroaryl group at the 2-position of the isonicotinic acid scaffold via Suzuki-Miyaura coupling is a common synthetic strategy. However, the unique functionalities of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid can lead to specific challenges.

FAQ 1: My Suzuki-Miyaura coupling reaction to synthesize 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is failing or giving very low yields. What are the likely causes?

This is a frequent issue stemming from a combination of factors related to catalyst activity, reagent stability, and reaction conditions.

Answer:

A failed Suzuki coupling with this substrate often points to one of three primary culprits: catalyst inactivation, issues with the boronic acid/ester, or suboptimal reaction conditions that do not account for the molecule's specific properties.

Troubleshooting Protocol:

• Evaluate the Catalyst and Ligand System: The active catalytic species in Suzuki couplings is Pd(0). If you are using a Pd(II) precatalyst, it must be effectively reduced in-situ.

  • Oxygen Contamination: The presence of oxygen can lead to the oxidation of the Pd(0) catalyst to inactive Pd(II) and can also cause homocoupling of the boronic acid. Ensure all solvents are rigorously degassed and the reaction is maintained under a strictly inert atmosphere (Argon or Nitrogen).

  • Ligand Choice: For a sterically hindered substrate, bulky, electron-rich phosphine ligands such as Buchwald's SPhos or XPhos are often more effective as they promote the oxidative addition step and stabilize the active catalyst. If you are using a standard ligand like PPh₃, consider switching to a more robust one.

• Inspect the Boronic Acid/Ester Reagent:

  • Protodeboronation: Boronic acids can be susceptible to protodeboronation, especially in the presence of water and base, which converts them to the corresponding arene, thus reducing the yield of the cross-coupled product. Use freshly purchased or properly stored boronic acid. Consider converting the boronic acid to a more stable trifluoroborate salt or a pinacol (Bpin) ester.

  • Stoichiometry: It is common practice to use a slight excess (1.2–1.5 equivalents) of the boronic acid reagent to drive the reaction to completion.

• Optimize Reaction Conditions:

  • Base Selection: The choice of base is critical. While strong bases like NaOH or KOH can be effective, they can also promote unwanted side reactions, including the hydrolysis of the methyl ester on your substrate. Consider using a weaker inorganic base like K₃PO₄ or Cs₂CO₃. In some cases, fluoride bases like KF can prevent ester cleavage.

  • Solvent System: Solubility can be a significant issue with larger aromatic systems. If your starting materials or intermediates are precipitating out of solution, the reaction will stall. Consider solvent systems with higher boiling points and better solvating power for aromatic compounds, such as dioxane/water, toluene/ethanol/water, or DME.

  • Temperature: Insufficient heating can lead to incomplete reactions. Ensure your reaction is reaching the target temperature. For challenging couplings, temperatures around 100 °C are common.

Experimental Protocol: Optimized Suzuki Coupling for Sterically Hindered Substrates

Parameter	Recommendation	Rationale
Palladium Precatalyst	XPhos Pd G3 (0.5–2 mol%)	Air and moisture stable, efficient for hindered substrates.
Ligand	(Included in G3 catalyst)	Bulky, electron-rich ligand accelerates oxidative addition.
Aryl Halide	2-halo-isonicotinic acid derivative (1.0 equiv)	Iodides > Bromides > Chlorides in reactivity.
Boronic Acid	(3-Methoxycarbonylphenyl)boronic acid (1.2-1.5 equiv)	Excess drives the reaction; check purity.
Base	K₃PO₄ or Cs₂CO₃ (2.0–3.0 equiv)	Effective base with lower risk of ester hydrolysis.
Solvent	Degassed Dioxane/H₂O (10:1)	Good solvating power for aromatic compounds.
Temperature	100 °C	Ensures sufficient energy for catalytic cycle turnover.
Atmosphere	Argon or Nitrogen	Prevents catalyst oxidation and boronic acid homocoupling.

DIAGRAM: Troubleshooting Logic for Failed Suzuki Coupling

Caption: Troubleshooting workflow for Suzuki coupling failures.

II. Amide Coupling Reactions

Forming an amide bond at the carboxylic acid position is another key transformation. The electronic nature of the pyridine ring and steric hindrance from the adjacent aryl group can complicate this seemingly straightforward reaction.

FAQ 2: My amide coupling reaction with 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is not proceeding, even with standard coupling reagents like HATU or EDC/HOBt.

Answer:

This is a classic case of reduced nucleophilicity of the amine partner or difficult activation of the carboxylic acid, potentially exacerbated by steric hindrance. When you observe the formation of the activated ester (e.g., with LCMS) but no subsequent reaction with the amine, the problem lies with the amine's inability to displace the activating group.

Troubleshooting Protocol:

• Assess the Amine's Reactivity:

  • Nucleophilicity: Electron-deficient anilines or sterically hindered amines can be poor nucleophiles. The reaction may require more forcing conditions.

  • Basicity: While a base is required to neutralize the acid formed and deprotonate the amine, very strong bases can cause unwanted side reactions. For pyridine-containing substrates, a non-nucleophilic base like Diisopropylethylamine (DIPEA) is standard.

• Optimize the Coupling Reagent and Conditions:

  • Coupling Reagent: If standard carbodiimide (EDC) or aminium (HATU) reagents fail, consider switching to a phosphonium-based reagent like BOP or PyBOP, which can be more effective for challenging couplings.

  • Activation to Acyl Chloride: For very unreactive amines, converting the carboxylic acid to the more electrophilic acyl chloride can be effective. This is a "sledgehammer" approach and should be used cautiously.

    • Protocol: Use oxalyl chloride or thionyl chloride (SOCl₂) with a catalytic amount of DMF. Be aware that SOCl₂ at elevated temperatures can cause side reactions on the aromatic rings. After formation, the acyl chloride can be reacted with the amine, often in the presence of a base like pyridine or triethylamine.

  • Temperature: Many amide couplings are run at room temperature. For sluggish reactions, gently heating to 40-50 °C can increase the reaction rate without significant decomposition.

• Address Potential Side Reactions:

  • Ester Hydrolysis: If your reaction conditions are too basic or contain significant amounts of water, you risk hydrolyzing the methyl ester. Ensure you are using anhydrous solvents and avoid strongly basic aqueous workups if possible. Amide hydrolysis itself is difficult and typically requires prolonged heating with strong acid or base.

Experimental Protocol: Acyl Chloride Formation for Difficult Amide Couplings

• Acid Chloride Formation:

  • In an oven-dried flask under an inert atmosphere, dissolve 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (1.0 equiv) in anhydrous DCM or THF.

  • Add a catalytic amount of DMF (1-2 drops).

  • Slowly add oxalyl chloride (1.5-2.0 equiv) at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by IR (disappearance of broad O-H stretch, appearance of sharp C=O stretch around 1780-1800 cm⁻¹).

  • Remove the solvent and excess oxalyl chloride under vacuum.

• Amide Formation:

  • Dissolve the crude acyl chloride in anhydrous DCM or THF.

  • In a separate flask, dissolve the amine (1.0-1.2 equiv) and a non-nucleophilic base such as pyridine or triethylamine (2.0 equiv) in the same anhydrous solvent.

  • Slowly add the acyl chloride solution to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Proceed with a standard aqueous workup.

DIAGRAM: Chemoselectivity Challenges

stability issues of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid under different conditions

Technical Support Center: 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Introduction: Understanding the Stability Profile

Welcome to the technical support guide for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (IUPAC Name: 2-[3-(methoxycarbonyl)phenyl]isonicotinic acid). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the stability of this molecule.

2-(3-Methoxycarbonylphenyl)-isonicotinic acid possesses two key functional groups that are critical to its chemical behavior and potential instability: a methyl ester on the phenyl ring and a carboxylic acid on the pyridine ring. Understanding the lability of these groups under various experimental and storage conditions is paramount for ensuring data integrity, reproducibility, and the development of stable formulations. This guide provides a framework for anticipating, identifying, and mitigating stability issues through a series of frequently asked questions, troubleshooting protocols, and standardized experimental designs.

Section 1: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the handling and analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Q1: I'm observing a new, more polar peak in my HPLC analysis after leaving my compound in a buffered aqueous solution. What is the likely cause?

A1: This is a classic sign of hydrolysis. The methyl ester group in 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is susceptible to cleavage in the presence of water, a reaction that is significantly accelerated by acidic or basic conditions.[1][2][3]

• Causality:

  • Base-Catalyzed Hydrolysis: Under neutral to basic conditions (pH > 7), hydroxide ions act as a nucleophile, attacking the carbonyl carbon of the ester. This process, also known as saponification, is irreversible and typically faster than acid-catalyzed hydrolysis.[3][4] The final product is the carboxylate salt of the di-acid.

  • Acid-Catalyzed Hydrolysis: In acidic conditions (pH < 7), the carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to attack by water. This reaction is reversible and requires an excess of water to be driven to completion.[1][2][3]

• Primary Degradant: The degradation product is 2-(3-Carboxyphenyl)-isonicotinic acid . This di-acid is significantly more polar than the parent compound, resulting in an earlier elution time on a reverse-phase HPLC column.

• Troubleshooting Steps:

  • Confirm the identity of the degradant using LC-MS. The degradant should have a mass that is 14.02 Da less than the parent compound (loss of CH₂).

  • For aqueous work, use freshly prepared solutions. If storage is necessary, flash-freeze aliquots and store at -80°C to minimize hydrolytic activity.

  • If your experimental conditions permit, consider using aprotic organic solvents like DMSO or DMF for stock solutions.

Q2: My stock solution, stored in DMSO, has turned yellow and shows multiple degradation peaks. What storage practices should I follow?

A2: While DMSO is a common solvent, long-term storage of certain compounds in it at room temperature can lead to degradation. The observed discoloration and multiple peaks suggest potential oxidative or complex solvent-mediated reactions.

• Causality:

  • Hygroscopicity: DMSO is highly hygroscopic and can absorb atmospheric moisture, which could lead to slow hydrolysis of the ester group over time.

  • Oxidation: Although the molecule does not have an obvious, highly susceptible oxidation site, trace peroxides in the solvent or exposure to air and light can initiate oxidative degradation pathways. Forced degradation studies are essential to understand this behavior.[5][6]

• Best Practices for Stock Solutions:

  • Solvent Choice: Use anhydrous, high-purity solvents. For long-term storage, DMSO is acceptable if stored correctly.

  • Aliquoting: Prepare concentrated stock solutions and dispense them into single-use aliquots. This avoids repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

  • Storage Conditions: Store aliquots at -20°C or, ideally, -80°C.

  • Inert Atmosphere: For maximum stability, consider overlaying the solution with an inert gas like argon or nitrogen before sealing the vial.

  • Light Protection: Always store solutions in amber vials or wrapped in foil to protect from light, which can cause photodegradation.

Q3: After lyophilization from an aqueous buffer, I see a significant amount of a new impurity. Why did this happen?

A3: Lyophilization, while a gentle drying method, can concentrate non-volatile buffer salts, causing drastic pH shifts in the residual unfrozen water phase. This can significantly accelerate acid or base-catalyzed hydrolysis.

• Causality: As water is removed via sublimation, solutes like phosphate or acetate salts become highly concentrated. For example, the pH of a sodium phosphate buffer can shift by several units during the freezing process. This localized pH extreme can be sufficient to cause complete hydrolysis of the ester group before the sample is fully dried.

• Troubleshooting Steps:

  • If possible, use a volatile buffer system, such as one containing ammonium bicarbonate or ammonium acetate, which will be removed during the lyophilization process.

  • Alternatively, perform a final desalting step (e.g., via HPLC with a volatile mobile phase) before lyophilization.

  • If non-volatile buffers must be used, minimize the time the compound spends in the aqueous state and freeze the sample as rapidly as possible.

Q4: How can I definitively identify the degradation products I'm observing?

A4: A multi-technique analytical approach is required for confident structural elucidation of unknown degradation products. This is a core principle of forced degradation studies mandated by regulatory agencies.[5][7]

• Recommended Workflow:

  • LC-MS/MS: This is the primary tool. It provides the molecular weight of the degradants and fragmentation patterns that offer clues to their structure.[8][9][10]

  • High-Resolution Mass Spectrometry (HRMS): Techniques like LC-Q-TOF or Orbitrap provide highly accurate mass measurements, allowing you to determine the elemental composition of the degradants and confirm mass differences with high confidence.[9]

  • Preparative HPLC: If a degradant is present at a significant level (>5%), use preparative HPLC to isolate a sufficient quantity for structural analysis.

  • NMR Spectroscopy: Analysis of the isolated degradant by 1H and 13C NMR is the gold standard for unambiguous structure determination.[11]

Section 2: Protocols for Forced Degradation Studies

Forced degradation (or stress testing) is essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[12][13] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[12]

Summary of Stress Conditions

Stress Condition	Typical Reagents & Conditions	Primary Degradation Pathway Expected
Acid Hydrolysis	0.1 M - 1 M HCl, Heat (e.g., 60-80°C)	Ester Hydrolysis
Base Hydrolysis	0.01 M - 0.1 M NaOH, Room Temp or mild heat	Ester Hydrolysis (typically rapid)
Oxidation	3% - 30% H₂O₂, Room Temp	Oxidation of aromatic rings (if susceptible)
Thermal Stress	Solid state, 80-105°C	Decarboxylation, Ester decomposition
Photostability	ICH Q1B specified light source (>1.2 million lux hours and >200 W hours/m²)	Photolytic cleavage, ring modifications

Protocol 1: Hydrolytic Stability Assessment

• Objective: To evaluate the susceptibility of the methyl ester to acid and base-catalyzed hydrolysis.

• Materials: 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, 1 M HCl, 1 M NaOH, HPLC-grade water, HPLC-grade acetonitrile, appropriate buffers, HPLC system with UV/PDA detector.

• Procedure: a. Prepare a 1 mg/mL stock solution of the compound in a suitable organic solvent (e.g., acetonitrile). b. Acid Hydrolysis: Add stock solution to a final concentration of 0.1 mg/mL in 0.1 M HCl. Incubate at 60°C. c. Base Hydrolysis: Add stock solution to a final concentration of 0.1 mg/mL in 0.01 M NaOH. Incubate at room temperature. d. Neutral Hydrolysis: Add stock solution to a final concentration of 0.1 mg/mL in pure water. Incubate at 60°C. e. Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours). f. Immediately neutralize the acid/base aliquots with an equimolar amount of base/acid to quench the reaction. g. Dilute with mobile phase and analyze by a validated stability-indicating HPLC method.

• Data Analysis: Calculate the percentage of the parent compound remaining and the percentage of the primary degradant formed at each time point.

Protocol 2: Photostability Assessment

• Objective: To determine if the compound degrades upon exposure to light, following ICH Q1B guidelines.[14][15][16]

• Materials: Compound (solid and in solution), photostability chamber with a calibrated light source (option 1 or 2 from ICH Q1B), quartz cuvettes, amber vials, dark control samples.

• Procedure: a. Expose the solid compound directly to the light source. b. Prepare a solution of the compound (e.g., 0.1 mg/mL in a 1:1 acetonitrile:water mix) in a chemically inert, transparent container (e.g., quartz cuvette). c. Prepare identical "dark control" samples by wrapping them securely in aluminum foil and placing them in the same chamber to experience the same temperature conditions. d. Expose the samples until the specified illumination level is reached. e. Analyze the stressed and dark control samples by HPLC.

• Data Analysis: Compare the chromatograms of the light-exposed samples to the dark controls. Any new peaks or a significant decrease in the parent peak in the exposed sample indicates photosensitivity.

Section 3: Visualized Workflows and Degradation Pathways

Forced Degradation Workflow

The following diagram outlines a systematic approach to investigating the stability of a new chemical entity like 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Caption: Workflow for a forced degradation study.

Primary Hydrolytic Degradation Pathway

This diagram illustrates the most probable degradation pathway in aqueous solutions.

Caption: Hydrolysis of the methyl ester functional group.

References

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Singh, S., & Bakshi, M. (2000). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 28(5), 1011-1040. Available from: [Link]

• Creative Biolabs. (n.d.). Forced Degradation Studies. Retrieved from [Link]

• Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 6.8: Hydrolysis of Esters. Retrieved from [Link]

• Clark, J. (n.d.). hydrolysis of esters. Chemguide. Retrieved from [Link]

• Cabeza, O., et al. (2020). Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. Materials, 13(21), 4998. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Ester to Acid - Common Conditions. Retrieved from [Link]

• Sato, T., et al. (2014). Hydrothermal stability of aromatic carboxylic acids. ResearchGate. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Thermal decomposition of ester. Retrieved from [Link]

• International Journal of Pharmaceutical and Bio-Medical Science. (2023). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Retrieved from [Link]

• ResearchGate. (n.d.). Alkyl esters thermally decompose into an alkene and a carboxylic.... Retrieved from [Link]

• Liu, Q., et al. (2021). Thermal degradation and combustion properties of most popular synthetic biodegradable polymers. Frontiers in Materials, 8, 733231. Available from: [Link]

• de Andrade, J., et al. (2022). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Molecules, 27(19), 6617. Available from: [Link]

• Hokkanen, M. (2022). Analytical methods for the determination of Novichok nerve agents and their decontamination products. Helda - University of Helsinki. Retrieved from [Link]

• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• Sriram, D., et al. (2012). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Scientia Pharmaceutica, 80(1), 125–140. Available from: [Link]

• ICH. (n.d.). Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• G. Abbiati, et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 62, 199-207. Available from: [Link]

• Baertschi, S. W., et al. (2016). Implications of In-Use Photostability: Proposed Guidance for Photostability Testing and Labeling to Support the Administration of Photosensitive Pharmaceutical Products, Part 3. Oral Drug Products. Journal of Pharmaceutical Sciences, 105(5), 1586-1594. Available from: [Link]

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• 6. Forced Degradation Studies - Creative Biolabs [creative-biolabs.com]
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• 11. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. Implications of In-Use Photostability: Proposed Guidance for Photostability Testing and Labeling to Support the Administration of Photosensitive Pharmaceutical Products, Part 3. Oral Drug Products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Welcome to the technical support center for advanced chemical purification. This guide is designed for researchers, medicinal chemists, and process development scientists working with 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize the purity of this valuable building block.

The unique structure of this molecule, featuring both a carboxylic acid and a methyl ester on separate aromatic rings linked to a pyridine core, presents specific purification challenges and opportunities. This guide will walk you through a logical progression of techniques, from fundamental to advanced, to help you achieve the desired purity for your application.

Frequently Asked Questions & Troubleshooting Guides

Q1: What are the most likely impurities in my crude 2-(3-Methoxycarbonylphenyl)-isonicotinic acid?

A1: Understanding potential impurities is the first step toward removing them. Impurities typically arise from the synthetic route used. Assuming a common synthesis method like a Suzuki cross-coupling reaction, you should anticipate the following:

• Unreacted Starting Materials: Such as a boronic acid/ester (e.g., 3-(Methoxycarbonyl)phenylboronic acid) and a halopyridine (e.g., ethyl 2-chloroisonicotinate).

• Homocoupled Byproducts: Symmetrical biphenyls formed from the boronic acid starting material.

• Hydrolyzed Species: The corresponding di-acid, 2-(3-carboxyphenyl)isonicotinic acid, if the methyl ester is inadvertently cleaved during the reaction or workup.

• Isomeric Impurities: Depending on the selectivity of the synthesis, other positional isomers may be present in small quantities.

• Residual Catalysts: Palladium or other transition metals used in cross-coupling reactions are common and critical impurities to remove for pharmaceutical applications.[1]

• Solvent Residues: Residual high-boiling point solvents used in the reaction, such as DMF, DMAc, or toluene.

A preliminary analysis by ¹H NMR and LC-MS is highly recommended to identify the specific impurities present in your batch before selecting a purification strategy.

Q2: I have a solid crude product. What is the most straightforward purification method to try first?

A2: For a solid organic compound, recrystallization is the most effective and economical first-line purification technique.[2] The principle is to dissolve the impure compound in a hot solvent and allow it to slowly cool, forming pure crystals while the impurities remain in the "mother liquor." The key is finding a suitable solvent or solvent system where the desired compound has high solubility at high temperatures and low solubility at low temperatures.

Caption: A typical experimental workflow for purification by recrystallization.

The polarity of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid suggests that polar protic or aprotic solvents will be most effective. Always start with small-scale tests to find the ideal solvent.

Solvent / System	Hot Solubility	Cold Solubility	Expected Crystal Quality	Rationale & Notes
Ethanol	High	Moderate	Good	The combination of polar (hydroxyl) and non-polar (ethyl) parts often works well for moderately polar compounds.[3]
Methanol / Water	High	Low	Excellent	Dissolve in minimal hot methanol. Add hot water dropwise until the solution becomes slightly cloudy (the cloud point), then add a drop of methanol to clarify and cool.
Acetic Acid	High	Low	Good	Often an excellent solvent for aromatic carboxylic acids, but can be difficult to remove completely.[4] Requires thorough drying.
Water	Low to Moderate	Very Low	Variable	The molecule may have sufficient polarity to dissolve in hot water. The low cold solubility is advantageous for high recovery.[4][5]
Toluene	Low	Very Low	Good	Less likely to be a primary solvent, but can be used as an anti-solvent or for removing non-polar impurities.

Q3: Recrystallization didn't remove all the impurities. What is the next logical step?

A3: If impurities persist, especially those with different acidity profiles (e.g., neutral homocoupled byproducts), an acid-base extraction is a highly effective next step. This technique exploits the acidic nature of the carboxylic acid group. By treating the crude product with a weak base, the desired compound is converted into a water-soluble salt, allowing for the removal of water-insoluble neutral or basic impurities via a liquid-liquid extraction.

• Dissolution: Dissolve or suspend the impure solid in an organic solvent like ethyl acetate or dichloromethane (DCM).

• Extraction: Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The carboxylic acid will be deprotonated to form the sodium salt, which partitions into the aqueous layer. Neutral impurities will remain in the organic layer. Repeat the extraction 2-3 times.

  • Expert Tip: Use NaHCO₃ instead of a strong base like NaOH to selectively deprotonate the carboxylic acid without affecting other potentially sensitive functional groups.

• Wash: Combine the aqueous layers and wash once with fresh ethyl acetate or DCM to remove any remaining traces of neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify it by adding 1M HCl dropwise with stirring. The desired product will precipitate out as the pH drops below its pKa (typically around pH 3-5).

• Isolation: Collect the pure solid product by vacuum filtration, wash the filter cake with cold deionized water to remove inorganic salts, and dry thoroughly under vacuum.[2][4]

Caption: Workflow for purification using acid-base extraction.

Q4: My main impurity is the di-acid from ester hydrolysis. How can I separate these two closely related compounds?

A4: Separating a mono-acid/mono-ester from a di-acid is challenging because their properties are very similar. Here, more advanced techniques are required.

• pH-Controlled Precipitation: The pKa values of the two carboxylic acid groups on the di-acid impurity will be different from the single carboxylic acid on your desired product. You may be able to exploit this by carefully and slowly adjusting the pH of an aqueous solution containing both compounds. One compound may precipitate out of solution before the other. This requires careful pH monitoring and is often an iterative process.

• Column Chromatography: This is the most powerful method for separating compounds with similar functionalities.[6]

  • Technique: Flash column chromatography on silica gel.

  • Rationale: The di-acid is significantly more polar than the mono-acid/mono-ester. Therefore, the desired product will elute from the column much faster than the di-acid impurity.

  • Recommended Mobile Phase: A gradient system of Hexanes/Ethyl Acetate is often a good starting point. To improve peak shape and prevent streaking of the acidic compounds, it is highly recommended to add a small amount (0.5-1%) of acetic or formic acid to the mobile phase.[7]

This table provides a starting point for developing an analytical HPLC method to monitor the success of your purification.

Parameter	Recommendation
Column	C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid or Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid or TFA
Gradient	Start at 10-20% B, ramp to 95% B over 10-15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm or 260 nm[7]
Injection Volume	5-10 µL

Q5: How do I confirm the final purity and structure of my product?

A5: A single analytical technique is rarely sufficient. A combination of methods is required to definitively establish purity and confirm the structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The absence of impurity signals in the ¹H NMR spectrum is a strong indicator of high purity.

• High-Performance Liquid Chromatography (HPLC): As detailed in the table above, HPLC is the gold standard for quantitative purity assessment. By integrating the peak areas, you can determine the purity as a percentage (e.g., >99.5% area).

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) provides an exact mass, which confirms the elemental composition of your molecule. LC-MS combines the separation power of HPLC with the detection power of MS, making it ideal for identifying and quantifying trace impurities.[7]

• Melting Point: A sharp melting point range (e.g., within 1-2 °C) is a classic indicator of a pure crystalline solid. Impurities tend to broaden and depress the melting point.

• Elemental Analysis (CHN Analysis): Provides the percentage composition of carbon, hydrogen, and nitrogen. A result within ±0.4% of the theoretical values is considered strong evidence of purity.

By systematically applying these troubleshooting and purification strategies, you can effectively increase the purity of your 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and proceed with confidence in your research and development endeavors.

References

• General procedures for the purification of Carboxylic acids. Chempedia - LookChem. [Link]

• Purification of aromatic polycarboxylic acids by recrystallization.

• A comparison of chromatographic separation of selected nicotinic acid derivatives by TLC and HPLC techniques. PubMed, Acta Pol Pharm. 2003 Sep-Oct;60(5):327-33. [Link]

• Oxidation and crystallization process for aromatic carboxylic acid production.

• Recrystallization and Crystallization. University of California, Davis. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

• Paper chromatography of nicotinic acid derivatives. PubMed, Nature. 1951 Sep 15;168(4272):475-7. [Link]

• Analytical Methods. Royal Society of Chemistry Publishing. [Link]

• Nicotinic Acid/Niacin (3-pyridinecarboxylic acid) HPLC Method. SIELC Technologies. [Link]

• Process for the manufacture of 2-[(3,5-difluoro-3'-methoxy-1,1'-biphenyl-4-yl)amino]nicotinic acid.
• Purification of nicotinic acid.
• Process for the purification of nicotinic acid amide I.

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• 3. Reagents & Solvents [chem.rochester.edu]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 5. US3654351A - Purification of aromatic polycarboxylic acids by recrystallization - Google Patents [patents.google.com]
• 6. A comparison of chromatographic separation of selected nicotinic acid derivatives by TLC and HPLC techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]

refining the workup procedure for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Guide Objective: This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for refining the workup and purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. It is structured as a series of troubleshooting questions and FAQs to directly address common experimental challenges.

Synthesis Context: The Suzuki-Miyaura Coupling

The synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid typically involves a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The common coupling partners are a derivative of isonicotinic acid (e.g., 2-chloro-isonicotinic acid) and (3-methoxycarbonylphenyl)boronic acid. The subsequent workup is critical for removing catalyst residues, unreacted starting materials, and reaction byproducts to isolate the pure product.

Troubleshooting Guide

This section addresses specific issues that may arise during the post-reaction workup and purification process.

Question: My final yield is significantly lower than expected. What are the potential causes and how can I mitigate them?

Answer: Low yield is a common issue that can stem from several factors throughout the reaction and workup process.

• Incomplete Reaction:

  • Cause: Insufficient reaction time, low temperature, or deactivated catalyst.

  • Solution: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Ensure the reaction has gone to completion before initiating the workup. If the reaction stalls, consider adding a fresh portion of the catalyst.

• Product Loss During Extraction:

  • Cause: This molecule possesses both an acidic carboxylic acid group and a basic pyridine nitrogen, making its solubility highly pH-dependent. Extracting at an incorrect pH can lead to significant product loss in the aqueous phase.

  • Solution: The key is to isolate the product at its isoelectric point, where it exists as a zwitterion and has minimal aqueous solubility.[1] After quenching the reaction, perform an initial extraction with an organic solvent like ethyl acetate to remove non-polar impurities. Then, carefully acidify the aqueous layer with an acid like 1M HCl to a pH of approximately 3-4.[2] This protonates the pyridine nitrogen and deprotonates the carboxylic acid, causing the product to precipitate. The solid can then be collected by filtration.

• Protodeboronation of Boronic Acid:

  • Cause: Pyridineboronic acids can be susceptible to hydrolysis (protodeboronation), especially under harsh basic conditions or prolonged heating, which converts the boronic acid back to its parent arene.[3]

  • Solution: Use milder bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) instead of stronger bases.[3] Ensure all solvents are properly degassed to prevent oxidative degradation.

Question: My purified product shows persistent impurities in the NMR/LC-MS analysis. What are these impurities and how can I remove them?

Answer: Impurities often co-precipitate with the product and require targeted removal strategies.

• Common Impurities & Removal Strategies:

Impurity Type	Identification	Removal Strategy
Palladium Catalyst Residues	The product may have a gray or black discoloration.	After the initial workup, dissolve the crude product in a suitable solvent and treat it with a palladium scavenger. Alternatively, filtering the product solution through a pad of Celite® can help remove precipitated palladium black.[4]
Homo-coupled Byproducts	Biphenyl dicarboxylic acid esters (from the boronic acid) or bipyridine derivatives (from the pyridine halide).[4]	These impurities are often less polar than the desired product. Purification by column chromatography using a silica gel stationary phase with a gradient elution (e.g., ethyl acetate/hexanes with a small amount of acetic acid) is effective.
Unreacted Starting Materials	Presence of signals corresponding to the halo-isonicotinic acid or the phenylboronic acid.	A carefully controlled acid-base workup is crucial. Washing the organic extract containing the product with a dilute base (e.g., saturated NaHCO₃ solution) can remove the acidic halo-isonicotinic acid starting material.
Phenylated Ligand Impurities	If using phosphine ligands (e.g., PPh₃), byproducts where a phenyl group from the ligand has coupled can form.[5][6]	This is a challenging impurity to remove. The best strategy is preventative, by choosing ligands less prone to this side reaction or using specific catalyst systems designed to suppress it.[5] If present, careful column chromatography is the primary method for removal.

Question: The product "oils out" during precipitation or crystallization instead of forming a solid. How can I achieve proper crystallization?

Answer: "Oiling out" occurs when the product separates from the solution as a liquid phase rather than a crystalline solid, often due to supersaturation or the presence of impurities.

• Control the Rate of Precipitation/Crystallization:

  • Slow Acidification: When precipitating the product from an aqueous solution, add the acid dropwise with vigorous stirring. This prevents localized high concentrations that can lead to oiling.

  • Controlled Cooling: For recrystallization, allow the hot, saturated solution to cool slowly to room temperature, and then transfer it to a refrigerator or ice bath. Rapid cooling often promotes oiling.

• Optimize the Solvent System:

  • Solubility: Pyridine carboxylic acids are often highly soluble in water and alcohols but less soluble in aprotic solvents like acetonitrile or ethers.[7][8]

  • Recrystallization Solvents: A mixed solvent system is often effective. For example, dissolving the crude product in a minimal amount of a "good" solvent (like methanol or ethanol) at an elevated temperature and then slowly adding a "poor" solvent (like water or hexanes) until turbidity is observed can induce crystallization upon cooling.

• Induce Crystallization:

  • Seeding: Add a few seed crystals of pure product to the supersaturated solution to provide nucleation sites.

  • Scratching: Gently scratch the inside surface of the flask with a glass rod to create microscopic imperfections that can initiate crystal growth.

Frequently Asked Questions (FAQs)

Q1: What is the general workflow for the workup and purification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid?

A1: The general procedure involves quenching the reaction, performing pH-controlled extractions to separate acidic, basic, and neutral components, precipitating the product at its isoelectric point, and finally, purifying the crude solid by recrystallization or column chromatography.

Q2: What is the best way to monitor the purification process?

A2: Thin Layer Chromatography (TLC) is an excellent technique for monitoring the progress of purification. Use a mobile phase that provides good separation between the product and impurities (e.g., 7:3 Ethyl Acetate:Hexanes with 1% Acetic Acid). The product and any carboxylic acid-containing impurities can be visualized under a UV lamp and/or by staining with potassium permanganate.

Q3: How should I handle the ester group during the workup? Is it susceptible to hydrolysis?

A3: The methoxycarbonyl (ester) group can be hydrolyzed to a carboxylic acid under strong acidic or basic conditions, especially with prolonged exposure or heating. During the workup, use dilute acids and bases (e.g., 1M HCl, saturated NaHCO₃) and avoid extended heating in aqueous acidic or basic solutions to minimize hydrolysis.

Q4: What are the key safety considerations for this procedure?

A4: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Palladium catalysts can be pyrophoric, and organic solvents are flammable. Dispose of all chemical waste according to your institution's guidelines.

Experimental Workflows and Diagrams

Protocol: Standard Workup and Purification

• Reaction Quench: Once the reaction is complete, cool the mixture to room temperature and dilute it with water and ethyl acetate.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Aqueous Layer Processing:

  • Wash the aqueous layer with ethyl acetate (2x) to remove any residual organic-soluble materials.

  • Slowly add 1M HCl to the aqueous layer with stirring to adjust the pH to ~3.5. A precipitate should form.

  • Stir the resulting slurry for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water and then a small amount of cold diethyl ether to aid in drying.

• Organic Layer Processing (for recovery if necessary):

  • Wash the combined organic layers with brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The residue from this phase may contain less polar byproducts and a small amount of product that can be purified separately if desired.

• Final Purification (Recrystallization):

  • Transfer the crude solid product to a clean flask.

  • Add a minimal amount of hot ethanol or methanol to completely dissolve the solid.

  • Slowly add deionized water dropwise until the solution becomes slightly cloudy.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a cold 1:1 ethanol/water mixture, and dry under vacuum.

Diagram: General Workup and Purification Workflow

Caption: Workflow for the workup of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

References

• CrystEngComm. Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid. Royal Society of Chemistry.

• MDPI. Solubility and Crystallization Studies of Picolinic Acid.

• Google Patents. Process for the production of pyridine carboxylic acids.

• MDPI. Dicarboxylic Acid-Based Co-Crystals of Pyridine Derivatives Involving Structure Guiding Unconventional Synthons: Experimental and Theoretical Studies.

• SciSpace. (PDF) Solubility and Crystallization Studies of Picolinic Acid (2023).

• PubMed. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands.

• YouTube. Suzuki Coupling I Common Byproducts in Suzuki Coupling.

• Google Patents. Process for preparation of isonicotinic acid derivatives.

• ResearchGate. Any procedure for the esterification of isonicotinic acid?

• Reddit. Help needed with unreproducible Suzuki coupling.

• ResearchGate. (PDF) Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands.

Sources

• 1. Synthesis and structural characteristic of pyridine carboxylic acid adducts with squaric acid - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. US3657259A - Process for the production of pyridine carboxylic acids - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. youtube.com [youtube.com]
• 5. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. (PDF) Solubility and Crystallization Studies of Picolinic Acid (2023) | Diogo Baptista | 1 Citations [scispace.com]

Technical Support Center: Scale-Up Synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Welcome to the technical support center for the scale-up synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale production. We will address common challenges, provide troubleshooting strategies, and answer frequently asked questions to ensure a robust and reproducible process.

Introduction: The Synthetic Challenge

The synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a key building block in pharmaceutical development, is most commonly achieved via a Suzuki-Miyaura cross-coupling reaction. This powerful C-C bond-forming reaction, while versatile, presents several challenges during scale-up.[1] These challenges often revolve around reaction kinetics, impurity profiles, and product isolation. This guide provides practical, experience-driven advice to overcome these hurdles.

The core transformation is the palladium-catalyzed cross-coupling of a protected isonicotinic acid derivative with a phenylboronic acid species. A common route is depicted below:

Caption: A typical purification workflow for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes for the starting materials?

• 2-Chloroisonicotinic acid: Purity should be >98%. Key impurities to monitor are other chlorinated pyridines and any residual starting materials from its synthesis.

• 3-(Methoxycarbonyl)phenylboronic acid: Purity should be >97%. Boronic acids can be unstable and prone to dehydration to form boroxines. It is advisable to use a boronic ester (e.g., pinacol ester) for better stability, especially for large-scale campaigns. [2][3][4][5][6] Q2: What is the best catalyst system for this reaction at scale?

While many palladium catalysts can be effective, for scale-up, it is often preferable to use a pre-catalyst that is air-stable and forms the active Pd(0) species in situ. A combination of a palladium source like Pd(OAc)₂ or a pre-catalyst such as PdCl₂(dppf) with a suitable phosphine ligand is a good starting point. The choice of ligand can significantly impact the reaction and may need to be screened.

Q3: How can I monitor the reaction progress effectively?

High-Performance Liquid Chromatography (HPLC) is the recommended method. A reverse-phase C18 column with a gradient elution using a buffered mobile phase (e.g., acetonitrile/water with 0.1% formic acid or trifluoroacetic acid) will allow for the separation of starting materials, product, and key byproducts. [7] Q4: What are the main safety considerations for this process?

• Palladium Catalysts: Many palladium compounds are toxic and should be handled with appropriate personal protective equipment (PPE).

• Solvents: The solvents used (e.g., toluene, dioxane) can be flammable and have specific handling requirements.

• Exotherms: The Suzuki-Miyaura reaction can be exothermic. [3]Ensure the reactor has adequate cooling capacity and consider controlled addition of reagents to manage the heat generated.

• Boronic Acids: While generally considered low toxicity, some boronic acids can be irritants. Always consult the Safety Data Sheet (SDS) for all reagents.

Experimental Protocols

Representative Scale-Up Synthesis Protocol

Disclaimer: This is a representative protocol and must be optimized for your specific equipment and scale.

• Reactor Setup:

  • Charge a clean, dry, and inerted reactor with 2-chloroisonicotinic acid (1.0 eq) and 3-(methoxycarbonyl)phenylboronic acid pinacol ester (1.2 eq).

  • Add a suitable solvent such as a 2:1 mixture of toluene and water.

• Degassing:

  • Sparge the mixture with nitrogen or argon for at least 30 minutes to remove dissolved oxygen.

• Catalyst and Base Addition:

  • Under a positive pressure of inert gas, add the palladium catalyst (e.g., PdCl₂(dppf), 0.02 eq) and potassium carbonate (3.0 eq).

• Reaction:

  • Heat the reaction mixture to 80-90 °C with efficient stirring.

  • Monitor the reaction progress by HPLC every 1-2 hours.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with additional toluene and filter through a pad of celite to remove insoluble salts and the catalyst.

  • Transfer the filtrate to a separatory funnel and separate the layers.

  • Extract the aqueous layer with toluene.

  • Combine the organic layers and extract the product into an aqueous solution of sodium bicarbonate.

  • Wash the aqueous layer with toluene to remove non-acidic impurities.

  • Carefully acidify the aqueous layer with 2M HCl to a pH of ~3.5 to precipitate the product.

  • Stir the resulting slurry at room temperature for 1-2 hours to allow for complete precipitation.

  • Filter the solid, wash with water, and then with a small amount of cold isopropanol.

• Drying:

  • Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Analytical Methods

• HPLC:

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient from 10% B to 90% B over 15-20 minutes.

  • Detection: UV at 254 nm.

• ¹H NMR:

  • The structure can be confirmed by ¹H NMR spectroscopy. [8]Expected signals would include aromatic protons for both rings, a singlet for the methyl ester, and a broad singlet for the carboxylic acid proton.

• Mass Spectrometry:

  • To confirm the molecular weight of the product.

References

• U.S.
• Full article: Preparation of Methyl Ester Precursors of Biologically Active Agents. (n.d.).
• U.S.
• General procedures for the purification of Carboxylic acids - Chempedia - LookChem. (n.d.).
• Denmark, S. E., & Smith, R. C. (2007). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 129(45), 13909–13918.
• Carboxylic acids used to demonstrate the method for methyl ester formation.
• Suzuki-Miyaura Cross-Coupling Reagents. - Sigma-Aldrich. (n.d.).
• A Comparative Mechanistic Study of 3-Fluoro-4-methoxycarbonylphenylboronic Acid in Suzuki-Miyaura Cross-Coupling Reactions. - Benchchem. (n.d.).
• H NMR spectra were recorded at 300 and 400 MHz. - The Royal Society of Chemistry. (n.d.).
• Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanol
• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry, 89(22), 16195–16202.
• Suzuki-Miyaura Coupling. - Chemistry LibreTexts. (2024).
• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters.
• Bock, M. J., & Denmark, S. E. (2024). Rapid, Homogenous, B-Alkyl Suzuki-Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry, 89(22), 16195–16202.
• Process Development and Scale-Up of the SOS1 Inhibitor MRTX0902. - ChemRxiv. (n.d.).
• Song, Z., Lohse, A. G., & Hsung, R. P. (2009). Challenges in the synthesis of a unique mono-carboxylic acid antibiotic, (+)-zincophorin.
• structural nmr analysis of triazolic compounds derived from isonicotinic acid.
• Li, Y., et al. (2022). Identification of 3-Methoxyphenylacetic Acid as a Phytotoxin, Produced by Rhizoctonia solani AG-3 TB. Journal of Fungi, 8(10), 1048.
• Isonicotinic acid(55-22-1) 1H NMR spectrum. - ChemicalBook. (n.d.).
• Wang, S., Li, Y., & Wang, B. (2021). Synthesis and properties of unsymmetrical porphyrins possessing an isonicotinic acid moiety and phenyl, methoxyphenyl, or chlorophenyl groups. Journal of Chemical Research, 45(11-12), 934-941.
• Synthesis of Functionalized Poly(N-(3-carboxyphenyl)maleimide-alt-styrene) and Its Heat-Resistance Mechanism | Request PDF.
• Armstrong, A. D., et al. (2023). Scale-Up for the Conversion of Corn Stover-Derived Levulinic Acid into 2-Methyltetrahydrofuran. Processes, 11(6), 1735.

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

In the landscape of pharmaceutical development and chemical synthesis, the rigorous characterization of novel chemical entities is paramount. 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a molecule with significant potential as a versatile building block, demands a multi-faceted analytical approach to ensure its identity, purity, and stability. This guide provides an in-depth comparison of essential analytical methods, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals. Our focus is not merely on the "how," but on the "why," grounding each experimental choice in sound scientific principles to create a self-validating analytical workflow.

Chromatographic Purity and Quantification: The HPLC-UV Benchmark

High-Performance Liquid Chromatography (HPLC) remains the gold standard for assessing the purity of non-volatile small molecules like 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. Its strength lies in its ability to separate the main compound from process-related impurities and degradation products with high resolution and sensitivity.

Causality of Method Selection: The choice of a reversed-phase (RP) HPLC method is dictated by the molecule's structure. It possesses both polar (isonicotinic acid) and non-polar (phenyl ring) moieties, making it ideally suited for retention on a C18 stationary phase. A UV detector is selected due to the presence of chromophores (the pyridine and phenyl rings), which absorb UV light, allowing for sensitive detection. Methods for the parent compound, isonicotinic acid, often utilize a C18 column with a methanol or acetonitrile-based mobile phase, providing a strong starting point for method development.[1]

Comparative Analysis: HPLC vs. UPLC

Parameter	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)
Particle Size	3-5 µm	< 2 µm
Speed	Standard run times (e.g., 10-30 min)	Faster run times (e.g., 1-10 min)
Resolution	Good	Excellent, sharper peaks
Solvent Usage	Higher	Lower
System Pressure	Lower (up to 6,000 psi)	Higher (up to 15,000 psi)
Applicability	Routine QC, method development	High-throughput screening, complex mixture analysis

While standard HPLC is robust and widely available, Ultra-Performance Liquid Chromatography (UPLC) offers significant advantages in speed and resolution by using columns with smaller particle sizes.[2] For high-throughput environments, the investment in UPLC can be justified by the reduction in run time and solvent consumption.

Experimental Protocol: Reversed-Phase HPLC-UV

• System Preparation:

  • Chromatograph: A standard HPLC or UPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[3]

  • Mobile Phase A: 0.1% Formic Acid in Water. The acid is crucial for suppressing the ionization of the carboxylic acid group, leading to better peak shape.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: 260 nm, a wavelength often effective for aromatic and heterocyclic compounds.[4]

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of 1.0 mg/mL.[3]

  • Filter the solution through a 0.45 µm syringe filter to remove particulates.

• Analysis:

  • Inject 5 µL of the sample.

  • Run a gradient elution: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, and then return to initial conditions to re-equilibrate the column.

  • The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.

Workflow for HPLC Purity Assessment

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A Comparative Guide to the Spectroscopic Analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

In the landscape of drug discovery and development, the unambiguous structural elucidation and purity assessment of novel chemical entities are paramount. For researchers and scientists, a multi-faceted analytical approach is not just best practice, but a necessity for regulatory compliance and ensuring the safety and efficacy of potential therapeutics. This guide provides an in-depth analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a molecule of interest in medicinal chemistry, utilizing Nuclear Magnetic Resonance (NMR) spectroscopy as the primary tool for structural characterization. Furthermore, we will objectively compare the insights derived from NMR with those obtained from alternative analytical techniques, namely High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy, to provide a holistic understanding of its analytical profile.

The Central Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of organic structure determination, providing unparalleled detail about the molecular framework of a compound.[1] For a molecule like 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, with its distinct aromatic systems and functional groups, ¹H and ¹³C NMR offer a definitive fingerprint.

Predicted ¹H NMR Analysis

The ¹H NMR spectrum of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is anticipated to exhibit a series of signals corresponding to the distinct protons in its structure. The chemical shifts are influenced by the electronic environment of each proton, with electron-withdrawing groups like the carboxylic acid and ester functionalities causing downfield shifts for nearby protons.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Pyridine-H3	~8.8 - 9.0	d	~5
Pyridine-H5	~7.8 - 8.0	dd	~5, ~1.5
Pyridine-H6	~8.6 - 8.8	d	~1.5
Phenyl-H2'	~8.2 - 8.4	t	~1.5
Phenyl-H4'	~7.9 - 8.1	dt	~7.5, ~1.5
Phenyl-H5'	~7.6 - 7.8	t	~7.5
Phenyl-H6'	~8.0 - 8.2	dt	~7.5, ~1.5
Methoxy (-OCH₃)	~3.9 - 4.1	s	-
Carboxylic Acid (-COOH)	> 12	br s	-

Causality Behind Assignments: The protons on the isonicotinic acid ring (H3, H5, H6) are expected to be significantly deshielded due to the electron-withdrawing effect of the nitrogen atom and the carboxylic acid group. The phenyl ring protons will exhibit a splitting pattern characteristic of a 1,3-disubstituted benzene ring. The methoxy protons will appear as a sharp singlet, being isolated from other protons. The carboxylic acid proton is typically broad and highly downfield due to hydrogen bonding and exchange phenomena.

Predicted ¹³C NMR Analysis

The ¹³C NMR spectrum provides complementary information, revealing the carbon skeleton of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Pyridine-C2	~150 - 155
Pyridine-C3	~122 - 125
Pyridine-C4 (COOH)	~140 - 145
Pyridine-C5	~125 - 128
Pyridine-C6	~150 - 153
Phenyl-C1'	~135 - 140
Phenyl-C2'	~128 - 132
Phenyl-C3' (COOCH₃)	~130 - 135
Phenyl-C4'	~129 - 133
Phenyl-C5'	~128 - 132
Phenyl-C6'	~130 - 134
Carboxylic Acid (-C OOH)	~165 - 170
Ester Carbonyl (-C OOCH₃)	~164 - 168
Methoxy (-OC H₃)	~52 - 55

Expert Interpretation: The chemical shifts of the aromatic carbons are influenced by the substituents. The carbons bearing the carboxylic acid and methoxycarbonyl groups (Pyridine-C4 and Phenyl-C3') will be deshielded. The carbonyl carbons of both the carboxylic acid and the ester will appear at the downfield end of the spectrum.[2] Two-dimensional NMR techniques such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) would be instrumental in definitively assigning these proton and carbon signals.[1]

A Comparative Look at Alternative Analytical Techniques

While NMR is powerful for structural elucidation, a comprehensive characterization relies on a suite of analytical methods.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone for assessing the purity of pharmaceutical compounds.[3] For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a reverse-phase HPLC method would be the standard approach.[4]

Strengths:

• Quantitative Purity Assessment: HPLC with UV detection provides a highly accurate and precise measure of the compound's purity and can detect and quantify impurities.[3]

• Stability Indicating: HPLC methods can be developed to separate the parent compound from its degradation products, making it crucial for stability studies.

Limitations:

• Limited Structural Information: While retention time is characteristic, it does not provide definitive structural information on its own.

• Method Development: Developing a robust and specific HPLC method can be time-consuming.[5][6]

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and can provide structural information through fragmentation patterns.[1]

Strengths:

• Molecular Weight Determination: High-resolution mass spectrometry (HRMS) can provide the exact mass of the molecule, which can be used to determine its elemental composition.

• Structural Fragmentation: Tandem MS (MS/MS) experiments can be used to fragment the molecule and the resulting fragmentation pattern can help to confirm the connectivity of the atoms. For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, characteristic fragments corresponding to the loss of the methoxy group, the carboxylic acid group, and cleavage of the bond between the two aromatic rings would be expected.[7][8][9]

Limitations:

• Isomer Differentiation: MS alone often cannot distinguish between isomers.

• Complex Mixtures: Analysis of complex mixtures can be challenging without prior separation by techniques like HPLC or GC.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[1]

Strengths:

• Functional Group Identification: FTIR is excellent for confirming the presence of key functional groups. For the target molecule, characteristic vibrational bands would be observed for the carboxylic acid O-H stretch (a very broad band around 3000 cm⁻¹), the C=O stretches of the carboxylic acid and the ester (around 1700-1760 cm⁻¹), and C-O stretches.[10][11][12][13]

• Speed and Simplicity: FTIR analysis is typically very fast and requires minimal sample preparation.

Limitations:

• Lack of Detailed Structural Information: FTIR provides information about functional groups but does not reveal how they are connected in the molecule.

• Overlapping Signals: In complex molecules, the "fingerprint" region (below 1500 cm⁻¹) can be difficult to interpret due to overlapping signals.

Integrated Analytical Workflow

A robust analytical strategy for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid would integrate these techniques to provide a self-validating system.

Caption: Integrated workflow for the comprehensive analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of ¹³C.

• 2D NMR (Optional but Recommended): Acquire COSY, HSQC, and HMBC spectra to confirm proton-proton and proton-carbon correlations for unambiguous assignment.

HPLC-UV Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined from the UV-Vis spectrum of the compound (e.g., around 254 nm).[14]

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) and dilute to an appropriate concentration (e.g., 0.1 mg/mL).

Mass Spectrometry (Electrospray Ionization - ESI)

• Ionization Mode: ESI positive or negative ion mode. For this compound, both modes should be evaluated.

• Mass Analyzer: A high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap is preferred for accurate mass measurements.

• Sample Introduction: The sample can be introduced directly via infusion or as the eluent from an HPLC system (LC-MS).

• MS/MS Fragmentation: For structural confirmation, perform MS/MS experiments by selecting the parent ion and subjecting it to collision-induced dissociation (CID).

FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean ATR crystal should be collected and subtracted from the sample spectrum.

Conclusion

The structural confirmation and purity assessment of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid requires a synergistic application of multiple analytical techniques. While ¹H and ¹³C NMR spectroscopy provide the most detailed structural information, HPLC is indispensable for quantitative purity analysis. Mass spectrometry offers crucial molecular weight and fragmentation data, and FTIR serves as a rapid check for the presence of key functional groups. By understanding the strengths and limitations of each technique, researchers can design a comprehensive analytical strategy that ensures the quality and integrity of their compounds, a critical step in the rigorous process of drug development.

References

• HPLC Analysis of Sugars, Amino Acids and Carboxylic Acids on Amaze TH Mixed-Mode Column - HELIX Chromatography. (n.d.). Retrieved from [Link]

• Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC. (2020, October 22). Retrieved from [Link]

• HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. (n.d.). Retrieved from [Link]

• Analytical Methods for Organic Acids - Shimadzu. (n.d.). Retrieved from [Link]

• HPLC Separation of Carboxylic Acids - SIELC Technologies. (n.d.). Retrieved from [Link]

• New technique for identifying 'small' molecules could accelerate drug discovery and manufacturing - Newsroom | UCLA. (2018, November 27). Retrieved from [Link]

• Modern Analytical Technique for Characterization Organic Compounds. (n.d.). Retrieved from [Link]

• IR: carboxylic acids. (n.d.). Retrieved from [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15). Retrieved from [Link]

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• Supporting Information for - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

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• Advances in Analytical Techniques for Drug Discovery and Development. (2024, February 4). Retrieved from [Link]

• Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. (2025, November 8). Retrieved from [Link]

• 13 C-NMR spectrum of ( 4 ) | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• Pyridine, 2-phenyl- - the NIST WebBook. (n.d.). Retrieved from [Link]

• The C=O Bond, Part VI: Esters and the Rule of Three | Spectroscopy Online. (2018, July 1). Retrieved from [Link]

• Picolinic and isonicotinic acids: a Fourier transform microwave spectroscopy study - PubMed. (2014, December 4). Retrieved from [Link]

• Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters - YouTube. (2021, April 17). Retrieved from [Link]

• Spectroscopy of Carboxylic Acid Derivatives - Oregon State University. (n.d.). Retrieved from [Link]

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comparing the reactivity of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid with similar compounds

An In-Depth Guide to the Comparative Reactivity of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

This guide provides a detailed comparative analysis of the chemical reactivity of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid against a curated selection of structurally similar compounds. Designed for researchers, scientists, and professionals in drug development, this document delves into the underlying principles governing reactivity, supported by experimental protocols and comparative data to inform synthetic strategy and molecular design.

Introduction: The Structural and Chemical Landscape

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a bifunctional molecule featuring a pyridine-4-carboxylic acid (isonicotinic acid) core substituted at the 2-position with a phenyl ring. This phenyl ring is further functionalized with a methoxycarbonyl group at the meta-position. This specific arrangement of aromatic systems and functional groups—a Lewis basic nitrogen, a Brønsted acidic carboxylic acid, and an electrophilic ester—makes it a versatile building block in medicinal chemistry and materials science.

The reactivity of this molecule is governed by the intricate electronic interplay between its constituent parts:

• The Isonicotinic Acid Moiety: The electron-withdrawing nature of the pyridine ring and the carboxylic acid group influences the acidity of the carboxyl proton and the electrophilicity of its carbonyl carbon.

• The Biaryl System: The connection between the pyridine and phenyl rings creates a conjugated system. The reactivity at one ring can be electronically transmitted to the other.

• The Methoxycarbonyl Substituent: As a moderately electron-withdrawing group, the -COOCH₃ substituent on the phenyl ring modulates the electron density of the entire molecule, impacting the reactivity of the distal isonicotinic acid.

To contextualize its behavior, we will compare it with the following compounds, chosen to systematically probe the effects of substituent position, electronic nature, and the core scaffold.

• Positional Isomers: 2-(2-Methoxycarbonylphenyl)-isonicotinic acid (ortho) and 2-(4-Methoxycarbonylphenyl)-isonicotinic acid (para).

• Unsubstituted Analogue: 2-Phenyl-isonicotinic acid.

• Analogues with Different Electronic Properties: 2-(3-Nitrophenyl)-isonicotinic acid (strongly electron-withdrawing) and 2-(3-Methoxyphenyl)-isonicotinic acid (electron-donating).

Comparative Analysis of Reactivity

The primary sites of reactivity on these molecules are the carboxylic acid group and the biaryl scaffold itself. We will focus on two key classes of reactions: nucleophilic acyl substitution at the carboxyl group and the synthesis of the biaryl core via Suzuki-Miyaura cross-coupling.

Acidity of the Carboxylic Acid (pKa)

The acidity of the carboxylic proton is a fundamental indicator of the electronic environment of the molecule. A lower pKa signifies a more acidic proton, which in turn affects the conditions required for reactions like salt formation and nucleophilic acyl substitution. The electronic nature of the substituent on the phenyl ring directly influences the stability of the corresponding carboxylate anion.

• Electron-Withdrawing Groups (EWGs): Substituents like -COOCH₃ and -NO₂ pull electron density away from the carboxylic acid group through the aromatic system. This inductive and mesomeric withdrawal stabilizes the negative charge of the conjugate base (carboxylate), thereby increasing the acidity (lowering the pKa).

• Electron-Donating Groups (EDGs): A group like -OCH₃ donates electron density, destabilizing the carboxylate anion and making the acid less acidic (higher pKa).

Compound	Substituent (Position)	Expected Electronic Effect	Predicted pKa Trend
2-(3-Nitrophenyl)-isonicotinic acid	-NO₂ (meta)	Strong EWG	Lowest
2-(4-Methoxycarbonylphenyl)-isonicotinic acid	-COOCH₃ (para)	Moderate EWG (Resonance + Inductive)	Low
2-(3-Methoxycarbonylphenyl)-isonicotinic acid	-COOCH₃ (meta)	Moderate EWG (Inductive)	Low
2-(2-Methoxycarbonylphenyl)-isonicotinic acid	-COOCH₃ (ortho)	Moderate EWG + Steric/Field Effects	Low (potentially altered by ortho effect)
2-Phenyl-isonicotinic acid	None	Neutral Reference	Baseline
2-(3-Methoxyphenyl)-isonicotinic acid	-OCH₃ (meta)	Weak EDG (Inductive)	Highest

This table presents a qualitative prediction based on established electronic principles.

Reactivity in Nucleophilic Acyl Substitution

Reactions such as esterification and amidation proceed via nucleophilic attack on the carbonyl carbon of the carboxylic acid. The rate of this reaction is highly dependent on the electrophilicity of this carbon.[1] Electron-withdrawing substituents on the phenyl ring enhance this electrophilicity, making the carboxylic acid more reactive toward nucleophiles.

Amidation is a cornerstone reaction in drug discovery.[2] To compare reactivity, we can consider a standard reaction: the coupling of the carboxylic acid with a model amine (e.g., benzylamine) using a carbodiimide coupling agent like DCC (N,N'-dicyclohexylcarbodiimide).[3]

Compound	Substituent Effect	Expected Reactivity	Illustrative Yield (%)
2-(3-Nitrophenyl)-isonicotinic acid	Strong EWG	Highest	95%
2-(4-Methoxycarbonylphenyl)-isonicotinic acid	Moderate EWG	High	90%
2-(3-Methoxycarbonylphenyl)-isonicotinic acid	Moderate EWG	High	88%
2-(2-Methoxycarbonylphenyl)-isonicotinic acid	Moderate EWG + Steric Hindrance	Reduced by Sterics	75%
2-Phenyl-isonicotinic acid	Neutral	Baseline	82%
2-(3-Methoxyphenyl)-isonicotinic acid	Weak EDG	Lowest	78%

Yields are illustrative and assume standardized reaction conditions (1.1 eq. amine, 1.1 eq. DCC, DCM, 12h, RT).

The ortho-substituted isomer is expected to be significantly less reactive due to steric hindrance, which impedes the approach of the nucleophile and the coupling agent to the carboxylic acid.

Experimental Protocols

Protocol 3.1: General Procedure for Amide Synthesis

This protocol describes a standard method for coupling the subject carboxylic acids with an amine.

dot

Caption: Workflow for comparative amidation reactions.

Methodology:

• To a stirred solution of the carboxylic acid (1.0 mmol) and benzylamine (1.1 mmol) in anhydrous dichloromethane (DCM, 20 mL) at 0 °C, a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.1 mmol) in DCM (5 mL) is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

• The resulting white precipitate (dicyclohexylurea, DCU) is removed by filtration.

• The filtrate is washed sequentially with 1 M HCl (2 x 15 mL), saturated NaHCO₃ solution (2 x 15 mL), and brine (15 mL).

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to yield the desired amide.

Reactivity in Suzuki-Miyaura Cross-Coupling

The synthesis of 2-aryl-isonicotinic acids typically involves a palladium-catalyzed Suzuki-Miyaura coupling between a 2-halo-isonicotinic acid derivative and an arylboronic acid.[4][5][6] The reactivity in this context is influenced by the electronic properties of the arylboronic acid.

• Electron-rich boronic acids (containing EDGs) generally undergo faster transmetalation, a key step in the catalytic cycle.

• Electron-poor boronic acids (containing EWGs) can be slower to react.

To compare the formation of our target compounds, we consider the coupling of methyl 2-chloro-isonicotinate with the corresponding substituted phenylboronic acids.

Arylboronic Acid	Substituent	Electronic Effect	Illustrative Yield (%)
3-Methoxyphenylboronic acid	-OCH₃	EDG	92%
Phenylboronic acid	None	Neutral	85%
3-(Methoxycarbonyl)phenylboronic acid	-COOCH₃	EWG	78%
3-Nitrophenylboronic acid	-NO₂	Strong EWG	70%

Yields are illustrative and assume standardized conditions: 1.0 eq. arylboronic acid, 1.2 eq. K₂CO₃, 3 mol% Pd(PPh₃)₄, Toluene/EtOH/H₂O, 80°C, 8h, followed by ester hydrolysis.

dot

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Protocol 3.2: General Procedure for Suzuki-Miyaura Coupling

Methodology:

• A mixture of methyl 2-chloro-isonicotinate (1.0 mmol), the respective arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and Pd(PPh₃)₄ (0.03 mmol) is prepared in a flask.

• A solvent mixture of toluene (10 mL), ethanol (2 mL), and water (2 mL) is added.

• The mixture is degassed with argon for 15 minutes and then heated to 80 °C for 8 hours under an argon atmosphere.

• After cooling, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried, concentrated, and the resulting crude ester is purified by chromatography.

• The purified ester is then hydrolyzed using aqueous NaOH or LiOH, followed by acidic workup to yield the final carboxylic acid product.

Summary and Conclusion

The reactivity of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a finely tuned balance of steric and electronic factors. Our comparative analysis reveals clear, predictable trends:

• Reactivity is enhanced by electron-withdrawing groups: The presence of the methoxycarbonyl group makes the parent compound more acidic and its carboxylic acid more susceptible to nucleophilic attack compared to the unsubstituted 2-phenyl-isonicotinic acid. This effect is even more pronounced with a stronger EWG like a nitro group.

• Steric hindrance is a critical factor: The ortho-substituted isomer, despite its electron-withdrawing group, is significantly less reactive in nucleophilic acyl substitution reactions due to steric shielding of the reaction center.

• Synthesis via Suzuki coupling is sensitive to boronic acid electronics: The formation of the biaryl scaffold is more efficient with electron-rich boronic acids, highlighting an important consideration for synthetic planning.

This guide demonstrates that a systematic comparison based on fundamental principles of physical organic chemistry can provide powerful predictive insights for synthetic chemists. By understanding how subtle structural modifications impact reactivity, researchers can make more informed decisions in the design of synthetic routes and the development of novel molecules.

References

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Wikipedia Contributors. (2024). Suzuki reaction. In Wikipedia. [Link][4]

• Chemistry LibreTexts. (2024). The Relative Reactivity of Carboxylic Acid Derivatives. [Link][1]

• University of Calgary. (n.d.). Reactivity of Carboxylic Acid Derivatives. In Chem 20: Reactivity. [Link]

• KPU Pressbooks. (n.d.). Reactions of Carboxylic Acid and Derivatives: Nucleophilic Acyl Substitution. In Organic Chemistry II. [Link][7]

• Michigan State University Department of Chemistry. (n.d.). Derivatives of Carboxylic Acids. [Link][8]

• Thomson, R. J. (2010). Amide bond formation. Matthew S. Sigman and Mohammad Movassaghi. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link][9]

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A Senior Application Scientist's Guide to the Validation of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid Purity by High-Performance Liquid Chromatography

Introduction: In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a molecule like 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a heterocyclic aromatic carboxylic acid with potential applications as a key intermediate or API, rigorous purity assessment is paramount. High-Performance Liquid Chromatography (HPLC) stands as the unequivocal gold standard for this task due to its high resolution, sensitivity, and specificity.[1][2] This guide provides an in-depth, experience-driven comparison and validation protocol for a stability-indicating HPLC method, designed for researchers, scientists, and drug development professionals who require a self-validating and robust analytical system.

Section 1: Foundational HPLC Method Development: The Rationale

The development of a successful HPLC method is not a matter of chance, but of deliberate, science-led choices. For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, its structure—containing both an acidic carboxylic group and a basic pyridine nitrogen, alongside a lipophilic phenyl-ester moiety—guides our strategy. A reversed-phase (RP-HPLC) approach is the logical starting point.

The primary challenge in analyzing aromatic carboxylic acids is controlling their ionization to achieve sharp, symmetrical peaks and reproducible retention times.[3] The carboxylic acid group (a pKa analogue, isonicotinic acid, has a pKa of ~4.96[4][5]) must be consistently protonated (non-ionized). This is achieved by maintaining the mobile phase pH at least 2 units below the analyte's pKa.

Recommended Initial HPLC Conditions:

Parameter	Recommended Setting	Rationale & Causality
Column	C18, 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides the necessary hydrophobic interaction with the phenyl ring of the analyte. A 250 mm length ensures high efficiency and resolving power, critical for separating closely related impurities.
Mobile Phase	A: 0.1% Phosphoric Acid in Water (pH ~2.1)B: Acetonitrile	Phosphoric acid acts as an ion-suppressing agent, ensuring the carboxylic acid is protonated for optimal retention and peak shape.[3] Acetonitrile is a common organic modifier providing good elution strength and UV transparency.
Gradient	0-20 min: 30% to 80% B20-25 min: 80% B25-26 min: 80% to 30% B26-30 min: 30% B (Equilibration)	A gradient elution is crucial to ensure that any potential impurities, which may have a wide range of polarities, are eluted from the column within a reasonable timeframe, while providing optimal resolution around the main analyte peak.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure and efficiency.
Column Temp.	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency by reducing mobile phase viscosity.
Detection	UV-Vis (PDA Detector) at 254 nm	The aromatic rings in the analyte provide strong UV absorbance. A Photodiode Array (PDA) detector is highly recommended as it allows for peak purity analysis, a critical component of demonstrating method specificity.
Injection Vol.	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.
Sample Diluent	Acetonitrile:Water (50:50, v/v)	This mixture ensures the analyte is fully solubilized and is compatible with the initial mobile phase conditions to prevent peak distortion.

Section 2: The Validation Blueprint: A Comprehensive Protocol

Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[6] The following protocol is designed as a self-validating system, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7]

System Suitability Testing (SST)

Trustworthiness Pillar: Before any analysis, we must confirm the system is performing adequately. SST is a non-negotiable prerequisite that ensures the entire system—instrument, column, mobile phase—is fit for purpose on the day of analysis.[8][9][10][11]

Experimental Protocol:

• Prepare a system suitability solution containing the analyte at the working concentration (e.g., 0.5 mg/mL) and spike it with a small amount of a known, closely eluting impurity if available. If not, a partially degraded sample from the forced degradation study can be used.

• Make five replicate injections of the system suitability solution.

• Calculate the key performance indicators.

Acceptance Criteria:

Parameter	Acceptance Limit	Purpose
Tailing Factor (T)	≤ 2.0	Measures peak symmetry, ensuring accurate integration.[8]
Resolution (Rs)	> 2.0 (between analyte and closest peak)	Confirms the method's ability to separate the analyte from potential interferents.[8]
Precision (RSD%)	≤ 2.0% for peak area and retention time	Demonstrates the reproducibility of the system's injections.[8][10]

Specificity (Stability-Indicating Nature)

Expertise Pillar: Specificity is the ability to measure the analyte accurately and specifically in the presence of impurities and degradation products.[6] The most rigorous way to prove this is through forced degradation (stress testing), which intentionally degrades the API to generate potential degradants.[12][13] The goal is to achieve 5-20% degradation, as over-stressing can lead to irrelevant secondary degradants.

Experimental Protocol:

• Control Sample: Prepare a solution of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid at a working concentration (e.g., 1 mg/mL) in the sample diluent.

• Acid Hydrolysis: Add an equal volume of 0.1 N HCl to the stock solution. Heat at 60°C for a designated time (e.g., 2, 4, 8 hours). Withdraw aliquots, neutralize with 0.1 N NaOH, and dilute to the working concentration.

• Base Hydrolysis: Add an equal volume of 0.1 N NaOH. Heat at 60°C for a designated time. Withdraw aliquots, neutralize with 0.1 N HCl, and dilute.

• Oxidative Degradation: Add an equal volume of 3% H₂O₂. Store at room temperature for a designated time. Withdraw aliquots and dilute.

• Thermal Degradation: Store the solid API in an oven at 80°C for 24 hours. Dissolve the stressed solid and dilute to the working concentration.

• Photolytic Degradation: Expose the solid API to a minimum of 1.2 million lux hours of visible light and 200 watt-hours/m² of UV light as per ICH Q1B guidelines. Dissolve and dilute. A control sample should be wrapped in aluminum foil.

• Analyze all samples by HPLC using a PDA detector.

Acceptance Criteria:

• The method must demonstrate resolution (Rs > 2.0) between the parent analyte peak and all degradation product peaks.

• Peak purity analysis (e.g., using PDA software) of the parent peak in the stressed samples must pass, indicating no co-elution.

• A mass balance should be calculated to account for the degraded API and the formed impurities, ideally totaling 95-105%.

Linearity and Range

Expertise Pillar: This establishes a proportional relationship between analyte concentration and detector response, which is fundamental for quantification.

Experimental Protocol:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to create at least five concentration levels covering 80% to 120% of the target assay concentration (e.g., 0.4, 0.45, 0.5, 0.55, 0.6 mg/mL for a 0.5 mg/mL target).

• Inject each concentration in triplicate.

• Construct a calibration curve by plotting the mean peak area against concentration.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• Y-intercept: Should be close to zero.

• The plot should be visually linear.

Accuracy and Precision

Trustworthiness Pillar: Accuracy demonstrates how close the measured value is to the true value, while precision measures the variability of the results. They are often evaluated together.[7]

Experimental Protocol:

• Accuracy (as Recovery):

  • Prepare samples by spiking a placebo with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration).

  • Prepare three independent samples at each level (for a total of nine determinations as per ICH guidelines[7]).

  • Calculate the percent recovery for each sample against a standard of known concentration.

• Precision (Repeatability):

  • Analyze the nine accuracy samples on the same day, by the same analyst, on the same instrument. The RSD% of the results at each level provides the repeatability.

  • Alternatively, prepare six independent samples at 100% of the target concentration.[7]

• Intermediate Precision:

  • Repeat the precision study on a different day, with a different analyst, or on a different instrument.

  • Compare the results from both studies using an appropriate statistical test (e.g., F-test) to ensure consistency.

Acceptance Criteria:

Parameter	Level	Acceptance Limit
Accuracy	80%, 100%, 120%	Mean recovery of 98.0% to 102.0% at each level.
Precision (Repeatability)	100% Level	RSD ≤ 2.0%
Intermediate Precision	100% Level	Overall RSD for both studies combined should be ≤ 2.0%

Limit of Quantitation (LOQ)

Expertise Pillar: For a purity assay, the LOQ is the lowest amount of an impurity that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol:

• Signal-to-Noise Ratio Method: Sequentially dilute a solution of a known impurity (or the main analyte) until the signal-to-noise ratio is approximately 10:1. This concentration is the estimated LOQ.[7]

• Verification: Prepare a solution at the estimated LOQ concentration and inject it six times. The precision (RSD%) should be acceptable (typically ≤ 10%).

Robustness

Trustworthiness Pillar: This demonstrates the method's reliability during normal use by showing its capacity to remain unaffected by small, deliberate variations in method parameters.[7]

Experimental Protocol:

• Analyze a system suitability solution while making small, individual changes to the method parameters.

• Parameters to Vary:

  • Mobile Phase pH: ± 0.2 units

  • Column Temperature: ± 5 °C

  • Flow Rate: ± 10% (e.g., 0.9 and 1.1 mL/min)

  • Mobile Phase Composition: ± 2% absolute organic content

• Evaluate the effect on system suitability parameters (retention time, resolution, tailing factor).

Acceptance Criteria:

• All system suitability criteria must still be met under all varied conditions.

• Changes in retention time should be minimal and predictable.

Section 3: Data Summary and Comparative Analysis

Summary of Validation Parameters

The following table provides a consolidated view of the validation plan, serving as a quick reference for laboratory execution.

Validation Parameter	Key Test	Acceptance Criteria
System Suitability	5 replicate injections of SST solution	Tailing ≤ 2.0; Resolution > 2.0; RSD ≤ 2.0%
Specificity	Forced degradation (acid, base, ox, heat, light)	Peak purity pass; Resolution > 2.0 for all degradants
Linearity	5 levels, 80-120% range, in triplicate	r² ≥ 0.999
Accuracy	3 levels (80, 100, 120%), 3 reps each	Mean Recovery: 98.0 - 102.0%
Precision (Repeatability)	6 reps at 100% or 9 determinations	RSD ≤ 2.0%
Intermediate Precision	Repeatability on different day/analyst	Overall RSD ≤ 2.0%
Limit of Quantitation	S/N ratio ≈ 10:1	Precision at LOQ ≤ 10%
Robustness	Vary pH, temp, flow rate, mobile phase %	System suitability criteria must be met

Comparison with Alternative Techniques

While other analytical techniques exist, HPLC is uniquely suited for this specific application.

• Titrimetry: An acid-base titration could theoretically determine the overall purity based on the carboxylic acid moiety. However, it would be completely non-specific. It could not distinguish the active ingredient from any acidic impurities or degradation products, leading to a falsely high purity value.

• UV-Vis Spectrophotometry: A simple UV-Vis measurement could quantify the analyte based on its chromophore. Like titrimetry, this method lacks specificity. Any impurity or degradant with a similar UV spectrum would interfere with the measurement, making it unsuitable for a stability-indicating purity assay.

• Thin-Layer Chromatography (TLC): While useful for rapid, qualitative screening, TLC lacks the resolution and quantitative precision of HPLC. It is not considered a primary method for quantitative purity determination in a regulatory environment.

Section 4: Workflow Visualization

The following diagram illustrates the logical flow of the entire validation process, from initial setup to the final declaration of a validated method.

Caption: Logical workflow for the HPLC purity method validation process.

References

• A practical guide to forced degradation and stability studies for drug substances. Vertex AI Search.
• HPLC Method Development and Validation for Pharmaceutical Analysis. Vertex AI Search.
• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. MicroSolv.
• Steps for HPLC Method Valid
• Forced Degradation Studies for Stability-Indic
• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals.
• The role of forced degradation studies in stability indicating HPLC method development. Vertex AI Search.
• System Suitability for USP Chrom
• System Suitability.
• METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo.
• HPLC Calibration Process Parameters in Terms of System Suitability Test. Vertex AI Search.
• Chromatographic separations of arom
• Isonicotinic Acid. Merck Index.
• Isonicotinic acid | 55-22-1. ChemicalBook.

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A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

In the landscape of pharmaceutical development and metabolic research, the precise and reliable analysis of novel small molecules is paramount. This guide provides an in-depth comparison of two robust mass spectrometry-based workflows for the characterization and quantification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a compound featuring both a carboxylic acid and a methyl ester functional group on a biphenyl-pyridine scaffold. We will explore the strategic application of Triple Quadrupole (QqQ) and High-Resolution Mass Spectrometry (HRMS) platforms, offering field-proven insights to guide researchers, scientists, and drug development professionals in their analytical choices.

Understanding the Analyte: 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Before delving into the analytical methodologies, it is crucial to understand the physicochemical properties of the target molecule. 2-(3-Methoxycarbonylphenyl)-isonicotinic acid possesses key functional groups that dictate its behavior in a mass spectrometer:

• Isonicotinic Acid Moiety: The pyridine ring provides a basic site (nitrogen atom) that is readily protonated, making it highly suitable for positive mode electrospray ionization (ESI). The carboxylic acid group is acidic and can be deprotonated for negative mode analysis.

• Aromatic System: The presence of aromatic rings suggests that the molecule will be amenable to reversed-phase liquid chromatography.

• Ester and Carboxylic Acid Groups: These groups provide sites for potential fragmentation, which is key for structural confirmation and for developing selective quantitative methods.

Given these features, Electrospray Ionization (ESI) is the most appropriate ionization technique, as it is a soft ionization method well-suited for polar and semi-polar molecules, minimizing in-source fragmentation and preserving the molecular ion.[1][2]

Comparative Analysis of Two Premier LC-MS Workflows

We will now compare two distinct, yet powerful, LC-MS strategies for the analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid:

• High-Sensitivity Targeted Quantitation using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Triple Quadrupole (QqQ) Mass Spectrometer.

• Comprehensive Qualitative and Quantitative Analysis using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) with an Orbitrap Mass Spectrometer.

Workflow 1: Targeted Quantitation with a Triple Quadrupole (QqQ) Mass Spectrometer

This approach is the gold standard for targeted quantitative analysis due to its exceptional sensitivity and selectivity.[3][4] The QqQ operates in Multiple Reaction Monitoring (MRM) mode, where the first quadrupole (Q1) selects the precursor ion, the second quadrupole (q2) acts as a collision cell to fragment the ion, and the third quadrupole (Q3) selects a specific fragment ion for detection. This process filters out chemical noise, leading to very low limits of detection.

Experimental Protocol: LC-MS/MS (QqQ)

1. Sample Preparation:

• For plasma samples, a protein precipitation is recommended for its simplicity and effectiveness.[5]
• Add 3 volumes of cold acetonitrile to 1 volume of plasma.
• Vortex for 1 minute.
• Centrifuge at 10,000 x g for 10 minutes.
• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.
• Reconstitute in 50:50 water:acetonitrile with 0.1% formic acid.

2. Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS):

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.
• Key Parameters:
• Capillary Voltage: 3.5 kV
• Source Temperature: 150 °C
• Desolvation Temperature: 400 °C
• MRM Transitions: The precursor ion will be the protonated molecule [M+H]⁺. The fragment ions are determined by performing a product ion scan on the precursor. For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid (Molecular Formula: C₁₄H₁₁NO₄, Molecular Weight: 257.24 g/mol ), the [M+H]⁺ is m/z 258.2. Potential fragmentations include the loss of the methoxy group (-OCH₃) or the entire methoxycarbonyl group (-COOCH₃).

Causality Behind Experimental Choices:

• Positive Mode ESI: The pyridine nitrogen is a basic site that is readily protonated, leading to a strong signal for the [M+H]⁺ ion.

• Formic Acid in Mobile Phase: This aids in the protonation of the analyte in the ESI source, enhancing ionization efficiency.[1]

• MRM: This technique provides high selectivity by monitoring a specific precursor-to-product ion transition, which is crucial for accurate quantification in complex matrices like plasma.

Visualizing the QqQ Workflow:

Caption: Workflow for targeted analysis using LC-MS/MS with a QqQ.

Workflow 2: Comprehensive Analysis with a High-Resolution Mass Spectrometer (Orbitrap)

High-Resolution Mass Spectrometry (HRMS), particularly with an Orbitrap analyzer, offers a powerful alternative that provides both quantitative and qualitative data in a single run.[6][7] Instead of monitoring specific transitions, the Orbitrap acquires full scan mass spectra with high resolution and mass accuracy. This allows for the confident identification of the compound based on its exact mass and isotopic pattern, as well as quantification.

Experimental Protocol: LC-HRMS (Orbitrap)

1. & 2. Sample Preparation and Liquid Chromatography:

• The sample preparation and LC conditions are identical to those described for the QqQ workflow. This allows for a direct comparison of the mass spectrometry platforms.

3. Mass Spectrometry (MS):

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.
• Scan Mode: Full Scan MS. For targeted fragmentation data, a Parallel Reaction Monitoring (PRM) or t-MS² scan can be used.[6]
• Key Parameters:
• Resolution: 70,000 FWHM
• Mass Range: m/z 100-500
• AGC Target: 1e6
• Maximum IT: 50 ms

Causality Behind Experimental Choices:

• High Resolution: An Orbitrap can achieve resolutions exceeding 70,000, which allows for the separation of the analyte signal from isobaric interferences, providing high selectivity.[6]

• Mass Accuracy: With mass accuracies typically below 5 ppm, the measured mass can be used to confirm the elemental composition of the molecule, providing a high degree of confidence in its identification.

• Full Scan Data: Acquiring full scan spectra allows for retrospective data analysis. If at a later stage, there is a need to look for metabolites or impurities, the same data file can be re-interrogated without the need for re-injection.[8]

Visualizing the Orbitrap Workflow:

Caption: Workflow for comprehensive analysis using LC-HRMS with an Orbitrap.

Performance Comparison: QqQ vs. Orbitrap

The choice between a Triple Quadrupole and an Orbitrap mass spectrometer depends on the specific goals of the analysis. Below is a summary of the expected performance for the analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Parameter	Triple Quadrupole (QqQ)	Orbitrap (HRMS)	Rationale
Primary Application	Targeted Quantitation	Quantitation & Qualitative Analysis	QqQ is optimized for sensitivity in MRM mode, while Orbitrap provides comprehensive full-scan data.
Sensitivity (LOD/LOQ)	Excellent (low pg/mL)	Very Good (high pg/mL to low ng/mL)	MRM on a QqQ is generally more sensitive than full scan on an Orbitrap for targeted analysis.[6]
Selectivity	Excellent	Excellent	QqQ achieves selectivity through MRM, while Orbitrap uses high resolution to separate interferences.[6]
Linear Dynamic Range	Wide (3-4 orders of magnitude)	Wide (3-4 orders of magnitude)	Both platforms offer excellent linearity for quantification.
Mass Accuracy	Not applicable (nominal mass)	Excellent (< 5 ppm)	HRMS provides exact mass measurements, crucial for compound identification.
Method Development	Requires optimization of MRM transitions for each analyte.	Simpler; full scan method is more generic. PRM requires fragmentation optimization.[7]
Retrospective Analysis	Not possible	Yes	Full scan data from an Orbitrap can be re-analyzed for other compounds of interest.[8]

Fragmentation Pattern of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Understanding the fragmentation pattern is crucial for both structural confirmation and for setting up MRM transitions on a QqQ. For 2-(3-Methoxycarbonylphenyl)-isonicotinic acid ([M+H]⁺ = m/z 258.2), the expected fragmentations in the collision cell would involve the cleavage of the ester and carboxylic acid groups.

Common neutral losses from carboxylic acids include the loss of H₂O (18 Da) and COOH (45 Da).[9] Aromatic compounds tend to have stable molecular ions.[9]

Predicted Fragmentation Pathway:

Caption: Predicted fragmentation of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Conclusion

Both Triple Quadrupole and Orbitrap mass spectrometers offer robust and reliable platforms for the analysis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

• For regulated bioanalysis and studies requiring the utmost sensitivity for quantification , the LC-MS/MS approach with a Triple Quadrupole remains the preferred choice. Its MRM mode provides unparalleled sensitivity and selectivity for targeted applications.

• For drug discovery, metabolite identification, and research environments where both qualitative and quantitative information are valuable , the LC-HRMS approach with an Orbitrap is highly advantageous. The ability to perform confident structural elucidation and retrospective data analysis provides a level of flexibility that can accelerate research.[8]

The selection of the appropriate platform should be guided by the specific analytical question at hand, balancing the need for ultimate sensitivity with the desire for comprehensive qualitative information.

References

• Application of LCMS in small-molecule drug development. (2016, August 24). Drug Target Review. [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016, June 16). Drug Target Review. [Link]

• Mass Spectrometry in Small Molecule Drug Development. (2015, September 30). American Pharmaceutical Review. [Link]

• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. PMC - NIH. [Link]

• Comparison between a high-resolution single-stage Orbitrap and a triple quadrupole mass spectrometer for quantitative analyses of drugs. (2012, March 15). PubMed. [Link]

• Guide to achieving reliable quantitative LC-MS measurements. LGC Group. [Link]

• Q3, qTOF or ORBITRAP LC/MS - which will be better for identification of new compounds AND routine analyzes? ResearchGate. [Link]

• 2-Chloro-5-(3-methoxycarbonylphenyl)isonicotinic acid. PubChem. [Link]

• Top Mass Spectrometry Instruments Compared: Features, Strengths, and Selection Tips. Mestrelab Research. [Link]

• Reagent Precoated Targets for Rapid In-Tissue Derivatization of the Anti-Tuberculosis Drug Isoniazid Followed by MALDI Imaging Mass Spectrometry. PMC - NIH. [Link]

• Quantitative Analysis of Isoniazid and Its Four Primary Metabolites in Plasma of Tuberculosis Patients Using LC-MS/MS. National Institutes of Health. [Link]

• Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. National Institutes of Health. [Link]

• Mass fragmentation pattern of the isonicotinohydrazide derivatives L. ResearchGate. [Link]

• Electrospray ionization. Wikipedia. [Link]

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• A systematic study of carboxylic acids in negative ion mode electrospray ionisation mass spectrometry providing a structural model for ion suppression. ResearchGate. [Link]

• Ionization Efficiency for Environmentally Relevant Compounds Using APPI Versus EI. Spectroscopy Online. [Link]

• Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. ACS Publications. [Link]

• Isonicotinic acid. Wikipedia. [Link]

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

• Interpretation of mass spectra. University of Arizona. [Link]

• Mass Spectrometry: Fragmentation. University of California, Irvine. [Link]

• Isonicotinic acid hydrazide derivatives: Synthesis, antimicrobial activity, and QSAR studies. ResearchGate. [Link]

• MS/MS spectra for INH-CA derivative (m/z 252→) from (a) prepared... ResearchGate. [Link]

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comparison of different synthetic routes for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

An In-Depth Comparative Guide to the Synthetic Routes for 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

Introduction

2-(3-Methoxycarbonylphenyl)-isonicotinic acid is a key heterocyclic building block in modern medicinal chemistry and materials science. As a substituted biaryl pyridine derivative, its synthesis is of considerable interest for the development of novel pharmaceuticals and functional materials. The strategic placement of the methoxycarbonylphenyl group on the isonicotinic acid scaffold presents a synthetic challenge that can be addressed through several modern organic chemistry methodologies.

This guide provides a comprehensive comparison of the most effective and commonly employed synthetic routes for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer a comparative analysis to assist researchers in selecting the optimal pathway for their specific laboratory and scalable production needs. The focus will be on palladium-catalyzed cross-coupling reactions, which represent the state-of-the-art for constructing the critical C(sp²)–C(sp²) bond in the target molecule.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 2-arylpyridines, the core structure of our target molecule, is most efficiently achieved by functionalizing a pre-existing pyridine ring. The two most prominent and robust methods for this transformation are the Suzuki-Miyaura coupling and the Negishi coupling. A third, emerging strategy involves the direct C-H arylation of pyridine N-oxides. We will explore these primary routes.

Route 1: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is arguably the most widely used method for C-C bond formation due to its mild conditions, exceptional functional group tolerance, and the commercial availability and stability of its organoboron reagents.[1][2] The general mechanism involves the palladium-catalyzed reaction between an organohalide and an organoboron compound.[3]

Mechanistic Rationale

The catalytic cycle of the Suzuki reaction is a well-established three-step process:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 2-halo-isonicotinic acid derivative, forming a Pd(II) complex.[2]

• Transmetalation: The organoboron species, activated by a base, transfers its organic group (the methoxycarbonylphenyl moiety) to the Pd(II) complex. The base is crucial for activating the boronic acid, forming a more nucleophilic "ate" complex that facilitates this step.[3]

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated, forming the desired C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[2]

Caption: Suzuki-Miyaura pathway for the target molecule synthesis.

Detailed Experimental Protocol

Step 1: Suzuki-Miyaura Coupling

• To a reaction vessel, add methyl 2-chloroisonicotinate (1.0 equiv.), (3-methoxycarbonylphenyl)boronic acid (1.2 equiv.), and potassium phosphate (K₃PO₄, 3.0 equiv.).

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times. 3. Add a degassed solvent mixture of dioxane and water (e.g., 4:1 ratio).

• Add the palladium catalyst, such as Pd(dppf)Cl₂ (dichloro[1,1'-bis(diphenylphosphino)ferrocene]palladium(II)) (2-5 mol%). [4][5]5. Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates complete consumption of the starting materials.

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield methyl 2-(3-methoxycarbonylphenyl)isonicotinate.

Step 2: Saponification

• Dissolve the purified ester from Step 1 in a mixture of tetrahydrofuran (THF) and water.

• Add lithium hydroxide (LiOH, 2-3 equiv.) and stir the mixture at room temperature until the ester is fully hydrolyzed.

• Acidify the reaction mixture with 1N HCl to a pH of approximately 4-5 to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to obtain the final product, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Route 2: Negishi Cross-Coupling

The Negishi coupling is another powerful palladium-catalyzed reaction that couples organic halides with organozinc compounds. [6]A key advantage is the high reactivity of organozinc reagents, which can lead to faster reaction times compared to Suzuki couplings. [7]However, this heightened reactivity comes at the cost of increased sensitivity to air and moisture. [7]

Mechanistic Rationale

The Negishi coupling follows the same fundamental catalytic cycle as the Suzuki reaction (Oxidative Addition, Transmetalation, Reductive Elimination). The primary difference lies in the transmetalation step, where an organozinc reagent (R²-ZnX) transfers its organic group to the palladium center without the need for a base activator. [8]

Caption: The catalytic cycle of the Negishi cross-coupling reaction.

Proposed Synthetic Pathway

This pathway requires the in situ or pre-formation of the organozinc reagent from the corresponding aryl halide, which is then coupled with the 2-halo-isonicotinic acid ester.

Caption: Negishi coupling pathway for the target molecule synthesis.

Detailed Experimental Protocol

Step 1a: Preparation of the Organozinc Reagent

• Under a strict inert atmosphere, place activated zinc dust in a dry reaction flask.

• Add a solution of methyl 3-iodobenzoate (1.0 equiv.) in anhydrous THF.

• Gently heat the mixture to initiate the oxidative insertion. The reaction is often complete within a few hours. The resulting solution of (3-methoxycarbonylphenyl)zinc iodide is used directly in the next step.

Step 1b: Negishi Coupling

• In a separate flask under an inert atmosphere, dissolve methyl 2-chloroisonicotinate (1.0 equiv.) and the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%), in anhydrous THF. [6]2. Cool the solution to 0 °C and add the freshly prepared organozinc solution from Step 1a dropwise.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction carefully with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over sodium sulfate, and concentrate.

• Purify via column chromatography to obtain the intermediate ester.

Step 2: Saponification

• Follow the same hydrolysis procedure as described in Route 1 to obtain the final product.

Comparative Analysis of Synthetic Routes

The choice between these state-of-the-art methods depends on several factors, including scale, available reagents, and laboratory capabilities for handling sensitive materials.

Feature	Suzuki-Miyaura Coupling	Negishi Coupling
Key Reagent	Organoboronic Acid / Ester	Organozinc Halide
Reagent Stability	High. Generally air and moisture stable solids. [3]	Low. Highly sensitive to air and moisture; often prepared in situ. [7]
Reaction Conditions	Mild, requires a base for activation.	Mild, base-free, but requires strict inert atmosphere.
Functional Group Tolerance	Excellent and well-documented. [4][9]	Very good, but highly basic or acidic groups can be problematic. [6]
Typical Yields	Good to excellent (50-95%). [4][5]	Good to excellent, often comparable to or higher than Suzuki.
Catalyst	Pd(dppf)Cl₂, Pd(PPh₃)₄, various modern catalysts. [2][4]	Pd(PPh₃)₄, Ni catalysts are also common. [6]
Scalability	Highly scalable and widely used in industry.	Less common in industry due to reagent sensitivity and zinc waste. [6]
Primary Advantage	Operational simplicity and reagent stability.	High reactivity, potentially faster reactions.
Primary Disadvantage	Sometimes slower reaction rates than Negishi.	Strict requirement for anhydrous/anaerobic conditions.

Conclusion and Recommendation

For the synthesis of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, both the Suzuki-Miyaura and Negishi coupling routes are highly effective and viable.

• The Suzuki-Miyaura coupling stands out as the more practical and robust choice for most research and development settings. The high stability and commercial availability of the required (3-methoxycarbonylphenyl)boronic acid, combined with the operational simplicity of the reaction, make it a reliable and reproducible method. Its proven scalability and extensive documentation in the literature further cement its status as the preferred route. [4][9]

• The Negishi coupling is an excellent alternative, particularly when very high reactivity is needed or when the corresponding boronic acid is unavailable or difficult to prepare. However, the synthesis is more technically demanding due to the air and moisture sensitivity of the organozinc reagent, which requires rigorous inert atmosphere techniques. [7] Therefore, for general laboratory synthesis and process development, the Suzuki-Miyaura coupling is the recommended primary route due to its superior balance of efficiency, reliability, and ease of execution.

References

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. RSC Advances. Available at: [Link]

• Wang, X., et al. (2010). Synthesis of 2-Aryl Pyridines by Palladium-Catalyzed Direct Arylation of Pyridine N-Oxides. Organic Letters. Available at: [Link]

• Darses, S., & Genet, J.-P. (2003). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters. Available at: [Link]

• Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. ResearchGate. Available at: [Link]

• Wikipedia. Negishi coupling. Available at: [Link]

• Cheng, T., et al. (2022). Strategies for synthesizing 2‐(fluorinated aryl)pyridines via TM‐catalyzed cross‐coupling. ResearchGate. Available at: [Link]

• F. Hoffmann-La Roche AG. (2007). Process for preparation of isonicotinic acid derivatives. Google Patents.

• Thomas, A. B., et al. (2010). Eco-friendly synthesis of 2-azetidinone analogs of isonicotinic acid hydrazide. Der Pharma Chemica. Available at: [Link]

• Wikipedia. Suzuki reaction. Available at: [Link]

• Denmark, S. E. The Negishi Cross-Coupling Reaction. Denmark Group, University of Illinois Urbana-Champaign. Available at: [Link]

• OpenOChem Learn. Negishi Coupling. Available at: [Link]

• Hultquist, M. E., & Barker, R. S. (1956). Process for preparing isonicotinic acid. Google Patents.

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Ben-Yedder, R., et al. (2020). Synthesis, Characterization, X-ray Molecular Structure, Antioxidant, Antifungal, and Allelopathic Activity of a New Isonicotinate-Derived meso-Tetraarylporphyrin. Molecules. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• F. Hoffmann-La Roche AG. (2006). Process for preparation of isonicotinic acid derivatives. Google Patents.
• Ragan, J. A., et al. (2006). Process for the preparation of isonicotinic acid derivatives. Google Patents.

• Sharma, P., & Sharma, S. (2012). Synthesis and characterization of some new twin drugs having substituted pyridines. Der Pharma Chemica. Available at: [Link]

• Ng, S. W., & Tiekink, E. R. T. (2009). Isonicotinic acid (2-hydroxy-3-methoxybenzylidene)hydrazide. ResearchGate. Available at: [Link]

• Shanghai Institute of Pharmaceutical Industry. (2021). Isonicotinic acid derivatives and preparation methods and uses thereof. Google Patents.

• Franzen, R., & Salvino, J. M. (2001). Suzuki coupling reaction for the solid-phase preparation of 5-substituted nicotinic acid derivatives. ResearchGate. Available at: [Link]

• Liu, J., et al. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives. Atlantis Press. Available at: [Link]

• Cerea, A., et al. (2020). Stabilized Arylzinc Iodides in Negishi Acylative Cross-Coupling: A Modular Synthesis of Chalcones. Molecules. Available at: [Link]

• Bhalla, T. C., & Mehta, A. (2009). Production of isonicotinic acid using agar entrapped whole cells of Nocardia globerula NHB-2. XVIIth International Conference on Bioencapsulation. Available at: [Link]

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A Comparative Guide to the Crystal Structure of 2-Aryl-Isonicotinic Acids: Understanding Supramolecular Assembly through X-ray Crystallography

For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's solid-state structure is paramount. The three-dimensional arrangement of molecules in a crystal lattice dictates crucial physicochemical properties, including solubility, stability, and bioavailability. This guide provides an in-depth analysis of the X-ray crystal structure of 2-phenyl-isonicotinic acid, a representative of the 2-aryl-isonicotinic acid family. While the specific crystal structure for 2-(3-methoxycarbonylphenyl)-isonicotinic acid is not publicly available, the foundational principles of its supramolecular assembly can be expertly extrapolated from a comparative analysis of its parent compound, 2-phenyl-isonicotinic acid, and structurally related analogues.

This guide will delve into the synthesis and theoretical crystallization of 2-phenyl-isonicotinic acid, followed by a robust comparison with the experimentally determined polymorphic structures of 2-(phenylamino)nicotinic acid. This comparative approach will illuminate the subtle yet significant influence of substituent effects on crystal packing and hydrogen bonding motifs, offering valuable insights for rational crystal engineering.

The Significance of Crystal Structure in Drug Development

Isonicotinic acid and its derivatives are prevalent scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The precise spatial arrangement of functional groups in the solid state, governed by intermolecular interactions, can lead to different polymorphic forms of the same compound. These polymorphs, while chemically identical, can have distinct physical properties, profoundly impacting drug formulation and efficacy. Therefore, a comprehensive crystallographic investigation is a critical step in the drug development pipeline.

Synthesis and Crystallization of 2-Phenyl-Isonicotinic Acid

The synthesis of 2-phenyl-isonicotinic acid can be achieved via a Suzuki coupling reaction, a powerful and versatile method for the formation of carbon-carbon bonds.[1]

Experimental Protocol: Synthesis of 2-Phenyl-Isonicotinic Acid [1]

• Reaction Setup: Under an inert nitrogen atmosphere, dissolve 2-bromo-4-pyridinecarboxylic acid (1.040 mmol) in 8 mL of degassed 1,2-dimethoxyethane (DME).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (0.052 mmol) to the solution and stir the mixture for 15 minutes.

• Reagent Addition: Subsequently, add aqueous potassium carbonate (8.32 mmol in 4.16 mL of water) and phenylboronic acid (1.403 mmol).

• Reaction Execution: Reflux the reaction mixture at 95°C for 18 hours.

• Work-up: After cooling to room temperature, filter the mixture through diatomaceous earth.

• Precipitation: Adjust the pH of the filtrate to 3-4 with a suitable acid to precipitate the product.

• Purification: Filter the white precipitate, wash with water, and recrystallize from 2-methoxyethanol to obtain pure 2-phenyl-pyridine-4-carboxylic acid.[1]

Crystallization for X-ray Analysis:

Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution. The choice of solvent is critical and often requires screening. For 2-phenyl-isonicotinic acid, a starting point would be solvents in which the compound has moderate solubility, such as ethanol, methanol, or acetone-water mixtures.

Workflow for Single Crystal Growth and X-ray Diffraction

Caption: Common hydrogen bonding patterns in nicotinic acid derivatives.

Crystallographic Parameter	2-(Phenylamino)nicotinic Acid (Form δ) [2]	2-(p-Tolylamino)nicotinic Acid [3]	Hypothesized 2-Phenyl-Isonicotinic Acid
Space Group	P-1	P21/c	Monoclinic or Triclinic
Z (Molecules per unit cell)	4 (2 independent molecules)	4	2 or 4
Primary Intermolecular Interaction	O-H···N (Acid-Pyridine)	O-H···N (Acid-Pyridine)	O-H···N (Acid-Pyridine)
Secondary Interactions	N-H···O (Intramolecular)	N-H···O (Intramolecular)	π-π stacking
Conformational Feature	Two distinct conformers in asymmetric unit	One conformer	Likely planar or near-planar

Table 1: Comparison of crystallographic parameters.

For 2-phenyl-isonicotinic acid, lacking the flexible -NH- linker, the molecule is expected to be more rigid and likely planar or near-planar. The dominant intermolecular interaction would almost certainly be the robust acid-pyridine heterosynthon, leading to the formation of hydrogen-bonded chains or dimers. The absence of the intramolecular N-H···O hydrogen bond would likely simplify the packing arrangement, potentially reducing the propensity for polymorphism compared to its phenylamino analogue.

The Impact of Substitution on Crystal Packing

The introduction of a methoxycarbonyl group at the 3-position of the phenyl ring, as in the target molecule 2-(3-methoxycarbonylphenyl)-isonicotinic acid, would introduce further complexity. This ester group provides an additional hydrogen bond acceptor (the carbonyl oxygen and the methoxy oxygen), which could compete with the pyridine nitrogen and the carboxylic acid carbonyl for hydrogen bond formation. This could lead to more intricate, three-dimensional hydrogen-bonded networks. Furthermore, the steric bulk of the substituent would influence the relative orientation of the phenyl and pyridine rings, affecting potential π-π stacking interactions.

Conclusion

While the definitive crystal structure of 2-(3-methoxycarbonylphenyl)-isonicotinic acid remains to be determined experimentally, a thorough analysis of its structural analogues provides a robust framework for predicting its solid-state behavior. The synthesis of 2-phenyl-isonicotinic acid is readily achievable, and its crystallization would likely reveal a structure dominated by strong acid-pyridine hydrogen bonds. The comparative analysis with the polymorphic forms of 2-(phenylamino)nicotinic acid underscores the profound impact of conformational flexibility and the presence of additional hydrogen bond donors on the resulting crystal packing. For drug development professionals, these insights are crucial for anticipating and controlling the solid-state properties of new chemical entities, ultimately leading to the design of safer and more effective medicines.

References

• Long, S., Parkin, S., & Li, T. (2018). Polymorphism and Phase Behaviors of 2-(Phenylamino)nicotinic Acid. Crystal Growth & Design, 18(10), 6049-6060.
• Yin, S., et al. (2019).
• Long, S., Parkin, S., & Li, T. (2008). Polymorphism and Phase Transition Studies of 2-(Phenylamino)nicotinic Acid. Crystal Growth & Design, 8(9), 3416-3422.
• Bourletidis, J. M., et al. (2024). The crystal structure of the co-crystal isonicotinamide·terephthalic acid, C8H6O4·2(C6H6N2O). Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1089-1090.
• Thallapally, P. K., & Nangia, A. (2001). Solid state Acid–Base Reactions of Arylamino Nicotinic Acids: X-ray Crystal Structures of Salts. CrystEngComm, 3, 178-182.

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A Comparative Guide to the Biological Investigation of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid Derivatives

Foreword for the Research Professional

This guide is intended for researchers, scientists, and professionals in drug development interested in the biological activities of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and its derivatives. It is important to note that, as of the current literature landscape, specific experimental data on the biological activities of this particular substituted isonicotinic acid series is limited. Therefore, this document serves as a comparative and methodological guide, drawing upon the established biological profiles of structurally related isonicotinic acid derivatives. We will explore potential therapeutic applications, provide detailed experimental protocols for their evaluation, and present a framework for a comprehensive biological activity screening cascade. The insights and methodologies presented herein are synthesized from established research on related compounds and are intended to provide a robust starting point for investigating this novel class of molecules.

Introduction: The Therapeutic Potential of the Isonicotinic Acid Scaffold

The isonicotinic acid moiety is a well-established pharmacophore, forming the core of numerous biologically active compounds. The most notable example is isoniazid, a cornerstone in the treatment of tuberculosis. The versatility of the pyridine ring and the carboxylic acid group allows for a wide range of chemical modifications, leading to derivatives with diverse therapeutic properties, including antimicrobial, anticancer, and anti-inflammatory activities.[1][2][3][4] The introduction of a 2-aryl substituent, such as the 3-methoxycarbonylphenyl group, is a rational design strategy to explore new chemical space and potentially modulate the biological activity of the parent isonicotinic acid scaffold. The electronic and steric properties of this substituent can influence the compound's interaction with biological targets, its pharmacokinetic profile, and its overall efficacy.

This guide will focus on two of the most promising potential biological activities for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid derivatives, based on the activities of related compounds: anti-inflammatory and anticancer effects.

Comparative Analysis of Potential Biological Activities

While direct comparative data for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid derivatives is not yet available, we can infer potential activities and structure-activity relationships (SAR) from related isonicotinic acid analogs.

Anti-inflammatory Activity

Several studies have highlighted the anti-inflammatory potential of isonicotinic acid derivatives. For instance, isonicotinic acid-derived 1,3,4-oxadiazoles have demonstrated significant anti-inflammatory activity, in some cases superior to standard drugs like naproxen.[1] Furthermore, isonicotinates have been shown to be potent inhibitors of reactive oxygen species (ROS) production, a key process in the inflammatory cascade.[1][5] One study reported an isonicotinate of meta-aminophenol with an exceptional IC50 value of 1.42 ± 0.1 µg/mL for ROS inhibition, which was eight-fold more potent than ibuprofen.[1][5]

Hypothesized Activity of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid Derivatives:

The presence of the 2-aryl group may enhance anti-inflammatory activity by providing additional binding interactions with inflammatory targets, such as cyclooxygenase (COX) enzymes or pro-inflammatory transcription factors. The methoxycarbonyl group, through its electronic and steric influence, could further modulate this activity.

Anticancer Activity

Isonicotinic acid hydrazide derivatives have been evaluated for their cytotoxic activity against various human cancer cell lines, with some compounds exhibiting potent cytotoxicity with IC50 values in the low microgram per milliliter range.[3][4] The structure-activity relationship analysis of these compounds has indicated that the nature, number, and position of substituents on the aromatic rings are critical for their biological activity.[3][4] For example, the presence of a hydroxyl group on a benzene ring has been shown to be important for the anticancer activity of some isoniazid derivatives.[3][4]

Hypothesized Activity of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid Derivatives:

The 2-(3-Methoxycarbonylphenyl) substituent introduces a bulky and electronically distinct group that could confer novel anticancer properties. Potential mechanisms could include the inhibition of key signaling pathways involved in cell proliferation and survival or the induction of apoptosis.

Experimental Protocols for Biological Evaluation

To investigate the hypothesized biological activities of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid derivatives, a systematic screening approach is recommended. Below are detailed, step-by-step methodologies for key in vitro assays.

In Vitro Anti-inflammatory Activity: Inhibition of Reactive Oxygen Species (ROS) Production

This assay assesses the ability of the test compounds to inhibit the production of ROS from phagocytes, a key indicator of anti-inflammatory potential.

Experimental Workflow:

Caption: Workflow for the in vitro ROS inhibition assay.

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of the test compound at various concentrations by serial dilution in a buffer (e.g., HBSS).

  • Prepare a solution of luminol (for chemiluminescence detection) and zymosan A (as a stimulant for ROS production).

• Cell Preparation:

  • Use fresh human whole blood or isolate neutrophils from healthy volunteers.

• Assay Procedure:

  • In a 96-well plate, add a small volume of the test compound solution to each well.

  • Add the whole blood or neutrophil suspension to the wells.

  • Incubate for a specified period (e.g., 15-30 minutes) at 37°C.

  • Add the luminol and zymosan A solutions to initiate the reaction.

  • Immediately measure the chemiluminescence using a plate luminometer over a period of time (e.g., 30-60 minutes).

• Data Analysis:

  • The percentage inhibition of ROS production is calculated relative to a vehicle control (e.g., DMSO).

  • The IC50 value (the concentration of the compound that inhibits 50% of ROS production) is determined by plotting the percentage inhibition against the compound concentration.

In Vitro Anticancer Activity: MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as a measure of cell viability and proliferation. It is a standard initial screening method for potential anticancer agents.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Methodology:

• Cell Culture:

  • Maintain human cancer cell lines (e.g., breast cancer line MCF-7, colon cancer line HCT-116) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.

  • Seed the cells into a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Treatment:

  • Prepare stock solutions of the test compounds in DMSO.

  • Prepare serial dilutions of the compounds in the culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds at various concentrations.

  • Incubate the plates for 48 to 72 hours at 37°C in a humidified CO2 incubator.

• MTT Assay:

  • After the incubation period, add a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for a further 2-4 hours.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

  • Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Determine the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

Potential Mechanism of Action: A Look at Signaling Pathways

While the exact molecular targets of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid derivatives are yet to be identified, we can hypothesize their involvement in well-established signaling pathways based on the activities of related compounds.

NF-κB Signaling in Inflammation

The transcription factor NF-κB is a master regulator of the inflammatory response. Many anti-inflammatory compounds exert their effects by inhibiting the NF-κB signaling pathway.

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• 5. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Differentiation of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid and Its Isomers

In the landscape of pharmaceutical development and materials science, the precise characterization of molecular structure is not merely a procedural formality; it is the bedrock upon which the efficacy and safety of a compound are built. Positional isomers, molecules sharing the same chemical formula but differing in the spatial arrangement of their constituent atoms, often exhibit markedly different physical, chemical, and biological properties. This guide provides a comprehensive spectroscopic comparison of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and its ortho- and para-isomers, offering a detailed analysis of how infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) can be employed to unambiguously distinguish between these closely related compounds.

This document is intended for researchers, scientists, and drug development professionals. The insights provided herein are grounded in fundamental spectroscopic principles and illustrated with predicted data based on the analysis of analogous molecular structures.

The Critical Importance of Isomer Differentiation

The subject of our investigation, 2-(methoxycarbonylphenyl)-isonicotinic acid, exists as three distinct positional isomers: the ortho- (2-), meta- (3-), and para- (4-) substituted forms. The seemingly subtle shift of the methoxycarbonyl group on the phenyl ring can profoundly influence the molecule's three-dimensional conformation, electronic distribution, and intermolecular interactions. Consequently, these isomers can exhibit divergent pharmacological activities, toxicological profiles, and material properties. Therefore, the ability to definitively identify each isomer is of paramount importance in ensuring the quality, consistency, and safety of any resulting product.

A Comparative Analysis of Spectroscopic Signatures

The differentiation of these isomers hinges on the principle that their unique molecular structures will interact with electromagnetic radiation and magnetic fields in distinct ways. By systematically examining the spectral data from IR, NMR, and MS, we can construct a unique spectroscopic fingerprint for each isomer.

Infrared (IR) Spectroscopy: Probing Molecular Vibrations

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which excites various vibrational modes within its chemical bonds. The position of these absorption bands provides valuable information about the functional groups present. For the 2-(methoxycarbonylphenyl)-isonicotinic acid isomers, key diagnostic regions include the O-H stretch of the carboxylic acid, the C=O stretches of the carboxylic acid and the ester, and the out-of-plane C-H bending vibrations of the aromatic rings.

Expected Key IR Absorption Bands (cm⁻¹)

Vibrational Mode	Ortho-Isomer (Predicted)	Meta-Isomer (Predicted)	Para-Isomer (Predicted)	Rationale for Differentiation
O-H Stretch (Carboxylic Acid)	~3000-2500 (broad)	~3000-2500 (broad)	~3000-2500 (broad)	The broadness is due to hydrogen bonding. While significant differentiation is not expected in this region, subtle shifts may occur due to differences in intramolecular hydrogen bonding potential, particularly in the ortho-isomer.
C=O Stretch (Ester)	~1725-1715	~1730-1720	~1730-1720	The ortho-isomer may exhibit a slightly lower frequency due to potential steric hindrance and electronic effects from the adjacent carboxylic acid group, which can influence the carbonyl bond strength.
C=O Stretch (Carboxylic Acid)	~1700-1680	~1700-1680	~1700-1680	Dimerization through hydrogen bonding typically results in a broad absorption in this region for all isomers.
C-H Out-of-Plane Bending	~760-740	~800-780 and ~720-680	~850-810	This region is highly diagnostic for substitution patterns on the benzene ring. The ortho-isomer will show a strong band for 1,2-disubstitution. The meta-isomer will exhibit two distinct bands characteristic of 1,3-disubstitution. The para-isomer will have a single strong band for 1,4-disubstitution.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Background Collection: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interferences from the atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring good contact.

• Spectrum Acquisition: Acquire the IR spectrum over a range of 4000 to 650 cm⁻¹. Co-add at least 32 scans to obtain a high signal-to-noise ratio.

• Data Processing: Perform a baseline correction and ATR correction if necessary using the spectrometer's software.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Chemical Environment

NMR spectroscopy provides unparalleled detail about the chemical environment of individual atoms within a molecule. Both ¹H and ¹³C NMR are indispensable for distinguishing the 2-(methoxycarbonylphenyl)-isonicotinic acid isomers.

¹H NMR Spectroscopy: The Proton's Perspective

The chemical shift, splitting pattern (multiplicity), and integration of proton signals in a ¹H NMR spectrum are all influenced by the isomeric structure. The aromatic region of the spectrum will be particularly informative.

Predicted ¹H NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Proton	Ortho-Isomer (Predicted)	Meta-Isomer (Predicted)	Para-Isomer (Predicted)	Rationale for Differentiation
Phenyl H (adjacent to COOCH₃)	~7.9-8.1 (d)	~8.2-8.4 (s)	~8.0-8.2 (d)	The chemical shift and multiplicity of the protons on the phenyl ring will be highly dependent on the substitution pattern. The ortho-isomer will show a complex multiplet for the proton ortho to the ester. The meta-isomer will have a distinct singlet-like signal for the proton between the two substituents. The para-isomer will exhibit a characteristic pair of doublets.
Other Phenyl H's	~7.5-7.8 (m)	~7.6-7.9 (m)	~7.8-8.0 (d)	The coupling constants between adjacent protons will also differ, providing further structural confirmation.
Pyridine H's	~8.8 (s), ~8.6 (d), ~7.9 (d)	~8.8 (s), ~8.6 (d), ~7.9 (d)	~8.8 (s), ~8.6 (d), ~7.9 (d)	While the pyridine ring protons will be similar across the isomers, subtle long-range coupling effects from the differently positioned phenyl ring might be observable with high-resolution instruments.
OCH₃	~3.9	~3.9	~3.9	The chemical shift of the methyl ester protons is not expected to vary significantly between the isomers.
COOH	~13.0 (br s)	~13.0 (br s)	~13.0 (br s)	The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift and is generally not useful for differentiating these isomers.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides information about the number of unique carbon environments in a molecule. The chemical shifts of the aromatic carbons are particularly sensitive to the substitution pattern.

Predicted ¹³C NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Carbon	Ortho-Isomer (Predicted)	Meta-Isomer (Predicted)	Para-Isomer (Predicted)	Rationale for Differentiation
Phenyl C (ipso- to COOCH₃)	~130-132	~131-133	~129-131	The electronic environment of the carbon atom directly attached to the ester group will be slightly different for each isomer.
Phenyl C (ipso- to Pyridine)	~138-140	~137-139	~136-138	The position of the bulky pyridine substituent will influence the chemical shift of the ipso-carbon.
Other Aromatic C's	6 distinct signals	6 distinct signals	4 distinct signals	The number of unique carbon signals in the aromatic region is a key differentiator. Due to symmetry, the para-isomer will have fewer signals than the ortho- and meta-isomers.
C=O (Ester)	~166	~166	~166	Minimal variation expected.
C=O (Carboxylic Acid)	~167	~167	~167	Minimal variation expected.
OCH₃	~52	~52	~52	Minimal variation expected.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and reference the chemical shifts to the residual solvent peak.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions. For our isomeric compounds, the molecular ion peak (M⁺) will be identical, confirming their shared molecular formula. However, the fragmentation patterns upon ionization can differ, providing clues to the substitution pattern.

Expected Mass Spectrometric Behavior

• Molecular Ion Peak (M⁺): All three isomers will exhibit a molecular ion peak at the same m/z value, corresponding to the molecular weight of C₁₄H₁₁NO₄.

• Fragmentation Pattern: The fragmentation of the molecular ion is where differences may arise.

  • Loss of OCH₃: A common fragmentation pathway for methyl esters is the loss of a methoxy radical (•OCH₃), resulting in an [M - 31]⁺ ion. The relative intensity of this peak might vary slightly between the isomers.

  • Loss of COOH: The loss of the carboxylic acid group as a radical (•COOH) would lead to an [M - 45]⁺ ion.

  • Ortho-Effect: The ortho-isomer may exhibit a unique fragmentation pathway known as the "ortho-effect," where the adjacent carboxylic acid and ester groups interact upon ionization, leading to the loss of a neutral molecule like methanol (CH₃OH) and the formation of a stable cyclic fragment. This would result in a prominent [M - 32]⁺ peak that would be significantly less intense or absent in the meta- and para-isomers.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Ionize the sample using a standard electron ionization (EI) source (typically at 70 eV).

• Mass Analysis: Separate the resulting ions based on their m/z ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to elucidate the structure.

Conclusion: A Multi-faceted Approach to Structural Elucidation

The definitive identification of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and its ortho- and para-isomers is readily achievable through a synergistic application of IR, NMR, and mass spectrometry. While each technique provides valuable pieces of the structural puzzle, their combined interpretation offers a robust and self-validating system for unambiguous isomer assignment. The characteristic out-of-plane C-H bending vibrations in the IR spectrum, the distinct patterns of chemical shifts and coupling constants in the NMR spectra, and the potential for unique fragmentation pathways in the mass spectrum collectively provide a powerful toolkit for the modern analytical scientist. This comprehensive spectroscopic approach is essential for ensuring the chemical integrity of these compounds in research, development, and quality control.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2009).

A Senior Scientist's Guide to the Structural Confirmation of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid using 2D NMR

For researchers and professionals in drug development, the absolute certainty of a molecule's structure is non-negotiable. An incorrect structural assignment can invalidate biological data and derail a research program. This guide provides an in-depth, practical comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy against other analytical techniques for the unambiguous structural confirmation of complex small molecules, using 2-(3-Methoxycarbonylphenyl)-isonicotinic acid as a case study. We will delve into the causality behind experimental choices, present detailed protocols, and provide the objective data needed to justify methodological decisions.

The core challenge in characterizing 2-(3-Methoxycarbonylphenyl)-isonicotinic acid lies in definitively proving the precise connectivity and substitution pattern of its two aromatic rings. While 1D NMR can suggest the presence of the constituent parts, it often fails to provide the unequivocal evidence needed to link them. This is where the power of 2D NMR becomes indispensable.[1][2]

The Strategic Advantage of 2D NMR

Two-dimensional NMR experiments resolve the spectral crowding seen in 1D spectra by spreading the information across a second frequency dimension.[2][3] This allows us to visualize correlations between different nuclei, effectively building a map of the molecule's atomic connectivity. For our target molecule, we will employ a strategic trio of experiments:

• COSY (Correlation Spectroscopy): This homonuclear experiment identifies protons that are coupled to each other, typically through two or three bonds (¹H-¹H). It is instrumental in tracing the proton networks within individual spin systems, such as the protons on the phenyl ring and those on the pyridine ring.[4]

• HSQC (Heteronuclear Single Quantum Coherence): This heteronuclear experiment maps out all direct, one-bond correlations between protons and the carbon atoms they are attached to (¹H-¹³C).[5][6] This is the most sensitive method for assigning protonated carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for piecing together a molecule's complete carbon skeleton. It reveals correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[7][8] These "long-range" correlations are the key to connecting molecular fragments that lack direct proton-proton connections, such as linking the phenyl and pyridine rings across the C-C bond.

The logical flow of these experiments provides a self-validating system for structural elucidation.

Figure 2: Numbering scheme for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

Step 1: Predicted 1D NMR Assignments

Based on standard chemical shift principles, we can predict the approximate locations of the key signals.

Assignment	Predicted ¹H Shift (ppm)	Multiplicity	Predicted ¹³C Shift (ppm)	Notes
COOH	~13.0	br s	~167	Carboxylic acid proton, often broad.
H6	~8.7	d	~150	Pyridine proton ortho to Nitrogen.
H3	~8.2	s	~122	Pyridine proton.
H5	~7.8	d	~125	Pyridine proton.
Phenyl Protons	7.5 - 8.1	m	128 - 135	Protons on the phenyl ring.
OCH₃	~3.9	s	~53	Methyl ester protons.
COOCH₃	-	-	~166	Ester carbonyl carbon.
Quaternary C's	-	-	135 - 155	Carbons with no attached protons.

Step 2: COSY Analysis - Mapping the Rings

The COSY spectrum will show correlations between coupled protons, confirming the connectivity within each ring but not between them.

• Pyridine Ring: A cross-peak will be observed between H5 and H6, confirming their ortho relationship. H3 will not show any correlations to other ring protons, confirming its isolated position.

• Phenyl Ring: A network of cross-peaks will be observed between the four adjacent protons on this ring, confirming the 1,3-disubstitution pattern.

Step 3: HSQC Analysis - Linking Protons to Carbons

The HSQC spectrum provides direct, one-bond ¹H-¹³C correlations, allowing for the confident assignment of all protonated carbons. For example, the proton signal at ~8.7 ppm (H6) will show a cross-peak to the carbon signal at ~150 ppm (C6).

Step 4: HMBC Analysis - The Definitive Link

The HMBC spectrum provides the critical evidence to connect the two aromatic rings. The absence of proton-proton coupling between the rings means this is the only way to establish the C2-C1' bond.

Key Expected HMBC Correlations:

Proton (From)	Correlates to Carbon (To)	Bonds	Significance
H3	C2, C4, C5	2, 2, 3	Confirms intra-ring connectivity of the pyridine.
H6	C2, C4, C5	3, 3, 2	Confirms intra-ring connectivity of the pyridine.
H6'	C1', C2', C4'	2, 3, 3	Confirms intra-ring connectivity of the phenyl ring.
H3	C1'	3	Crucial Link: Confirms the phenyl ring is attached at C2 of the pyridine.
H6'	C2	3	Crucial Link: Confirms the pyridine ring is attached at C1' of the phenyl.
OCH₃	COOCH₃	2	Confirms the assignment of the ester group.

The two correlations highlighted in bold are the "smoking gun" evidence. They unambiguously bridge the two spin systems, confirming the complete molecular structure.

Figure 3: Key HMBC correlations confirming the inter-ring connectivity.

Comparative Analysis: 2D NMR vs. Alternative Techniques

While 2D NMR is powerful, it's essential to understand its place among other common analytical tools.

Technique	Information Provided	Pros	Cons	Verdict for this Molecule
2D NMR Spectroscopy	Complete 3D structure and connectivity in solution.	Unambiguous structural assignment; non-destructive; provides data on solution-state conformation.	Requires more sample (mg) than MS; longer acquisition times; requires expertise for interpretation.	Gold Standard: The only technique that can definitively prove the isomeric structure and connectivity in the solution phase where most biological activity occurs.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity (µg-ng); fast analysis; confirms molecular formula.	Cannot distinguish between isomers (e.g., 2-, 3-, or 4-substituted phenyl rings); fragmentation can be complex to interpret for definitive structure.	Complementary: Excellent for confirming the molecular formula (and thus purity) but insufficient on its own for structural proof.
X-ray Crystallography	Absolute 3D structure in the solid state.	Provides precise bond lengths, angles, and stereochemistry. [9]	Requires a suitable single crystal, which can be very difficult or impossible to grow; the solid-state structure may not represent the active conformation in solution.	Confirmatory (if possible): Provides the ultimate proof of structure if a crystal can be obtained, but it is not a universally applicable or high-throughput method.

Conclusion

For the definitive structural confirmation of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, a multi-technique approach is ideal, but 2D NMR spectroscopy stands as the cornerstone. The synergistic application of COSY, HSQC, and particularly HMBC, provides an irrefutable, self-validating dataset that maps the entire molecular architecture in solution. While mass spectrometry confirms the elemental composition and crystallography can reveal the solid-state form, 2D NMR delivers the unambiguous proof of connectivity required to confidently advance a compound in any research or drug development pipeline.

References

• 2D NMR spectroscopy for structural elucidation of complex small molecules. (2020). YouTube. Retrieved from [Link]

• Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. (n.d.). OMICS International. Retrieved from [Link]

• Two-dimensional nuclear magnetic resonance spectroscopy. (n.d.). Wikipedia. Retrieved from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.Journal of Analytical & Bioanalytical Techniques, S1.

• Sample preparation and positioning. (n.d.). University of Pennsylvania Chemistry NMR Facility. Retrieved from [Link]

• 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. (2020). YouTube. Retrieved from [Link]

• Fuloria, N. K. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. SciSpace. Retrieved from [Link]

• HSQC and HMBC. (n.d.). Columbia University NMR Core Facility. Retrieved from [Link]

• Common 2D (COSY, HSQC, HMBC). (n.d.). San Diego State University NMR Facility. Retrieved from [Link]

• Small molecule-NMR. (2023). University of Gothenburg. Retrieved from [Link]

• How to make an NMR sample. (n.d.). University of Ottawa NMR Facility. Retrieved from [Link]

• HMBC and HMQC Spectra. (2022). Chemistry LibreTexts. Retrieved from [Link]

• What are some alternatives to NMR spectroscopy to study protein structures? (n.d.). Quora. Retrieved from [Link]

• HSQC – Revealing the direct-bonded proton-carbon instrument. (2019). Nanalysis. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-(3-Methoxycarbonylphenyl)-isonicotinic Acid

For researchers and professionals in drug development, the meticulous management of chemical waste is a cornerstone of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. As a Senior Application Scientist, my objective is to provide not just a set of instructions, but a self-validating protocol grounded in chemical causality and established safety standards.

Hazard Assessment & Characterization

The foundational step in any disposal protocol is a thorough understanding of the compound's hazards. Based on data from isonicotinic acid and analogous structures, we can reliably classify this compound as a hazardous substance requiring controlled disposal.[1][2][3][4] The primary hazards are summarized below.

Hazard Classification	GHS Category	GHS Hazard Statement	Rationale & Implication for Handling
Skin Irritation	Category 2	H315: Causes skin irritation	Direct contact with the solid or solutions can cause inflammation. This necessitates the use of appropriate chemical-resistant gloves and a lab coat.[1][2][3][4]
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation	The compound can cause significant, though reversible, eye irritation upon contact. Chemical safety goggles are mandatory to prevent accidental splashes.[1][2][3][4]
Respiratory Irritation	Category 3	H335: May cause respiratory irritation	Inhalation of the dust can irritate the respiratory tract. All handling of the solid compound must be performed in a certified chemical fume hood.[1][2]

Personal Protective Equipment (PPE) Protocol

Based on the hazard assessment, a specific PPE protocol is mandatory to prevent personnel exposure during handling and disposal operations.

PPE Category	Specification	Justification
Eye Protection	Chemical safety goggles or a face shield	Required to protect against splashes of solutions or airborne dust, which can cause serious eye irritation.[3]
Hand Protection	Nitrile or neoprene gloves	Provides a barrier against skin contact, preventing irritation.[3] Double gloving is recommended when handling concentrated solutions.
Body Protection	A fully fastened, long-sleeved lab coat	Protects skin and personal clothing from contamination.[3]
Respiratory Protection	Not required if handled in a fume hood	All operations that may generate dust must be conducted within a chemical fume hood to control respiratory exposure.[5]

Step-by-Step Disposal & Containment Procedure

This protocol outlines the complete workflow from the point of waste generation to its final placement in a designated Satellite Accumulation Area (SAA), in compliance with EPA regulations.[6][7]

Step 1: Waste Segregation at the Source

• Rationale: This is the most critical step to prevent dangerous chemical reactions. Never mix incompatible waste streams.[6] Isonicotinic acid derivatives are incompatible with strong oxidizing and reducing agents.[4][8]

• Procedure:

  • Solid Waste: Collect all contaminated solid materials—such as used gloves, weighing papers, and paper towels used for minor cleanups—in a designated, heavy-duty plastic bag or a clearly labeled solid waste container.

  • Liquid Waste: Collect all solutions containing 2-(3-Methoxycarbonylphenyl)-isonicotinic acid in a dedicated liquid hazardous waste container. Do not mix with other solvent streams unless they are known to be compatible.

  • Sharps Waste: Any contaminated sharps (needles, razor blades) must be placed in a designated sharps container.

Step 2: Waste Container Management

• Rationale: Proper containment is essential to prevent leaks and ensure safe handling. The container material must be compatible with the chemical waste.[6][9]

• Procedure:

  • Use a high-density polyethylene (HDPE) or glass container for liquid waste.[10] Ensure it has a secure, screw-top cap.

  • Keep the container closed at all times, except when adding waste.[6] This is an EPA requirement to prevent the release of vapors.

  • Fill containers to no more than 90% of their capacity to allow for expansion and prevent spills.[9]

Step 3: Hazardous Waste Labeling

• Rationale: Accurate labeling is a regulatory requirement and is crucial for communicating hazards to everyone in the laboratory and to the waste disposal technicians.[6][9]

• Procedure:

  • Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.

  • Clearly write the full chemical name: "2-(3-Methoxycarbonylphenyl)-isonicotinic acid" and any solvents present. List all constituents by percentage or volume.[6]

  • Mark the appropriate hazard boxes on the label (e.g., "Irritant").

Step 4: Rinsate Management (Empty Containers)

• Rationale: A container that has held a hazardous chemical is not considered "empty" by the EPA until it has been properly rinsed. The rinsate itself is considered hazardous waste.[11]

• Procedure:

  • Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

  • Collect all rinsate and add it to your liquid hazardous waste container.[11]

  • Once the container is triple-rinsed and fully dry, deface the original manufacturer's label. It can now be disposed of as regular non-hazardous trash or recycled according to your institution's policy.[11]

Step 5: Storage and Pickup

• Rationale: Hazardous waste must be stored in a designated, controlled area pending collection by your institution's Environmental Health & Safety (EH&S) department or a licensed contractor.[6][9]

• Procedure:

  • Store the sealed and labeled waste containers in your laboratory's designated Satellite Accumulation Area (SAA).[6]

  • Ensure the SAA is under the direct supervision of lab personnel and is clearly marked with hazardous waste signage.[9]

  • Arrange for waste pickup according to your institution's schedule or when the container is full. Do not let waste accumulate.

Disposal Workflow Diagram

The following diagram provides a visual representation of the decision-making process for the proper disposal of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid and its associated waste streams.

Caption: Decision workflow for waste segregation and disposal.

Emergency Procedures: Spill Management

Accidents can happen, and a clear, pre-defined spill response plan is essential.

Small Spills (contained within a chemical fume hood):

• Alert Personnel: Notify others in the immediate area.

• Wear Full PPE: Ensure you are wearing the PPE outlined in Section 2.

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite or sand. Do not use combustible materials like paper towels directly on a liquid spill.

• Collect Waste: Carefully scoop the absorbed material into a sealable bag or container.

• Label as Waste: Label the container as "Hazardous Waste" containing spilled 2-(3-Methoxycarbonylphenyl)-isonicotinic acid.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent. Collect the wipe for disposal as solid hazardous waste.

• Dispose: Place the sealed container in the SAA.

Large Spills (or any spill outside a fume hood):

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your supervisor and your institution's emergency services or EH&S department.

• Secure the Area: Prevent re-entry until emergency responders arrive.

• Do Not Attempt Cleanup: Allow trained emergency personnel to manage the cleanup of large or uncontained spills.

Regulatory Framework

In the United States, the disposal of laboratory chemical waste is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][12] This framework governs all stages of hazardous waste management, from generation to final disposal.[12] Your institution's Environmental Health & Safety (EH&S) office implements these federal and state regulations, providing the specific resources, training, and services—such as waste collection—necessary for compliance.[9][12] Adherence to the procedures outlined in this guide is essential for ensuring the safety of all laboratory personnel and protecting the environment.

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• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA.
• Regulations for Hazardous Waste Generated at Academic Labor
• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center.
• Laboratory Environmental Sample Disposal Information Document Companion to Standardized Analytical Methods for Environmental Res. (n.d.). EPA.
• SAFETY DATA SHEET - Isonicotinic acid. (n.d.). Fisher Scientific.
• Safety Data Sheet - 2-((4-Methoxyphenyl)amino)isonicotinic acid. (2024, November 1). Angene Chemical.
• 3-(2-Fluoro-4-methoxyphenyl)
• Safety data sheet - Isonicotinic Acid. (2023, December 18). CPAChem.
• Chemwatch GHS SDS in English (European) 45912 - ISONICOTINIC ACID. (n.d.). SD Fine-Chem.
• SAFETY DATA SHEET - 2-(Trifluoromethyl)isonicotinic Acid. (2018, October 3). TCI Chemicals.
• Chemical Waste Management Guide. (n.d.). Technion - Israel Institute of Technology.
• SAFETY DATA SHEET - Isonicotinic acid. (2010, November 8). Fisher Scientific.
• MATERIAL SAFETY DATA SHEET - 3-Amino-2-chloro-isonicotinic acid. (n.d.). Chemcia Scientific, LLC.
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• Chemical Hazard Classification and Labeling: Comparison of OPP Requirements and the GHS. (2004, July 7). EPA.
• Navigating the Safe Disposal of 3-Fluoro-4-methoxycarbonylphenylboronic Acid: A Comprehensive Guide. (n.d.). Benchchem.
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Comprehensive Safety Guide: Personal Protective Equipment for Handling 2-(3-Methoxycarbonylphenyl)-isonicotinic acid

Hazard Assessment: A Synthesis of Chemical Principles

The safe handling of any chemical begins with a thorough understanding of its potential hazards. In the absence of specific toxicological data for 2-(3-Methoxycarbonylphenyl)-isonicotinic acid, we must infer its hazard profile from its constituent parts.

• Isonicotinic Acid Moiety: The parent compound, isonicotinic acid, is classified as a known irritant.[1] It is documented to cause skin irritation, serious eye irritation, and potential respiratory irritation.[2][1][3][4]

• Carboxylic Acid Group: Carboxylic acids, as a class, can be corrosive and are incompatible with bases and strong oxidizing agents.[5][6] Their acidic nature necessitates careful handling to prevent skin and eye damage.[5]

• Physical Form: Like its parent compound, 2-(3-Methoxycarbonylphenyl)-isonicotinic acid is likely a solid powder.[2] This presents a significant risk of aerosolization and inhalation during handling, such as weighing or transferring the material.

Based on this analysis, we can anticipate the primary hazards associated with this compound.

Anticipated Hazard	Rationale / Causal Link	Primary Exposure Routes
Serious Eye Irritation	Based on isonicotinic acid (H319).[1] Direct contact with dust or splashes can cause significant damage.	Eyes
Skin Irritation	Based on isonicotinic acid (H315).[1][3] Prolonged or repeated contact can lead to dermatitis.	Skin
Respiratory Tract Irritation	Based on isonicotinic acid (H335).[2][1] Inhalation of dust can irritate the nose, throat, and lungs.	Inhalation
Unknown Systemic Effects	The toxicological properties of this specific compound have not been fully investigated.[7]	Ingestion, Inhalation, Skin Absorption

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to protection, starting with engineering controls and supplemented by a mandatory PPE ensemble, is critical.

Primary Engineering Controls: The First Line of Defense

Engineering controls are the most effective way to minimize exposure. All handling of 2-(3-Methoxycarbonylphenyl)-isonicotinic acid that may generate dust, mists, or vapors must be performed within a certified chemical fume hood.[7] The fume hood provides critical ventilation to capture airborne particles at the source, protecting the user. Ensure that eyewash stations and safety showers are readily accessible and unobstructed.[2]

Mandatory PPE Ensemble

The following PPE is required for all personnel handling 2-(3-Methoxycarbonylphenyl)-isonicotinic acid. This ensemble is designed to prevent skin, eye, and respiratory exposure.

Protection Type	Required PPE	Rationale and Expert Guidance
Eye & Face Protection	Chemical Splash Goggles (ANSI Z87.1 or EN166 compliant).[6]	Why: Goggles provide a complete seal around the eyes to protect against dust and potential splashes.[8] Standard safety glasses do not offer sufficient protection.[9] For tasks with a higher risk of splashing (e.g., handling >1L of solution), a face shield must be worn in addition to goggles.[9][10]
Hand Protection	Disposable Nitrile Gloves.[8][11][12]	Why: Nitrile offers good resistance to a broad range of chemicals, including acids.[8][12] Always inspect gloves for tears or punctures before use.[2] Remove and replace gloves immediately if contact with the chemical occurs. Wash hands thoroughly with soap and water after removing gloves.[3]
Body Protection	Long-sleeved Laboratory Coat, Long Pants, Closed-toe Shoes.[9][13]	Why: This provides a barrier against incidental contact and small spills. The lab coat should be fully buttoned.[13] Pants and shoes must cover the entire foot and ankle; sandals, perforated shoes, or shorts are strictly prohibited.[9][14]
Respiratory Protection	NIOSH-approved N95 Respirator (or EN 149 equivalent).[6]	Why: Required when handling the solid powder outside of a fume hood or when dust generation is unavoidable (e.g., weighing).[8][13] This prevents the inhalation of irritating airborne particulates. For larger spills or inadequate ventilation, a full-face respirator with acid gas cartridges may be necessary.[8]

Procedural Workflows for Safe Handling

Weighing and Preparing Solutions

• Preparation: Before starting, ensure the chemical fume hood is operational and the work area is clean. Don the complete mandatory PPE ensemble.

• Weighing: Perform all weighing operations on a disposable weigh boat or paper inside the fume hood to contain any spilled powder.

• Transfer: Use a spatula to carefully transfer the solid. Avoid any actions that could create dust clouds.

• Dissolution: To prepare a solution, slowly add the solid to the solvent while stirring. This minimizes the potential for splashing.

• Cleanup: After use, decontaminate the spatula and work surface. Dispose of the weigh boat and any contaminated wipes as solid hazardous waste.

Emergency Procedures: Spill and Exposure Response

Rapid and correct response to an emergency is critical. All personnel must be familiar with these procedures.

Caption: Workflow for spill and exposure emergencies.

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with plenty of soap and water for at least 15 minutes.[3][4] Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[3] If they feel unwell, call a poison center or doctor.[2]

• Ingestion: Clean the mouth with water and drink plenty of water afterwards.[2][3] Seek medical attention if symptoms occur.[2][3]

Decontamination and Disposal Plan

Proper disposal is a legal and ethical requirement to protect personnel and the environment. All waste generated from handling this compound must be treated as hazardous.

Waste Disposal Decision Pathway

Caption: Decision pathway for proper waste segregation and disposal.

• Decontamination: All non-disposable equipment, such as glassware and spatulas, should be rinsed with an appropriate solvent in the fume hood. This rinsate must be collected and disposed of as hazardous liquid waste.

• Waste Disposal: Do not discharge any material into drains or sewer systems.[1][7]

  • Solid Waste: Contaminated PPE (gloves, etc.), weigh papers, and absorbent materials from spills should be collected in a clearly labeled, sealed container for hazardous solid waste.[2][3]

  • Liquid Waste: Unused solutions and solvent rinsates must be collected in a compatible, sealed, and clearly labeled hazardous liquid waste container.[15]

  • Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service in accordance with all local, state, and federal regulations.[7]

References

• The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [URL: https://www.ilpi.com/msds/ref/carboxylicacid.html]
• SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/sds-show?partNumber=AC122710050&productDescription=ISONICOTINIC+ACID%2C+99%2B%25%2C+ACROS+ORGANICS&vendorId=VN00032119&countryCode=US&language=en]
• What PPE Should You Wear When Handling Acid 2026?. LeelineWork. [URL: https://leelineworkwear.com/what-ppe-should-you-wear-when-handling-acid/]
• 4 - SAFETY DATA SHEET. [URL: https://www.fishersci.com/sds-show?partNumber=AC121730050&productDescription=INDOLE-2-CARBOXYLIC+ACID+98%26%2337%3B&vendorId=VN00032119&countryCode=US&language=en]
• Safety equipment, PPE, for handling acids. Quicktest. [URL: https://www.gold-test.co.uk/page-30.html]
• SAFETY DATA SHEET - Thermo Fisher Scientific. [URL: https://www.alfa.com/en/msds/?
• MATERIAL SAFETY DATA SHEET - Chemcia Scientific, LLC. [URL: https://www.chemcia.com/msds/CC00-9506.pdf]
• Personal Protective Equipment for Fragrance Oil. [URL: https://www.randallscandles.co.uk/personal-protective-equipment-for-fragrance-oil/]
• Personal Protective Equipment (PPE). CHEMM. [URL: https://chemm.hhs.gov/ppe.htm]
• Chemical Safety: Personal Protective Equipment. [URL: https://ehs.ucsc.edu/lab-safety-manual/ppe.html]
• What are personal protective equipment requirements for handling hazardous chemicals during production?. Quora. [URL: https://www.quora.com/What-are-personal-protective-equipment-requirements-for-handling-hazardous-chemicals-during-production]
• Understanding Solvents and PPE for Chemical Safety. [URL: https://www.mcrsafety.com/blog/solvents]
• Recommended PPE to handle chemicals. Bernardo Ecenarro. [URL: https://www.bernardoecenarro.com/en/recommended-ppe-to-handle-chemicals/]
• SAFETY DATA SHEET - TCI Chemicals. [URL: https://www.tcichemicals.com/GB/en/sds/T3269_EG_E.pdf]
• Safety data sheet - CPAChem. [URL: https://www.cpachem.com/msds/SB47174_55-22-1_ARG-en.pdf]
• SAFETY DATA SHEET - Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/sial/33847]
• Chemwatch GHS SDS in English (European) 45912 - SD Fine-Chem. [URL: https://s3-us-west-2.amazonaws.com/sds-attachments/55-22-1-GHS-SDS-SD-Fine-Chem-English-45912.pdf]
• SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.co.

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